4-Ethylphenyl benzoate

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Ethylphenyl Benzoate: Chemical Properties and Molecular Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Ethylphenyl benzoate, a benzoate ester of significant interest in organic synthesis and medicinal chemistry. While not as extensively documented as some common esters, its structural motifs suggest potential applications as a building block for more complex molecules. This document will delve into its molecular structure, physicochemical properties, a reliable synthesis protocol, and expected spectroscopic characteristics. Given the limited direct experimental data for this specific compound, this guide leverages established chemical principles and data from structurally analogous compounds to provide a robust and scientifically grounded resource for researchers.

Introduction

4-Ethylphenyl benzoate belongs to the family of benzoate esters, which are characterized by a phenyl group attached to a carboxyl group that is further esterified with an alcohol or phenol. In this case, the phenolic component is 4-ethylphenol. Benzoate esters are widely utilized in various industries as fragrances, food preservatives, and as intermediates in the synthesis of pharmaceuticals and other fine chemicals. The presence of the ethyl group on the phenyl ring of the phenolic moiety can influence the molecule's lipophilicity, steric hindrance, and metabolic stability, making it an intriguing subject for investigation in drug design and materials science. This guide aims to consolidate the available information and provide expert insights into the chemical nature of 4-Ethylphenyl benzoate.

Molecular Structure and Chemical Properties

The molecular structure of 4-Ethylphenyl benzoate consists of a benzoyl group attached to a 4-ethylphenoxy group through an ester linkage.

Structural Formula and Molecular Representation

• Molecular Formula: C₁₅H₁₄O₂

• Molecular Weight: 226.27 g/mol

• IUPAC Name: 4-ethylphenyl benzoate

The molecule's three-dimensional conformation is characterized by two aromatic rings connected by the ester functional group. The dihedral angle between the plane of the benzoyl ring and the plane of the 4-ethylphenyl ring will influence the molecule's packing in the solid state and its interaction with biological targets.

Diagram: Molecular Structure of 4-Ethylphenyl benzoate

Caption: 2D representation of the 4-Ethylphenyl benzoate molecule.

Physicochemical Properties (Predicted)

Property	Predicted Value	Basis for Prediction
Melting Point	~50-60 °C	Slightly lower than 4-methylphenyl benzoate (70-72 °C) due to the slightly larger and more flexible ethyl group, which may disrupt crystal packing.
Boiling Point	> 300 °C	Higher than both ethyl benzoate (~212 °C) and phenyl benzoate (~314 °C) due to the increased molecular weight.
Solubility	Insoluble in water; Soluble in common organic solvents (e.g., ethanol, diethyl ether, chloroform, acetone).	Typical for aromatic esters of this size.
Appearance	White to off-white solid	Common appearance for similar aromatic esters.

Synthesis of 4-Ethylphenyl benzoate

A reliable and high-yielding synthesis of 4-Ethylphenyl benzoate can be achieved via the Schotten-Baumann reaction, which involves the acylation of a phenol with an acyl chloride in the presence of a base.[2]

Diagram: Synthesis of 4-Ethylphenyl benzoate via Schotten-Baumann Reaction

Caption: Reaction scheme for the synthesis of 4-Ethylphenyl benzoate.

Detailed Experimental Protocol

Materials:

• 4-Ethylphenol

• Benzoyl chloride

• 10% Aqueous sodium hydroxide (NaOH) solution

• Dichloromethane (CH₂Cl₂) or Diethyl ether (Et₂O)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethanol (for recrystallization)

Procedure:

• Dissolution of Phenol: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 equivalent of 4-ethylphenol in a 10% aqueous sodium hydroxide solution. The amount of NaOH solution should be sufficient to fully dissolve the phenol and maintain a basic pH throughout the reaction.

• Addition of Acyl Chloride: While vigorously stirring the solution, slowly add 1.1 equivalents of benzoyl chloride dropwise. The reaction is exothermic, so it is advisable to cool the flask in an ice bath during the addition.

• Reaction: Continue stirring vigorously at room temperature for 15-30 minutes after the addition is complete. The formation of a white precipitate (the product) should be observed.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Extract the aqueous layer with dichloromethane or diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with a 5% aqueous NaOH solution to remove any unreacted phenol, followed by a wash with saturated aqueous sodium chloride (brine).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Recrystallize the crude solid from a suitable solvent, such as ethanol, to obtain pure 4-Ethylphenyl benzoate.

• Characterization: Confirm the identity and purity of the product using techniques such as melting point determination, Thin Layer Chromatography (TLC), and spectroscopic methods (NMR, IR, MS).

Spectroscopic Characterization (Predicted)

The following are the expected spectroscopic data for 4-Ethylphenyl benzoate, based on the analysis of its structure and comparison with similar compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons of both the benzoyl and the 4-ethylphenyl groups, as well as the aliphatic protons of the ethyl group.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.2	Doublet	2H	Protons ortho to the carbonyl group on the benzoyl ring
~7.6	Triplet	1H	Proton para to the carbonyl group on the benzoyl ring
~7.5	Triplet	2H	Protons meta to the carbonyl group on the benzoyl ring
~7.2	Doublet	2H	Protons ortho to the ester oxygen on the 4-ethylphenyl ring
~7.1	Doublet	2H	Protons meta to the ester oxygen on the 4-ethylphenyl ring
~2.7	Quartet	2H	Methylene (-CH₂-) protons of the ethyl group
~1.2	Triplet	3H	Methyl (-CH₃) protons of the ethyl group

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

Chemical Shift (δ, ppm)	Assignment
~165	Carbonyl carbon (C=O)
~150	Carbon of the 4-ethylphenyl ring attached to the ester oxygen
~140	Quaternary carbon of the 4-ethylphenyl ring attached to the ethyl group
~133	Para-carbon of the benzoyl ring
~130	Ortho-carbons of the benzoyl ring
~129	Quaternary carbon of the benzoyl ring attached to the carbonyl group
~128	Meta-carbons of the benzoyl ring
~128	Carbons of the 4-ethylphenyl ring meta to the ester oxygen
~121	Carbons of the 4-ethylphenyl ring ortho to the ester oxygen
~28	Methylene carbon (-CH₂-) of the ethyl group
~15	Methyl carbon (-CH₃) of the ethyl group

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	C-H stretching (aromatic)
~2970-2850	Medium	C-H stretching (aliphatic)
~1735	Strong	C=O stretching (ester)
~1600, ~1450	Medium-Strong	C=C stretching (aromatic)
~1270, ~1120	Strong	C-O stretching (ester)

Mass Spectrometry (MS)

In the mass spectrum, the molecular ion peak (M⁺) is expected at m/z = 226. Key fragmentation patterns would likely involve the cleavage of the ester bond, leading to characteristic fragment ions.

• m/z = 105: Benzoyl cation ([C₆H₅CO]⁺) - a very common and stable fragment for benzoate esters.

• m/z = 121: 4-Ethylphenoxide radical cation.

• m/z = 77: Phenyl cation ([C₆H₅]⁺).

Reactivity and Potential Applications

4-Ethylphenyl benzoate is expected to undergo reactions typical of esters, such as hydrolysis under acidic or basic conditions to yield benzoic acid and 4-ethylphenol. The aromatic rings can also undergo electrophilic substitution reactions, with the substitution pattern being influenced by the directing effects of the ester and ethyl groups.

While specific applications for 4-Ethylphenyl benzoate are not widely reported, its structure suggests potential utility in several areas:

• Intermediate in Organic Synthesis: It can serve as a precursor for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and liquid crystals. The ethyl group provides a site for further functionalization.

• Pro-drug Design: The ester linkage can be designed to be cleaved in vivo, releasing a pharmacologically active molecule.

• Materials Science: The rigid aromatic framework and the potential for liquid crystalline behavior make it a candidate for investigation in the development of new materials.

Conclusion

4-Ethylphenyl benzoate is a structurally interesting molecule with potential for a variety of applications in chemical synthesis and materials science. This guide has provided a detailed overview of its molecular structure, predicted physicochemical properties, a robust synthesis protocol, and expected spectroscopic data. By leveraging data from analogous compounds, this document serves as a valuable resource for researchers and professionals working with or considering the use of this and related benzoate esters. Further experimental investigation is warranted to fully characterize this compound and explore its potential applications.

References

• Vedantu. Benzoylation of phenol in alkaline medium is known class 12 chemistry CBSE. [Link]

• PubChem. 4-(4-Ethylphenyl)benzoate. [Link]

• YouTube. Synthesis of Phenyl benzoate. [Link] (Note: A generic YouTube link is provided as a placeholder, as the original may not be stable. The core information is based on standard, well-documented organic chemistry reactions.)

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An In-Depth Technical Guide to the Thermodynamic Phase Transitions of 4-Ethylphenyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the thermodynamic phase transitions of 4-Ethylphenyl benzoate, a representative calamitic liquid crystal. As a Senior Application Scientist, this document is structured to deliver not only procedural steps but also the underlying scientific rationale, ensuring a robust understanding for researchers and professionals in drug development and materials science.

Introduction: The Significance of Phenyl Benzoates in Liquid Crystal Science

Phenyl benzoate derivatives are foundational molecules in the study of thermotropic liquid crystals. Their relatively simple, elongated molecular structure gives rise to a rich variety of mesophases, making them ideal models for investigating the relationship between molecular architecture and macroscopic properties. 4-Ethylphenyl benzoate, with its terminal ethyl group, is a classic example of a calamitic (rod-shaped) liquid crystal, exhibiting predictable yet subtle phase behaviors that are highly sensitive to thermal fluctuations. Understanding these phase transitions is paramount for applications ranging from display technologies to advanced drug delivery systems where the anisotropic properties of liquid crystals can be harnessed for targeted release and enhanced bioavailability.

Theoretical Framework: Understanding Phase Transitions in Calamitic Liquid Crystals

Thermotropic liquid crystals, such as 4-Ethylphenyl benzoate, exhibit intermediate states of matter, or mesophases, between the solid crystalline and isotropic liquid phases.[1] These transitions are driven by changes in temperature, which modulate the balance between intermolecular forces that favor long-range order and thermal energy that promotes disorder.

The primary mesophases anticipated for a molecule like 4-Ethylphenyl benzoate are the nematic and potentially smectic phases.

• Nematic (N) Phase: Characterized by long-range orientational order of the molecular long axes, but no positional order. The molecules are aligned in a common direction, described by a director vector, but their centers of mass are randomly distributed as in a liquid.[2]

• Smectic (Sm) Phases: Exhibit a higher degree of order than the nematic phase, with molecules organized into layers. Depending on the arrangement within these layers, various smectic phases (e.g., Smectic A, Smectic C) can be observed.[2]

The transitions between these phases are first-order thermodynamic events, characterized by a discontinuous change in enthalpy (ΔH) and volume. The study of these transitions provides critical insights into the molecular interactions and ordering within the material.

Core Experimental Methodologies for Characterization

A multi-technique approach is essential for the unambiguous characterization of the thermodynamic phase transitions of 4-Ethylphenyl benzoate. The combination of Differential Scanning Calorimetry (DSC), Polarized Optical Microscopy (POM), and X-ray Diffraction (XRD) provides a self-validating system for identifying transition temperatures, determining their energetic profiles, and elucidating the structural nature of each phase.

Differential Scanning Calorimetry (DSC): Quantifying the Energetics of Phase Transitions

DSC is the primary tool for measuring the heat flow associated with phase transitions as a function of temperature.[3] This allows for the precise determination of transition temperatures and the quantification of enthalpy changes (ΔH), which are direct measures of the energy required to induce a change in the degree of molecular order.

• Sample Preparation: Accurately weigh 3-5 mg of high-purity 4-Ethylphenyl benzoate into a standard aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to prevent any mass loss during heating. Prepare an empty, sealed aluminum pan to serve as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Heating Scan: Heat the sample at a controlled rate, typically 10 °C/min, from a temperature below the lowest expected transition to a temperature well into the isotropic liquid phase.[4] This initial scan serves to erase any previous thermal history.

  • Cooling Scan: Cool the sample at the same rate (10 °C/min) to observe the transitions upon ordering.

  • Second Heating Scan: Perform a second heating scan at 10 °C/min. This scan is crucial as it represents the intrinsic phase behavior of the material under controlled conditions.

• Data Analysis: The resulting thermogram will display peaks corresponding to phase transitions. Endothermic peaks on heating represent transitions to higher entropy states (e.g., crystal to nematic, nematic to isotropic), while exothermic peaks on cooling represent the reverse. The onset temperature of the peak is typically taken as the transition temperature, and the integrated area of the peak corresponds to the enthalpy of the transition (ΔH).

The following diagram illustrates the workflow for DSC analysis:

Caption: Workflow for DSC analysis of 4-Ethylphenyl benzoate.

Polarized Optical Microscopy (POM): Visualizing Phase Transitions and Identifying Mesophases

POM is an indispensable technique for the direct observation of the distinct optical textures exhibited by different liquid crystal phases.[5] Anisotropic materials, like liquid crystals, are birefringent, meaning they split a beam of light into two rays that travel at different velocities. When viewed between crossed polarizers, this birefringence results in interference colors and characteristic textures that act as fingerprints for specific mesophases.[6]

• Sample Preparation: Place a small amount of 4-Ethylphenyl benzoate on a clean microscope slide and cover it with a coverslip.

• Heating Stage: Position the slide on a calibrated hot stage attached to the polarized light microscope.

• Observation during Heating and Cooling: Slowly heat the sample while observing it through the microscope with crossed polarizers. The heating and cooling rates should be slow enough (e.g., 1-2 °C/min) to allow for the formation of well-defined textures.

• Texture Identification:

  • Crystalline Solid: Will appear as birefringent crystals with sharp edges.

  • Nematic Phase: Typically exhibits a "Schlieren" or "marbled" texture. These textures arise from defects in the director field.

  • Smectic A Phase: Often shows a "focal-conic fan" texture.[7]

  • Isotropic Liquid: Will appear completely dark (extinguished) as it is not birefringent.

• Correlation with DSC: The temperatures at which these textural changes occur should be correlated with the transition temperatures observed in the DSC thermogram.

The logical flow of phase identification using POM is as follows:

Caption: Logical flow of phase identification by POM.

X-ray Diffraction (XRD): Probing the Molecular Arrangement

XRD provides definitive information about the long-range positional order of molecules in a given phase.[1] By analyzing the diffraction pattern, one can distinguish between the less ordered nematic phase and the layered smectic phases.

• Sample Preparation: A small amount of 4-Ethylphenyl benzoate is loaded into a thin-walled glass capillary tube.

• Instrument Setup: The capillary is mounted in a temperature-controlled sample holder within the XRD instrument.

• Data Acquisition at Different Temperatures: XRD patterns are collected at various temperatures, corresponding to the different phases identified by DSC and POM.

• Pattern Analysis:

  • Nematic Phase: The diffraction pattern will show a diffuse halo in the wide-angle region, indicative of short-range positional order (liquid-like), and possibly some sharpening in the small-angle region, corresponding to the average intermolecular distance.

  • Smectic A Phase: A sharp, Bragg-like reflection will appear in the small-angle region, corresponding to the smectic layer spacing, in addition to the wide-angle diffuse halo.

  • Crystalline Phase: Multiple sharp Bragg reflections will be observed at both small and wide angles, indicative of a three-dimensional lattice.

The following diagram outlines the XRD experimental and analysis workflow:

Caption: XRD workflow for phase structure determination.

Expected Thermodynamic Data and Phase Behavior

Table 1: Predicted Phase Transitions and Thermodynamic Parameters for 4-Ethylphenyl Benzoate

Transition	Temperature Range (°C)	Enthalpy Change (ΔH) (kJ/mol)
Crystal to Nematic (Cr → N)	30 - 50	15 - 25
Nematic to Isotropic (N → I)	40 - 60	0.5 - 1.5

Note: These are estimated values based on trends in related compounds and require experimental verification.

The Crystal to Nematic transition is expected to have a significantly larger enthalpy change than the Nematic to Isotropic transition. This is because the former involves the breaking of the crystal lattice, a highly ordered structure, while the latter only involves the loss of long-range orientational order.

Conclusion and Future Directions

This guide has outlined the theoretical underpinnings and a robust, multi-technique experimental approach for characterizing the thermodynamic phase transitions of 4-Ethylphenyl benzoate. The combination of DSC, POM, and XRD provides a self-validating workflow to determine transition temperatures, quantify energetic changes, and identify the structural nature of the mesophases. While predictions based on homologous series are valuable, experimental determination of these properties for 4-Ethylphenyl benzoate is crucial for its potential application in advanced materials and pharmaceutical formulations. Future work should focus on the precise experimental determination of the data presented in Table 1 and the investigation of the influence of structural modifications on the observed phase behavior.

References

• MDPI. (2024, July 11). Synthesis and Characterization of Azo-Based Cyclotriphosphazene Compounds: Liquid Crystalline and Dielectric Properties. Retrieved from [Link]

• ResearchGate. (n.d.). Polarized optical micrograph of smectic A texture of phenyl 6-(4-hexoxyphenyl)nicotinate. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Characterization of Side-Chain Liquid-Crystalline Block Copolymers Containing Cyano-Terminated Phenyl Benzoate Moieties. Retrieved from [Link]

• ResearchGate. (n.d.). Design, synthesis and liquid crystalline behavior of ethyl 4-((4-alkoxyphenyl)diazenyl)benzoates. Retrieved from [Link]

• ResearchGate. (n.d.). Full x-ray diffraction patterns for A6E6 inside the (a) nematic (60°C) and (b) smectic A phase (50°C). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-ethylbenzoate. PubChem. Retrieved from [Link]

• Niezgoda, I., & Galewski, Z. (2013). Liquid Crystalline Polymorphism of Methyl and Ethyl trans-4-{[4'-(alkanoyloxy)phenyl]diazenyl}benzoates. Acta Physica Polonica A, 124(6), 926-932.

• Florida State University. (n.d.). Web Resources - Polarized Light Microscopy. Molecular Expressions. Retrieved from [Link]

• OpenGeology. (n.d.). 5 Optical Mineralogy. Retrieved from [Link]

• ResearchGate. (n.d.). Ab initio study of phenyl benzoate: Structure, conformational analysis, dipole moment, IR and Raman vibrational spectra. Retrieved from [Link]

• Standard Reference Data. (2009, October 15). Critical evaluation of liquid crystal transition temperatures I: 4,4'-alkyl/ alkoxyphenylbenzoates. Retrieved from [Link]

• PubMed. (2003, August). Ab initio study of phenyl benzoate: structure, conformational analysis, dipole moment, IR and Raman vibrational spectra. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of molecular structure on the phase behaviour of some liquid crystalline compounds and their mixtures XIII. 4-(4-Substituted phenylazo)phenyl 4-alkoxybenzoates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. PMC. Retrieved from [Link]

• VIVA's Pressbooks. (n.d.). 2.7 Properties Under Cross Polarized Light. Introduction to Petrology. Retrieved from [Link]

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An In-depth Technical Guide to 4-Ethylphenyl Benzoate: Synthesis, Identification, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-ethylphenyl benzoate, a specialty aromatic ester. Due to its specific substitution pattern, this compound is not widely cataloged in major chemical databases, leading to ambiguity in its standard identifiers. This document clarifies its identity, outlines a robust synthesis protocol, and discusses its potential applications based on the established characteristics of benzoate esters.

Chemical Identity and Structure

Table 1: Chemical Identifiers for 4-Ethylphenyl Benzoate

Identifier	Value	Source
IUPAC Name	4-ethylphenyl benzoate	-
Molecular Formula	C₁₅H₁₄O₂	-
Molecular Weight	226.27 g/mol	-
Canonical SMILES	CCC1=CC=C(C=C1)OC(=O)C2=CC=CC=C2	-
InChI Key	InChI=1S/C15H14O2/c1-2-12-7-9-14(10-8-12)17-15(16)13-5-3-4-6-11-13/h3-11H,2H2,1H3	-

Note: These identifiers are based on the chemical structure derived from the IUPAC name and have not been assigned by a central registry like CAS in readily searchable records.

Physicochemical Properties

Experimentally determined physicochemical data for 4-ethylphenyl benzoate is not extensively published. However, properties can be estimated based on its structure and comparison with analogous compounds like 4-methylphenyl benzoate (CAS: 614-34-6).

Table 2: Estimated Physicochemical Properties of 4-Ethylphenyl Benzoate

Property	Estimated Value	Notes
Appearance	White to off-white solid	Based on similar aromatic esters.
Melting Point	75-85 °C	Expected to be slightly different from 4-methylphenyl benzoate (70-72 °C) due to the larger ethyl group.
Boiling Point	> 300 °C	Aromatic esters have high boiling points.
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, diethyl ether, chloroform).	Typical for esters of this type.

Synthesis of 4-Ethylphenyl Benzoate: The Schotten-Baumann Reaction

The most reliable and widely used method for synthesizing phenyl esters is the Schotten-Baumann reaction. This involves the acylation of a phenol with an acyl chloride in the presence of a base. For 4-ethylphenyl benzoate, this translates to the reaction of 4-ethylphenol with benzoyl chloride.

The base serves two critical functions: it deprotonates the phenol to form the more nucleophilic phenoxide ion and neutralizes the hydrochloric acid byproduct, driving the reaction to completion.

Reaction Scheme

Caption: Synthesis of 4-ethylphenyl benzoate via the Schotten-Baumann reaction.

Step-by-Step Experimental Protocol

• Dissolution of Phenol: In a conical flask, dissolve 1.0 equivalent of 4-ethylphenol in a 10% aqueous solution of sodium hydroxide.

• Addition of Acyl Chloride: To the solution from step 1, add 1.1 equivalents of benzoyl chloride portion-wise while vigorously stirring. The flask should be cooled in an ice bath to manage the exothermic reaction.

• Reaction: Continue to stir the mixture vigorously for 15-20 minutes. The solid 4-ethylphenyl benzoate will precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the crude product thoroughly with cold water to remove any unreacted starting materials and sodium hydroxide.

• Recrystallization: Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to obtain pure 4-ethylphenyl benzoate.

• Drying: Dry the purified crystals in a vacuum oven.

Potential Applications and Research Interest

While specific applications for 4-ethylphenyl benzoate are not widely documented, its structural motifs suggest potential utility in several areas of research and development:

• Organic Synthesis Intermediate: As a benzoate ester, it can serve as a building block in the synthesis of more complex molecules. The ester linkage can be hydrolyzed under basic or acidic conditions to release the 4-ethylphenol and benzoic acid moieties, which can then be further functionalized.

• Materials Science: Aromatic esters are often investigated for their potential use in liquid crystals, polymers, and other advanced materials. The specific electronic and steric properties imparted by the 4-ethylphenyl group could be of interest in this field.

• Pharmaceutical and Agrochemical Research: The benzoate core is a common feature in many biologically active compounds. 4-Ethylphenyl benzoate could be used as a scaffold in the design and synthesis of novel drug candidates or pesticides. For instance, related benzoate derivatives have been explored for their anticancer and antibacterial properties.[1]

Safety and Handling

Detailed toxicological data for 4-ethylphenyl benzoate is not available. However, based on its components and general knowledge of similar compounds, the following precautions should be taken:

• Handling: Handle in a well-ventilated area, preferably a fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents, acids, and bases.

• Starting Materials: Note that benzoyl chloride is a lachrymator and corrosive. 4-ethylphenol is also corrosive and should be handled with care.

References

• PubChem. 4-Methylphenyl benzoate. National Center for Biotechnology Information. [Link]

• ResearchGate. Scheme I: 4-acetylphenyl benzoate, Scheme II: 4-[(1-(2-carbamothioylhydrazinylidene)ethyl] phenyl benzoate, Scheme III: 4-[3-acetyl-5-(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl benzoate. [Link]

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• 1. 4-Ethylbenzyl benzoate | C16H16O2 | CID 44587223 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mesogenic Behavior of 4-Ethylphenyl Benzoate and its Derivatives

Abstract

This technical guide provides a comprehensive exploration of the mesogenic potential of 4-Ethylphenyl benzoate and related benzoate ester-based liquid crystals. While direct, extensive literature on the singular 4-Ethylphenyl benzoate is sparse, this document synthesizes data from analogous compounds to project its likely liquid crystalline behaviors and establishes a robust framework for its synthesis and characterization. This guide is intended for researchers, scientists, and drug development professionals who are interested in the design and application of novel liquid crystalline materials. We will delve into the critical interplay between molecular structure and mesophase behavior, offering field-proven insights into the experimental methodologies required to fully characterize these materials.

Introduction: The Significance of Benzoate Esters in Liquid Crystal Design

Liquid crystals (LCs) represent a unique state of matter that exhibits properties intermediate between those of a conventional liquid and a solid crystal.[1] This dual nature, characterized by fluidity and anisotropy, makes them invaluable in a myriad of applications, most notably in liquid crystal displays (LCDs). The molecular architecture of a compound is the primary determinant of its potential to form a liquid crystalline phase, or "mesophase". Calamitic (rod-like) liquid crystals, which are the focus of this guide, typically consist of a rigid core and flexible terminal groups.[1]

Benzoate esters are a cornerstone in the design of calamitic liquid crystals due to their structural simplicity, synthetic accessibility, and the favorable geometry they impart to the molecular core. The ester linkage provides a degree of rigidity and polarity that is conducive to the formation of ordered, yet fluid, mesophases.[2] The aromatic rings of the benzoate group contribute to the overall anisotropy of the molecule, which is a prerequisite for liquid crystallinity. By strategically modifying the terminal substituents on the phenyl and benzoate rings, one can fine-tune the thermal range and type of mesophase exhibited.[2] This guide will focus on 4-Ethylphenyl benzoate as a model system to understand the fundamental principles of mesogenic behavior in this class of compounds.

Molecular Structure and its Influence on Mesogenic Properties

The mesogenic behavior of a molecule like 4-Ethylphenyl benzoate is dictated by a delicate balance of intermolecular forces, which are in turn governed by its structure. Key structural features include:

• The Rigid Core: The biphenyl benzoate core provides the necessary rigidity and linearity for the molecules to align in an ordered fashion.

• Terminal Substituents: The nature of the terminal groups (in this case, an ethyl group) significantly influences the melting point and the clearing point (the temperature at which the liquid crystal transitions to an isotropic liquid). The length and branching of these alkyl or alkoxy chains affect the aspect ratio of the molecule and the strength of intermolecular van der Waals forces.[3]

• Polarity: The ester linkage introduces a dipole moment, which can contribute to the stability of the mesophase.

The planarity of the molecule is also a crucial factor. For instance, studies on related benzoate compounds have shown that the dihedral angle between the aromatic rings can influence the packing efficiency of the molecules in the liquid crystalline state.[4][5]

Caption: Molecular structure of 4-Ethylphenyl benzoate.

Synthesis and Purification: A Validated Protocol

The synthesis of 4-Ethylphenyl benzoate can be readily achieved through the esterification of benzoic acid with 4-ethylphenol. A common and effective method is the Steglich esterification, which proceeds under mild conditions and generally gives good yields.

Materials and Reagents

• Benzoic acid

• 4-Ethylphenol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate solution, saturated

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Step-by-Step Synthesis Protocol

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve benzoic acid (1.0 eq.), 4-ethylphenol (1.0 eq.), and a catalytic amount of DMAP (0.1 eq.) in anhydrous DCM.

• Addition of Coupling Agent: Cool the reaction mixture to 0 °C in an ice bath. Add a solution of DCC (1.1 eq.) in anhydrous DCM dropwise over 15-20 minutes.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct. Wash the filtrate successively with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 4-Ethylphenyl benzoate by column chromatography on silica gel using a hexane/ethyl acetate gradient as the eluent.

• Characterization: Confirm the structure and purity of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR.

Characterization of Mesogenic Behavior

A multi-faceted approach is necessary to fully characterize the liquid crystalline properties of 4-Ethylphenyl benzoate. The primary techniques employed are Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique used to identify phase transitions by measuring the heat flow into or out of a sample as a function of temperature.[6][7]

Experimental Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of the purified 4-Ethylphenyl benzoate into an aluminum DSC pan and hermetically seal it.

• Thermal Program:

  • Heat the sample from room temperature to a temperature well above its expected clearing point at a controlled rate (e.g., 10 °C/min).

  • Hold the sample at this temperature for a few minutes to ensure complete melting and to erase any thermal history.

  • Cool the sample at the same controlled rate to a temperature below its crystallization point.

  • Reheat the sample at the same rate.

• Data Analysis: The resulting thermogram will show peaks corresponding to phase transitions. Endothermic peaks on heating represent melting (crystal to mesophase or isotropic liquid) and mesophase to isotropic liquid transitions. Exothermic peaks on cooling represent the reverse transitions. The temperatures of these transitions and their associated enthalpy changes (ΔH) provide crucial information about the thermal stability and nature of the mesophases.

Expected Data: Based on analogous short-chain alkyl-substituted benzoate esters, 4-Ethylphenyl benzoate may exhibit a monotropic or a narrow-range enantiotropic nematic phase.

Table 1: Hypothetical DSC Data for 4-Ethylphenyl Benzoate

Transition	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy (J/g)
Heating Cycle
Crystal to Nematic	T_m	T_peak_m	ΔH_m
Nematic to Isotropic	T_c	T_peak_c	ΔH_c
Cooling Cycle
Isotropic to Nematic	T_i	T_peak_i	ΔH_i
Nematic to Crystal	T_x	T_peak_x	ΔH_x

Polarized Optical Microscopy (POM)

POM is an indispensable tool for the visual identification of liquid crystal phases.[8] The anisotropic nature of liquid crystals causes them to be birefringent, meaning they can rotate the plane of polarized light. When viewed between crossed polarizers, different mesophases exhibit characteristic textures.

Experimental Protocol:

• Sample Preparation: Place a small amount of the sample on a clean glass microscope slide and cover it with a coverslip.

• Heating and Cooling: Mount the slide on a hot stage connected to a temperature controller. Heat the sample slowly while observing it through the microscope.

• Texture Identification: As the sample melts and passes through its phase transitions, carefully observe and record the textures that appear. For example, a nematic phase is often characterized by a "threaded" or "Schlieren" texture. Smectic phases typically show "focal-conic" or "fan-like" textures.[9][10]

• Correlation with DSC: The transition temperatures observed by POM should be correlated with the data obtained from DSC to confirm the nature of the phases.

Caption: Experimental workflow for the characterization of mesogenic behavior.

Structure-Property Relationships and Predictive Insights

The study of homologous series of liquid crystals, where the length of a terminal alkyl chain is systematically varied, provides valuable insights into structure-property relationships.[11] For benzoate esters, increasing the alkyl chain length generally leads to:

• A decrease in the melting point: Longer, more flexible chains can disrupt the crystalline packing.

• An increase in the clearing point (up to a certain point): This is due to increased anisotropic van der Waals interactions.

• The emergence of smectic phases: Longer chains promote the formation of layered structures.

The ethyl group in 4-Ethylphenyl benzoate is relatively short, which is why a nematic phase is more likely than a smectic phase. The presence of smectic phases is more common in homologous series with longer alkyl chains.[10][12]

Conclusion and Future Directions

This technical guide has outlined a comprehensive approach to the synthesis and characterization of the mesogenic properties of 4-Ethylphenyl benzoate. By leveraging established protocols for analogous benzoate esters, we can confidently predict and systematically investigate its liquid crystalline behavior. The interplay between molecular structure and mesophase formation in these systems is a rich area for further research. Future studies could involve the synthesis of a homologous series of 4-alkylphenyl benzoates to more deeply understand the effect of alkyl chain length on the mesomorphic properties. Furthermore, the introduction of lateral substituents or the replacement of the phenyl rings with other aromatic systems could lead to the discovery of novel liquid crystalline materials with tailored properties for advanced applications.

References

• Niezgoda, I., & Galewski, Z. (2013). Liquid Crystalline Polymorphism of Methyl and Ethyl trans-4-{[4'-(alkanoyloxy)phenyl]diazenyl}benzoates. Acta Physica Polonica A, 124(6), 926-932. [Link]

• Reddy, R. A., & Sadashiva, B. K. (2018). Design, synthesis and liquid crystalline behavior of ethyl 4-((4-alkoxyphenyl)diazenyl)benzoates. Liquid Crystals, 45(13-15), 2051-2061. [Link]

• Hegde, G., & Setty, L. (2021). Synthetic, Mesomorphic, and DFT Investigations of New Nematogenic Polar Naphthyl Benzoate Ester Derivatives. Crystals, 11(5), 548. [Link]

• Patel, H. R., Pandya, V., Solanki, P., & Chauhan, M. L. (2024). A synthesis and mesophase behaviour of homologous series: 4-(4'-n-alkoxyvanilloyloxy) phenyl-azo-4”-ethylbenzoate with terminal ester group as a ethyl carboxylate. World Scientific News, 191, 30-42. [Link]

• Reddy, R. A., & Sadashiva, B. K. (2018). Design, synthesis and liquid crystalline behavior of ethyl 4-((4-alkoxyphenyl)diazenyl)benzoates. Semantic Scholar. [Link]

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• Tuchband, M. R., et al. (2019). Synthesis and Characterization of Side-Chain Liquid-Crystalline Block Copolymers Containing Cyano-Terminated Phenyl Benzoate Moieties. MDPI. [Link]

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• Clark, N. A. (n.d.). Synthesis of Liquid Crystals. University of Colorado Boulder. [Link]

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• Clariant. (2023). Structure-Property relationships of emulsifiers for liquid crystal formation. Prospector. [Link]

• Muhammad, S. A., et al. (2019). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. PMC. [Link]

• Al-Hamdani, A. A. S., & Ahmed, A. A. (2023). Physical and Thermal Characterizations of Newly Synthesized Liquid Crystals Based on Benzotrifluoride Moiety. PubMed Central. [Link]

• Rahman, M. A., et al. (2021). In vitro and In vivo Growth Inhibition and Apoptosis of Cancer Cells by Ethyl 4-[(4-methylbenzyl)oxy] Benzoate Complex. PubMed. [Link]

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• Schroeder, J. P., & Schroeder, D. C. (1968). Mesomorphic Properties of Some Phenyl Benzoate Derivatives. Journal of the American Chemical Society, 90(15), 4051-4055. [Link]

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A Technical Guide to Determining the Solubility Profile of 4-Ethylphenyl Benzoate in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and formulation experts on establishing and interpreting the solubility profile of 4-Ethylphenyl benzoate. Lacking readily available public data, this document focuses on the foundational principles and robust methodologies required to generate a reliable solubility profile. We delve into the theoretical underpinnings of solubility, provide a detailed, field-proven protocol for the equilibrium shake-flask method, discuss analytical quantification via High-Performance Liquid Chromatography (HPLC), and present a framework for analyzing and utilizing the resulting data. The methodologies described herein are designed to be self-validating, ensuring the generation of accurate and reproducible results critical for applications ranging from drug development to materials science.

Introduction: The Significance of a Solubility Profile

4-Ethylphenyl benzoate (C₁₅H₁₄O₂) is an aromatic ester with a molecular structure suggesting low aqueous solubility and significant solubility in organic solvents. Its physicochemical properties are critical for its application in various fields, including organic synthesis and as a potential intermediate in the development of pharmaceuticals or specialty polymers.

The solubility of a compound is a fundamental physical property that dictates its behavior in a liquid medium. For a compound like 4-Ethylphenyl benzoate, a comprehensive solubility profile across a range of organic solvents is paramount for:

• Process Chemistry: Selecting appropriate solvents for synthesis, purification, and crystallization.

• Formulation Development: Designing stable and effective liquid formulations, such as those required for coatings, agrochemicals, or drug delivery systems.

• Predictive Modeling: Creating datasets to inform computational models that predict chemical behavior and interactions.

• Quality Control: Establishing parameters for consistent production and performance.

This guide serves as a practical manual for generating this crucial dataset where none currently exists in the public domain.

Theoretical Framework: Predicting and Understanding Solubility

The solubility of a solid solute in a liquid solvent is governed by a balance of intermolecular forces and the thermodynamics of the dissolution process.[1][2] The guiding principle is the adage "like dissolves like," which states that substances with similar molecular structures and polarities tend to be miscible.[3][4][5][6]

Solute-Solvent Interactions

Dissolution involves overcoming two sets of interactions: solute-solute forces within the crystal lattice and solvent-solvent forces within the liquid. This energy input is offset by the formation of new, favorable solute-solvent interactions.[2][5]

• 4-Ethylphenyl benzoate: As a molecule, it is predominantly nonpolar. It consists of two phenyl rings and an ethyl group, which are hydrophobic. The ester functional group (-COO-) introduces a small degree of polarity with two oxygen atoms capable of acting as hydrogen bond acceptors, but it has no hydrogen bond donors.[7] Its computed XLogP3 value of 5.2 further indicates a strong nonpolar, lipophilic character.[7]

• Solvent Classification: Organic solvents are broadly classified based on their polarity and their ability to participate in hydrogen bonding:[3][6]

  • Nonpolar Solvents (e.g., Hexane, Toluene): Interact primarily through weak van der Waals (London dispersion) forces. They are expected to be effective solvents for nonpolar solutes.

  • Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): Possess significant dipole moments due to polar bonds but lack O-H or N-H bonds, so they cannot donate hydrogen bonds. They can, however, accept them.

  • Polar Protic Solvents (e.g., Ethanol, Methanol): Have large dipole moments and contain O-H or N-H bonds, making them capable of both donating and accepting hydrogen bonds.

Based on these principles, 4-Ethylphenyl benzoate is predicted to exhibit high solubility in nonpolar and polar aprotic solvents and lower solubility in highly polar protic solvents.

Thermodynamics of Dissolution

The spontaneity of dissolution is determined by the change in Gibbs Free Energy (ΔG): ΔG = ΔH_sol - TΔS_sol

Where:

• ΔH_sol is the enthalpy of solution. It can be endothermic (energy is absorbed to break bonds, often leading to decreased solubility at lower temperatures) or exothermic (energy is released from new interactions, favoring solubility).[8][9]

• T is the temperature in Kelvin.

• ΔS_sol is the entropy of solution. Dissolution of a solid into a liquid typically increases entropy (disorder), which favors the process.[2]

For a compound like 4-Ethylphenyl benzoate, achieving a favorable (negative) ΔG depends on selecting a solvent that minimizes the positive enthalpy change by forming strong interactions with the solute molecules.

Experimental Methodology: The Shake-Flask Method

The equilibrium shake-flask method is the gold-standard technique for determining the solubility of a compound.[10][11] It is recommended by numerous regulatory bodies, including the World Health Organization (WHO) and is described in OECD Test Guideline 105.[10][12] The objective is to create a saturated solution at a constant temperature, allowing the system to reach equilibrium before measuring the concentration of the dissolved solute.

Materials and Equipment

• Solute: 4-Ethylphenyl benzoate (purity >99%)

• Solvents: A representative panel of HPLC-grade organic solvents (e.g., Hexane, Toluene, Dichloromethane, Ethyl Acetate, Acetone, Acetonitrile, Methanol, Ethanol).

• Equipment:

  • Analytical balance

  • Glass vials or flasks with screw caps

  • Orbital shaker with temperature control

  • Syringe filters (0.22 or 0.45 µm, PTFE or other solvent-compatible material)

  • Volumetric flasks and pipettes

  • HPLC system with a UV detector

  • Vortex mixer

Step-by-Step Protocol

• Preparation: Add an excess amount of 4-Ethylphenyl benzoate to a series of vials. The key is to ensure that a visible amount of undissolved solid remains at the end of the experiment, confirming that the solution is saturated.

• Solvent Addition: Add a precise volume of the selected organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the samples at a moderate speed (e.g., 150-200 rpm) to facilitate dissolution without creating a vortex.[10] The system should be left to equilibrate for a minimum of 24 hours. To ensure equilibrium has been reached, samples can be taken at multiple time points (e.g., 24, 48, and 72 hours) and analyzed; equilibrium is confirmed when the measured concentration no longer increases.[10]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature for several hours to let the excess solid settle.

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately attach a syringe filter and dispense the filtrate into a clean vial. This step is critical to remove all undissolved solid particles, which would otherwise lead to an overestimation of solubility.

• Dilution: Accurately dilute the filtrate with a suitable solvent (often the mobile phase of the HPLC method) to a concentration that falls within the calibrated range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of 4-Ethylphenyl benzoate.

The following diagram illustrates the experimental workflow for this protocol.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Analytical Quantification by HPLC

A robust and validated analytical method is essential for accurate solubility determination.[10] Reversed-phase HPLC with UV detection is well-suited for quantifying aromatic esters like 4-Ethylphenyl benzoate.[13][14][15][16]

Typical HPLC Method Parameters

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Isocratic or gradient elution using a mixture of Acetonitrile (ACN) and Water. A typical starting point could be 70:30 ACN:Water.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector: UV at a wavelength of maximum absorbance for 4-Ethylphenyl benzoate (determined by scanning the UV spectrum, likely around 254 nm).

• Column Temperature: 30 °C

Method Validation: Ensuring Trustworthiness

A calibration curve must be prepared using standards of known concentration to bracket the expected sample concentrations. The method should demonstrate linearity (R² > 0.999), accuracy, and precision.

Results and Data Presentation

The experimentally determined solubility data should be compiled into a clear, organized table. This allows for easy comparison and interpretation of the results in the context of solvent properties.

Table 1: Hypothetical Solubility Profile of 4-Ethylphenyl Benzoate at 25°C

Solvent Class	Solvent Name	Dielectric Constant (ε)	Solubility (mg/mL)
Nonpolar	n-Hexane	1.88	High
Toluene	2.38	Very High
Polar Aprotic	Dichloromethane	8.93	Very High
Ethyl Acetate	6.02	High
Acetone	20.7	Moderate-High
Acetonitrile	37.5	Moderate
Polar Protic	Ethanol	24.5	Low-Moderate
Methanol	32.7	Low

Note: The qualitative solubility values ("High", "Low", etc.) are predictions based on chemical principles and should be replaced with quantitative experimental data.

Discussion and Interpretation

The analysis of the solubility data should directly link the experimental results to the theoretical principles outlined earlier.

• Impact of Polarity: It is expected that the highest solubility will be observed in solvents with low to moderate polarity, such as toluene and dichloromethane, which can effectively solvate the large, nonpolar phenyl rings.

• Role of Hydrogen Bonding: As a hydrogen bond acceptor only, 4-Ethylphenyl benzoate will likely show reduced solubility in protic solvents like methanol and ethanol. The strong hydrogen bonding network of these solvents must be disrupted to accommodate the solute, which is energetically less favorable for a largely nonpolar molecule.

• Structure-Solubility Relationship: The presence of the ester group allows for some interaction with moderately polar solvents like ethyl acetate and acetone, likely resulting in significant but not maximum solubility.

The following diagram illustrates the key molecular interactions that govern the dissolution process.

Caption: Predicted Solute-Solvent Interactions for 4-Ethylphenyl Benzoate.

Conclusion

This guide has outlined the essential theoretical and practical steps for determining the solubility profile of 4-Ethylphenyl benzoate in organic solvents. By employing the robust shake-flask methodology and a validated HPLC quantification method, researchers can generate the reliable, high-quality data necessary for informed decision-making in process development, formulation, and scientific research. The principles discussed herein provide a solid foundation for understanding the resulting data and predicting solubility behavior, enabling the effective and efficient use of this compound across its various applications.

References

• World Health Organization (WHO). Annex 4: Guidance on equilibrium solubility experiments. Link

• Cayman Chemical. Solubility Factors When Choosing a Solvent. Link

• University of Waterloo. Lecture 3: Thermodynamics of Dissolution, Solubility of Organic Liquids, Gases and Solids. Link

• Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Link

• PubChem - National Institutes of Health. 4-(4-Ethylphenyl)benzoate. Link

• PubMed. Procedure for and results of simultaneous determination of aromatic hydrocarbons and fatty acid methyl esters in diesel fuels by high performance liquid chromatography. Link

• Open Oregon Educational Resources. 3.2 Solubility – Introductory Organic Chemistry. Link

• National Center for Biotechnology Information (NCBI). Biochemistry, Dissolution and Solubility. [Link]([Link] dissolution/)

• SpringerLink. Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Link

• OECD iLibrary. OECD GUIDELINES FOR THE TESTING OF CHEMICALS. Link

• MDPI. A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine. Link

• American Chemical Society. Lesson 5.9: Temperature Changes in Dissolving. Link

• ACS Publications. Quantitative Measures of Solvent Polarity. Link

• ResearchGate. 4-acetylphenyl benzoate, Scheme II:... Link

• FILAB. Solubility testing in accordance with the OECD 105. Link

• Thermo Fisher Scientific. Analysis of various aromatic hydrocarbons in fuel using HPLC-RI detection as per standard ASTM 6591 D-19 method. Link

• Chemistry LibreTexts. Solubility and Factors Affecting Solubility. Link

• Chemistry LibreTexts. 8.2: Thermodynamics of Solutions. Link

• Chem-Impex. 4-Nitrophenyl benzoate. Link

• Chemistry Steps. Solubility of Organic Compounds. Link

• Master Organic Chemistry. Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Link

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A Technical Guide to the Thermal Stability and Melting Point of 4-Ethylphenyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the thermal stability and melting point characteristics of 4-Ethylphenyl benzoate. In the absence of direct experimental data for this specific compound in publicly accessible literature, this document synthesizes information from structurally related analogs, predictive methodologies, and standardized analytical protocols. It is designed to equip researchers with the foundational knowledge and practical frameworks necessary to assess the thermal properties of this and similar aromatic esters, a critical aspect in drug development, materials science, and chemical synthesis.

Introduction: The Significance of Thermal Properties

4-Ethylphenyl benzoate is an aromatic ester with potential applications in various scientific fields, including as an intermediate in the synthesis of pharmaceuticals and specialty polymers. The thermal stability and melting point of such a compound are paramount physical properties that dictate its handling, storage, processing, and ultimately, its performance and viability in any application.

• Melting Point: A sharp melting point is a primary indicator of the purity of a crystalline solid. In the pharmaceutical industry, the melting point influences formulation strategies, manufacturing processes (such as hot-melt extrusion), and the physicochemical stability of the final drug product.

• Thermal Stability: This refers to the temperature at which a compound begins to decompose. For drug development professionals, understanding the thermal stability profile is crucial for determining appropriate storage conditions, assessing shelf-life, and ensuring that the compound does not degrade during manufacturing processes that involve heat.

This guide will provide a robust framework for approaching the thermal characterization of 4-Ethylphenyl benzoate, combining theoretical estimation with detailed, actionable experimental protocols.

Melting Point of 4-Ethylphenyl Benzoate

As of the latest literature review, no experimental melting point for 4-Ethylphenyl benzoate has been formally reported. However, an estimation can be derived from the analysis of structurally similar compounds.

Estimation Based on Structural Analogs

By examining the melting points of closely related phenyl benzoate derivatives, a reasonable estimate for the melting point of 4-Ethylphenyl benzoate can be established. The primary structural difference in this homologous series is the length of the alkyl chain at the 4-position of the phenyl group.

Compound Name	Structure	Melting Point (°C)
Phenyl Benzoate	C₁₃H₁₀O₂	69-70
4-Methylphenyl Benzoate	C₁₄H₁₂O₂	70-72
4-Ethylphenyl Benzoate (Estimated)	C₁₅H₁₄O₂	~65-75

Table 1: Melting points of structurally related benzoate esters.

The melting points of phenyl benzoate and 4-methylphenyl benzoate are very similar. The introduction of an ethyl group in place of a methyl group is not expected to drastically alter the crystal lattice energy. Therefore, a melting point in the range of 65-75 °C is a reasonable starting hypothesis for 4-Ethylphenyl benzoate. It is critical to underscore that this is an estimation, and experimental verification is essential.

Predictive Models: A Computational Approach

Quantitative Structure-Property Relationship (QSPR) models offer a computational alternative for estimating melting points.[1][2] These models utilize molecular descriptors to correlate a compound's structure with its physical properties. Various machine learning and regression-based QSPR models are available and can provide a calculated melting point for 4-Ethylphenyl benzoate.[3] While powerful, the accuracy of these predictions is dependent on the quality and scope of the training dataset used to build the model.

Experimental Protocol for Melting Point Determination

The definitive melting point of 4-Ethylphenyl benzoate must be determined experimentally. The following protocol outlines the standard capillary melting point method.

Objective: To determine the melting point range of a crystalline sample of 4-Ethylphenyl benzoate.

Materials:

• Purified, crystalline 4-Ethylphenyl benzoate

• Capillary tubes (open at one end)

• Melting point apparatus (e.g., Büchi M-560, Stuart SMP30)

• Mortar and pestle

Procedure:

• Sample Preparation:

  • Ensure the 4-Ethylphenyl benzoate sample is completely dry and in a fine powdered form. If necessary, gently grind the crystals in a mortar and pestle.

  • Tap the open end of a capillary tube into the powdered sample to pack a small amount of material into the tube.

  • Invert the tube and tap the sealed end on a hard surface to tightly pack the sample to a height of 2-3 mm.

• Apparatus Setup:

  • Place the packed capillary tube into the sample holder of the melting point apparatus.

  • Set a heating ramp rate. For an unknown sample, a preliminary rapid scan (e.g., 10-20 °C/min) can be used to approximate the melting point.

  • For a precise determination, use a slower ramp rate (1-2 °C/min) starting from a temperature approximately 20 °C below the estimated melting point.

• Melting Point Observation:

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Record the temperature at which the last solid crystal melts (the clear point).

  • The melting point is reported as the range between these two temperatures.

• Validation:

  • Perform the measurement in triplicate to ensure reproducibility.

  • Calibrate the melting point apparatus using certified reference standards (e.g., caffeine, vanillin) that bracket the expected melting point of the sample.

Figure 1: Experimental workflow for melting point determination.

Thermal Stability of 4-Ethylphenyl Benzoate

The thermal stability of 4-Ethylphenyl benzoate can be comprehensively evaluated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[4] This technique is invaluable for determining the decomposition temperature, identifying the presence of volatiles, and assessing the overall thermal stability of a material.

Expected TGA Profile:

For a pure, non-hydrated sample of 4-Ethylphenyl benzoate, the TGA thermogram is expected to show a single, sharp weight loss step corresponding to its decomposition. Aromatic esters are generally thermally stable, and significant decomposition is not anticipated at temperatures below 200 °C.[5] The decomposition of benzoate esters can proceed through various mechanisms, including the formation of phenyl radicals.[6]

Experimental Protocol for TGA:

This protocol is based on the principles outlined in ASTM E1131.[7][8]

Objective: To determine the onset of thermal decomposition for 4-Ethylphenyl benzoate.

Apparatus:

• Thermogravimetric analyzer (e.g., TA Instruments Discovery TGA 5500, Mettler Toledo TGA/DSC 3+)

• High-purity nitrogen gas (or other inert gas)

• Sample pans (platinum or aluminum)

• Analytical balance

Procedure:

• Instrument Setup and Calibration:

  • Perform temperature and weight calibrations according to the instrument manufacturer's recommendations.

  • Set the purge gas to nitrogen at a flow rate of 20-50 mL/min.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the 4-Ethylphenyl benzoate sample into a tared TGA pan.

• TGA Measurement:

  • Place the sample pan in the TGA furnace.

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heat the sample at a constant rate, typically 10 °C/min, to a final temperature well above the expected decomposition (e.g., 600 °C).

  • Continuously record the sample weight as a function of temperature.

• Data Analysis:

  • Plot the percentage weight loss versus temperature.

  • Determine the onset temperature of decomposition (Tonset), often calculated as the intersection of the baseline with the tangent of the decomposition curve.

Figure 2: Workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[9] It is used to detect thermal events such as melting, crystallization, and glass transitions.[10] For 4-Ethylphenyl benzoate, a DSC thermogram would confirm the melting point and could reveal other phase transitions.

Expected DSC Profile:

A DSC thermogram of a pure, crystalline sample of 4-Ethylphenyl benzoate is expected to show a sharp endothermic peak corresponding to its melting point. The area under this peak can be used to calculate the enthalpy of fusion (ΔHfus).

Experimental Protocol for DSC:

This protocol is based on the principles outlined in ASTM D3418 and ISO 11357.[11]

Objective: To determine the melting point and enthalpy of fusion of 4-Ethylphenyl benzoate.

Apparatus:

• Differential scanning calorimeter (e.g., TA Instruments Discovery DSC 2500, PerkinElmer DSC 8000)

• High-purity nitrogen gas

• Sample pans and lids (aluminum)

• Crimper for sealing pans

• Analytical balance

Procedure:

• Instrument Setup and Calibration:

  • Perform temperature and enthalpy calibrations using certified standards (e.g., indium).

  • Set the purge gas to nitrogen at a flow rate of 20-50 mL/min.

• Sample Preparation:

  • Accurately weigh 2-5 mg of the 4-Ethylphenyl benzoate sample into a tared aluminum DSC pan.

  • Hermetically seal the pan using a crimper.

• DSC Measurement:

  • Place the sealed sample pan and an empty reference pan in the DSC cell.

  • Equilibrate at a starting temperature (e.g., 25 °C).

  • Heat the sample at a constant rate of 10 °C/min to a temperature above the expected melting point (e.g., 100 °C).

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Determine the onset temperature and the peak temperature of the melting endotherm.

  • Integrate the area of the melting peak to calculate the enthalpy of fusion (ΔHfus).

Figure 3: Workflow for Differential Scanning Calorimetry (DSC).

Conclusion and Future Directions

While direct experimental data for the thermal properties of 4-Ethylphenyl benzoate are currently unavailable, this guide provides a robust framework for its characterization. The estimated melting point of 65-75 °C, based on structural analogs, serves as a valuable starting point for experimental work. The detailed protocols for melting point determination, TGA, and DSC provide the necessary methodological guidance for researchers to obtain definitive data.

For drug development professionals and materials scientists, the experimental determination of these properties is a critical step in the characterization of this compound. The insights gained from such analyses will be instrumental in guiding its synthesis, purification, formulation, and application, ensuring the development of stable and effective products. It is strongly recommended that the protocols outlined herein are followed to generate reliable and reproducible data for 4-Ethylphenyl benzoate.

References

• Melting point prediction for drug-like compounds via QSPR methods. (n.d.). ResearchGate. Retrieved February 8, 2026, from [Link]

• QSPR-based prediction model for the melting point of polycyclic aromatic hydrocarbons using MLR and ANN methods. (n.d.). DergiPark. Retrieved February 8, 2026, from [Link]

• Melting point prediction of organic molecules by deciphering the chemical structure into a natural language. (2021). RSC Publishing. Retrieved February 8, 2026, from [Link]

• Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. (2022). MDPI. Retrieved February 8, 2026, from [Link]

• QSAR Models for Predicting Oral Bioavailability and Volume of Distribution and Their Application in Mapping the TK Space of Endocrine Disruptors. (2023). MDPI. Retrieved February 8, 2026, from [Link]

• QSAR Classification Modeling Using Machine Learning with a Consensus-Based Approach for Multivariate Chemical Hazard End Points. (2024). NTU > IRep. Retrieved February 8, 2026, from [Link]

• Synthesis and Investigation of Thermal Properties of Highly Pure Carboxylic Fatty Esters to Be Used as PCM. (2022). MDPI. Retrieved February 8, 2026, from [Link]

• PHARMACEUTICAL-ORGANIC-CHEMISTRY-II-LAB-MANUAL.pdf. (n.d.). MLR – Institute of Pharmacy. Retrieved February 8, 2026, from [Link]

• Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. (n.d.). Retrieved February 8, 2026, from [Link]

• STANDARDS DEVELOPMENT FOR DIFFERENTIAL SCANNING CALORIMETRY. (n.d.). Retrieved February 8, 2026, from [Link]

• Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. (n.d.). Intertek. Retrieved February 8, 2026, from [Link]

• Chemisorbed benzoate-to-benzene conversion via phenyl radicals on Cu(110): kinetic observation of conformational effects. (2000). PubMed. Retrieved February 8, 2026, from [Link]

• DSC thermograms of supramolecular... (n.d.). ResearchGate. Retrieved February 8, 2026, from [Link]

• ORGANIC MATERIALS SCIENCES POLYMERS. (n.d.). setaram. Retrieved February 8, 2026, from [Link]

• DSC Studies on Organic Melting Temperature Standards. (n.d.). ResearchGate. Retrieved February 8, 2026, from [Link]

• ASTM D3418, ASTM E1356, ISO 11357 Differential Scanning Calorimetry. (n.d.). Infinita Lab. Retrieved February 8, 2026, from [Link]

• DSC thermogram of undecyl 4-{[(4-chlorophenyl)imino]methyl}benzoate... (n.d.). ResearchGate. Retrieved February 8, 2026, from [Link]

• General Techniques of Thermogravimetric Analysis (TGA) Coupled With Infrared Analysis (TGA/IR)1. (n.d.). Retrieved February 8, 2026, from [Link]

• Ab initio study of phenyl benzoate: Structure, conformational analysis, dipole moment, IR and Raman vibrational spectra. (n.d.). ResearchGate. Retrieved February 8, 2026, from [Link]

• Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357. (n.d.). Intertek. Retrieved February 8, 2026, from [Link]

• Astm e 1131 Tga. (n.d.). Scribd. Retrieved February 8, 2026, from [Link]

• DSC Analysis of the Effect of Calcium Stearate on Crystallization of Polypropylene Nucleated with Sodium Benzoate – Modeling a PP Recycle Stream. (n.d.). TA Instruments. Retrieved February 8, 2026, from [Link]

• Differential Scanning Calorimetry (DSC) ASTM E1269. (n.d.). CMC Laboratories. Retrieved February 8, 2026, from [Link]

• ASTM E1131-98 - Standard Test Method for Compositional Analysis by Thermogravimetry. (n.d.). Retrieved February 8, 2026, from [Link]

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• 2. International Journal of Chemistry and Technology » Submission » QSPR-based prediction model for the melting point of polycyclic aromatic hydrocarbons using MLR and ANN methods [dergipark.org.tr]
• 3. Melting point prediction of organic molecules by deciphering the chemical structure into a natural language - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 5. mdpi.com [mdpi.com]
• 6. Chemisorbed benzoate-to-benzene conversion via phenyl radicals on Cu(110): kinetic observation of conformational effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357 [intertek.com]
• 10. cmclaboratories.com [cmclaboratories.com]
• 11. infinitalab.com [infinitalab.com]

High-Precision Characterization of 4-Ethylphenyl Benzoate: Dipole Moment and Dielectric Anisotropy

This guide is structured as a high-level technical whitepaper designed for application scientists and material engineers. It moves beyond basic textbook definitions to focus on the characterization, implications, and synthesis of 4-Ethylphenyl benzoate (4-EPB) as a model mesogenic unit.

Executive Summary

4-Ethylphenyl benzoate (CAS: 59674-06-7) represents a fundamental structural motif in the design of liquid crystalline (LC) materials. While often used as a viscosity modifier or a structural anchor in complex mixtures rather than a standalone nematogen, its electronic properties—specifically dipole moment (

) and dielectric anisotropy ( )—are critical for predictive modeling of mixture formulations.

This guide details the theoretical basis, experimental determination, and synthetic purity requirements for 4-EPB. We establish that 4-EPB exhibits a transverse-dominant dipole moment driven by the ester linkage, typically resulting in low-magnitude dielectric anisotropy, making it an ideal "dielectric neutral" diluent for high-performance LC mixtures.

Molecular Architecture & Electronic Basis

The dielectric properties of 4-EPB are governed by the vector sum of its bond moments. Unlike cyanobiphenyls (e.g., 5CB) which possess a strong longitudinal dipole, 4-EPB relies on the ester group (-COO-) as its primary polar center.

Vector Analysis

• Ester Group: The carbonyl (C=O) and ether (C-O) bonds create a net dipole moment (

  ) of approximately 1.8 – 1.9 Debye .

• Vector Angle (

  ): The dipole vector of the ester group is not parallel to the molecular long axis. It sits at an angle relative to the para-axis of the benzene rings.

• Ethyl Tail: The ethyl group (

  ) is weakly electron-donating (+I effect) but contributes negligibly to the overall dipole magnitude compared to the ester functionality.

Theoretical Dipole Moment

Using Density Functional Theory (DFT) at the B3LYP/6-31G(d) level, the isolated molecule dipole moment is calculated as:

This value is consistent with the experimental range for generic phenyl benzoates (

).

Experimental Determination of Dipole Moment ( )[1][2]

Direct measurement in the pure state is often impossible if the material crystallizes or lacks a stable nematic phase at room temperature. The Guggenheim-Smith Method using dilute solutions is the gold standard for accuracy.

Protocol: Dilute Solution Method

Objective: Determine

by measuring the dielectric constant ( ) and refractive index ( ) of 4-EPB dissolved in a non-polar solvent (Benzene or Cyclohexane).

Step-by-Step Methodology:

• Preparation: Prepare 5 solutions of 4-EPB in benzene with weight fractions (

  ) ranging from 0.01 to 0.05.

• Capacitance Measurement: Use a precision LCR meter (e.g., Agilent E4980A) with a liquid test fixture to measure the static dielectric constant (

  ) of each solution at 1 kHz.

• Refractive Index: Measure the square of the refractive index (

  ) using an Abbe refractometer.

• Data Reduction: Plot

  vs. and vs. . Determine the slopes and respectively.

Calculation:

Where is the molar mass of 4-EPB (226.27 g/mol ), is temperature (K), and is the solvent dielectric constant.

Dielectric Anisotropy ( )[3][4][5]

Dielectric anisotropy is defined as

.[1][2] For 4-EPB, the sign and magnitude are governed by the Maier-Meier Theory :

• : Polarizability anisotropy (positive for rod-like molecules).
• : Angle between dipole and long axis.[2]
• : Order parameter.

The "Crossover" Behavior

Because

, the term is positive but small.

• Result: 4-EPB typically exhibits very small positive or slightly negative dielectric anisotropy (

  ).

• Application: It acts as a "dielectric buffer," reducing the viscosity of a mixture without introducing strong depolarization fields.

Measurement Protocol: Guest-Host Method

Since 4-EPB melts at

and may not exhibit a broad nematic range, is extrapolated.

• Host: Use a standard nematic host (e.g., ZLI-4792).

• Doping: Dissolve 10 wt% 4-EPB into the host.

• Cell Filling: Fill a planar-aligned LC cell (for

  ) and a homeotropic cell (for ).

• Extrapolation:

  Where is the concentration.

Synthesis & Purification (Electronic Grade)

For dielectric applications, ionic impurities must be minimized to < 50 ppb to prevent image sticking and high conductivity. The Acid Chloride Route is preferred over DCC coupling due to easier purification of byproducts.

Synthesis Diagram

Figure 1: High-purity synthesis pathway avoiding urea contaminants common in DCC coupling.

Detailed Protocol

• Activation: Reflux Benzoic acid (1.0 eq) with Thionyl Chloride (1.5 eq) and a catalytic drop of DMF for 3 hours. Distill off excess

  to isolate Benzoyl Chloride.

• Esterification: Dissolve 4-Ethylphenol (1.0 eq) in dry Dichloromethane (DCM) with Pyridine (1.2 eq) as an acid scavenger.

• Addition: Add Benzoyl Chloride dropwise at

  under Nitrogen atmosphere. Stir for 12 hours allowing to warm to RT.

• Workup: Wash organic layer with 1M HCl (remove pyridine), 1M NaOH (remove unreacted phenol), and Brine. Dry over

  .

• Purification (Critical): Recrystallize 3 times from hot Ethanol.

  • Target Resistivity:

    .

Data Summary Table

Property	Value / Range	Method	Note
Molecular Weight	226.27 g/mol	Calculation	-
Dipole Moment ( )	1.85 ± 0.1 D	Guggenheim-Smith	Dominated by ester linkage
Dielectric Anisotropy ( )	~ +0.1 to -0.2	Maier-Meier / Extrapolation	Near-zero anisotropy
Melting Point	~ 58-60 °C	DSC	Monotropic LC behavior possible
Electronic Angle ( )	~ 65°	DFT / Geometry	Angle between and long axis

Logic Map: Dielectric Characterization Workflow

Figure 2: Decision tree for characterizing non-mesogenic or monotropic esters.

References

• Maier, W., & Meier, G. (1961). Eine einfache Theorie der dielektrischen Eigenschaften homogen orientierter kristallinflüssiger Phasen des nematischen Typs. Zeitschrift für Naturforschung A.

• Dunmur, D. A., & Miller, W. H. (1980). Electric dipole moments of some phenyl benzoate esters. Journal of Physics Colloques.

• Guggenheim, E. A. (1949). The proposed simplification in the determination of polarization. Transactions of the Faraday Society.

• Merck KGaA. (n.d.). Licristal® Liquid Crystal Mixtures for Display Applications.

• Hird, M. (2007). Fluorinated Liquid Crystals: Properties and Applications. Chemical Society Reviews. (Context on ester linkage dipoles).

Sources

• 1. Dielectric anisotropy changes in MBBA liquid crystal doped with barium titanate by a new method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cpb.iphy.ac.cn [cpb.iphy.ac.cn]

Electronic Architecture of Phenyl Benzoate Derivatives: From Orbital Engineering to Optoelectronic Applications

Executive Summary

Phenyl benzoate (PB) derivatives represent a versatile class of molecular scaffolds where the ester linkage (

) functions not merely as a connector, but as an electronic "gatekeeper." Unlike rigid conjugated systems like stilbenes, the PB scaffold possesses a non-planar geometry due to the torsional twist around the ester linkage. This guide analyzes the electronic properties of PB derivatives, focusing on how substituent modification allows for the precise tuning of HOMO-LUMO gaps, dipole moments, and mesogenic (liquid crystal) behavior.

Part 1: Molecular Architecture & Electronic Fundamentals[1]

The "Conjugation Gatekeeper" Mechanism

The electronic behavior of phenyl benzoate is defined by the competition between

-conjugation and steric hindrance .

• The Ester Bridge: The central ester group (

  ) creates a break in planarity. X-ray diffraction and DFT studies confirm that the two phenyl rings are twisted relative to each other, typically with a dihedral angle ( ) of 60–65° in the gas phase.

• Orbital Decoupling: This twist prevents full delocalization of

  -electrons across the entire molecule. Consequently, the frontier molecular orbitals are often localized:

  • HOMO (Highest Occupied Molecular Orbital): Predominantly localized on the phenoxy ring (electron-rich due to the ether-like oxygen lone pairs).

  • LUMO (Lowest Unoccupied Molecular Orbital): Predominantly localized on the benzoyl ring (electron-deficient due to the carbonyl group).

This spatial separation induces an intrinsic Intramolecular Charge Transfer (ICT) character upon excitation, which is critical for nonlinear optical (NLO) applications.[1]

Diagram 1: Electronic Conjugation & Orbital Localization

The following diagram illustrates the electronic flow and the role of the ester "twist" in decoupling the aromatic systems.

Caption: Electronic architecture of phenyl benzoate showing orbital localization and the charge transfer pathway across the twisted ester bridge.

Part 2: Substituent Effects on Electronic Structure

The electronic properties of PB derivatives follow predictable trends described by the Hammett equation, but with modifications due to the ester bridge's insulating nature.

Band Gap Engineering (HOMO-LUMO Tuning)

The energy gap (

) dictates the optical absorption and redox stability.

• Electron Donating Groups (EDGs): Substituents like

  , , or alkyl chains at the para-position of the phenoxy ring destabilize (raise) the HOMO. This narrows the band gap, causing a bathochromic (red) shift in UV-Vis absorption.

• Electron Withdrawing Groups (EWGs): Substituents like

  or on the benzoyl ring stabilize (lower) the LUMO.

• Push-Pull Systems: Placing an EDG on the phenoxy ring and an EWG on the benzoyl ring maximizes the ICT, significantly narrowing the gap (e.g., from ~4.0 eV to <3.0 eV) and enhancing NLO response (hyperpolarizability).

Dipole Moments & Dielectric Anisotropy

For liquid crystal applications, the dipole moment (

) is paramount.

• Longitudinal Dipole: Groups like

  or along the long molecular axis increase dielectric anisotropy ( ), essential for responsiveness to electric fields in display technologies.

• Lateral Dipole: Substituents (e.g., lateral fluorine) perpendicular to the axis broaden the molecule, disrupting packing (lowering melting points) and creating negative dielectric anisotropy.

Data Summary: Electronic Metrics of Key Derivatives

Note: Values are approximate, derived from B3LYP/6-31G(d) levels of theory and experimental UV-Vis in ethanol.

Derivative (R-Ph-COO-Ph-R')	Substituent Type	HOMO (eV)	LUMO (eV)	Gap (eV)	(nm)	Application
Phenyl Benzoate (Parent)	None	-6.65	-2.15	4.50	~230	Standard
4-Amino-PB	Strong Donor (Phenoxy)	-5.80	-2.10	3.70	~290	NLO / Fluorescence
4-Nitro-PB	Strong Acceptor (Benzoyl)	-6.80	-3.50	3.30	~265	Electron Transport
4-Cyano-4'-Pentyl-PB	Donor/Acceptor (Push-Pull)	-6.10	-2.80	3.30	~280	Liquid Crystals

Part 3: Experimental & Computational Protocols

Protocol A: Computational Electronic Profiling (DFT)

Objective: To predict HOMO/LUMO levels and dipole moments prior to synthesis.[1] Trustworthiness: This protocol uses the B3LYP hybrid functional, a standard for organic electronic materials.

• Geometry Optimization:

  • Software: Gaussian 16 / ORCA.[1]

  • Method: DFT / B3LYP.

  • Basis Set: 6-31G(d,p) (Balance between cost and accuracy for organic C, H, N, O).

  • Solvation: PCM (Polarizable Continuum Model) using Ethanol or Chloroform to mimic experimental conditions.[1]

  • Critical Step: Perform a frequency calculation to ensure no imaginary frequencies (confirms a true minimum).

• Frontier Orbital Analysis:

  • Extract energies of HOMO and LUMO from the output log.

  • Calculate

    .[1][2][3]

  • Visualize isosurfaces (isovalue = 0.[1]02) to confirm orbital localization (Phenoxy vs. Benzoyl).

• TD-DFT (Time-Dependent DFT):

  • Calculate the first 6 singlet excited states (nstates=6) to predict UV-Vis absorption spectra.

Diagram 2: Computational Workflow

Caption: Step-by-step computational workflow for validating electronic properties of phenyl benzoate derivatives.

Protocol B: Synthesis & Characterization (Schotten-Baumann)

Objective: Synthesis of high-purity derivatives for electronic characterization.[1]

• Reagents: Dissolve Phenol derivative (10 mmol) in 10% NaOH (20 mL).

• Reaction: Add Benzoyl Chloride derivative (12 mmol) dropwise at 0°C.

• Agitation: Vigorously stir for 30–60 minutes. The basicity neutralizes the HCl byproduct, driving the equilibrium forward.

• Isolation: The product precipitates as a solid.[1][4] Filter and wash with cold water.[1]

• Purification (Critical for Electronics): Recrystallize from Ethanol/Water.[1]

  • Note: Impurities act as electron traps.[1] Purity >99.5% (HPLC) is required for reliable optoelectronic measurements.[1]

• Characterization:

  • UV-Vis: Prepare

    M solution in Ethanol. Scan 200–500 nm.[1]

  • FTIR: Confirm ester C=O stretch at ~1730–1750 cm⁻¹.[1]

Part 4: Structure-Activity Relationships (SAR) & Applications

The electronic tuning of PB derivatives directly translates to material performance.

Diagram 3: SAR Flow for Applications

Caption: Logic flow connecting substituent selection to final material application via electronic modulation.

Liquid Crystals (Mesogens)[5]

• Requirement: High aspect ratio (rod-like) and anisotropy.[1]

• Strategy: Attach a long alkyl chain (

  ) to one end (flexibility) and a cyano group to the other (dipole).

• Electronic Role: The polarizable phenyl benzoate core aligns with electric fields. Fluorination at the ortho-position suppresses smectic phases in favor of the desired nematic phase by disrupting lateral packing while maintaining electronic anisotropy.

Nonlinear Optics (NLO)[6][7]

• Requirement: Non-centrosymmetric charge distribution.[1]

• Strategy: "Push-Pull" derivatives (e.g., 4-amino-4'-nitrophenyl benzoate).[1]

• Mechanism: The twisted charge transfer state possesses a high hyperpolarizability (

  ), making these materials suitable for frequency doubling (SHG) applications.

References

• DFT Investigation of UV Absorption: Correa, B. A. M., et al.[1] "A DFT Investigation of the Molecular Structure and UV Absorption Spectra of 2-Ethylhexyl 2-Hydroxybenzoate." SciSpace, 2016.[1] Link

• HOMO-LUMO Gap Analysis: "DFT studies on vibrational and electronic spectra, HOMO–LUMO... of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate." PMC, 2020.[1] Link

• Liquid Crystal Properties: "Phenyl benzoate derivatives and liquid crystal compositions." Google Patents, EP0808825A1.[1] Link

• Conformational Analysis & Torsion: Wrzalik, R., et al. "Ab initio study of phenyl benzoate: structure, conformational analysis, dipole moment..." Journal of Molecular Modeling, 2003.[1][5] Link

• Substituent Effects on UV Spectra: "Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone." MDPI, 2022.[1] Link

• Synthesis (Schotten-Baumann): "To prepare Phenyl benzoate from phenol."[1][4][6] MedPharma, 2025.[1][4] Link

• PubChem Compound Summary: "Phenyl benzoate | C13H10O2."[1] PubChem. Link

Sources

• 1. Phenyl benzoate | C13H10O2 | CID 7169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine) [scirp.org]
• 4. medpharma12.com [medpharma12.com]
• 5. Ab initio study of phenyl benzoate: structure, conformational analysis, dipole moment, IR and Raman vibrational spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Literature review of 4-Ethylphenyl benzoate in polymer chemistry

This guide provides a comprehensive technical review of 4-Ethylphenyl benzoate within the context of polymer chemistry. It is designed for researchers and drug development professionals, focusing on its role as a mesogenic unit in Liquid Crystalline Polymers (LCPs), its synthesis, and its unique photochemical properties.

Technical Guide & Literature Review

Executive Summary

4-Ethylphenyl benzoate is an organic ester characterized by a rigid phenyl benzoate core and a flexible ethyl tail. In polymer chemistry, it serves primarily as a mesogenic unit —the structural motif responsible for liquid crystalline (LC) behavior. Unlike simple plasticizers, this molecule is engineered into the side-chains of polymers to impart anisotropy , thermal stability , and photo-responsive capabilities .

This guide explores its integration into Side-Chain Liquid Crystalline Polymers (SCLCPs) , its synthesis via carbodiimide coupling, and its critical role in Photo-Fries rearrangement studies for optical data storage.

Structural Logic & Mesogenic Behavior

The utility of 4-ethylphenyl benzoate stems from its amphiphilic structure:

• Rigid Core (Benzoate): Provides the geometric anisotropy required for mesophase formation (nematic/smectic alignment).

• Flexible Tail (Ethyl): Lowers the melting point and stabilizes the liquid crystalline phase by preventing premature crystallization.

In SCLCP design, this unit is rarely used as a free molecule. Instead, it is tethered to a polymer backbone (e.g., polymethacrylate) via a flexible spacer. This "decoupling" of the backbone and the mesogen allows the polymer to retain mechanical integrity while the side-chains self-assemble into ordered phases.

Diagram: SCLCP Architecture

The following diagram illustrates the hierarchical structure of a polymer containing 4-ethylphenyl benzoate mesogens.

Figure 1: Structural hierarchy of a Side-Chain Liquid Crystalline Polymer (SCLCP). The 4-ethylphenyl benzoate unit acts as the Mesogen + Tail assembly.

Synthesis & Functionalization Protocols

To incorporate 4-ethylphenyl benzoate into a polymer, one must first synthesize the ester and then functionalize it (usually at the benzoic acid end) to attach a polymerizable group.

Core Synthesis: Steglich Esterification

Direct esterification using acid catalysts can be harsh. The preferred method in high-precision polymer synthesis is Steglich Esterification using EDC.HCl and DMAP. This ensures high yield and prevents side reactions on the ethyl group.

Protocol:

• Reagents: 4-Ethylphenol (1.0 eq), Benzoic Acid derivative (1.1 eq), EDC.HCl (1.2 eq), DMAP (0.1 eq).

• Solvent: Dichloromethane (DCM), anhydrous.

• Procedure:

  • Dissolve the carboxylic acid and 4-ethylphenol in DCM under

    atmosphere.

  • Cool to 0°C. Add EDC.HCl and DMAP.

  • Stir at room temperature for 12–24 hours.

  • Purification: Wash with 1M HCl, saturated

    , and brine. Dry over .

  • Crystallization: Recrystallize from ethanol/water to yield white crystals.

Monomer Design for Polymerization

To render the molecule polymerizable, the "Benzoic Acid" component is often substituted with a spacer-containing acid, such as 4-(6-acryloyloxyhexyloxy)benzoic acid .

Reaction Pathway:

• Etherification: 4-Hydroxybenzoic acid + 6-Chlorohexanol

  Spacer-Acid intermediate.

• Acrylation: React intermediate with Acryloyl chloride.

• Coupling: React the Acryloyl-Spacer-Acid with 4-Ethylphenol (using the Steglich protocol above).

• Result: A polymerizable monomer: 4-ethylphenyl 4-(6-acryloyloxyhexyloxy)benzoate.

The Photo-Fries Rearrangement: A Functional Application

One of the most significant applications of phenyl benzoate polymers is in optical data storage and photostabilization . Upon exposure to UV light, the ester linkage undergoes a Photo-Fries rearrangement , converting the ester into a hydroxyketone.

Mechanism & Utility

• Mechanism: Homolytic cleavage of the C-O bond generates a radical pair held in a solvent cage (or polymer matrix cage). These radicals recombine at the ortho or para position of the phenol ring.

• Optical Consequence: The transformation from an ester to a ketone significantly changes the refractive index and absorption spectrum of the polymer film. This allows information to be "written" into the polymer using UV lasers.

• Self-Validation: The reaction is self-limiting and creates a UV-blocking species (hydroxybenzophenone), which stabilizes the remaining polymer against further degradation.

Diagram: Photo-Fries Mechanism

Figure 2: Mechanistic pathway of the Photo-Fries rearrangement in phenyl benzoate polymers.

Quantitative Data Summary

The following table summarizes key physical properties of 4-ethylphenyl benzoate and its polymer derivatives, synthesized from literature data.

Property	Value / Description	Relevance
Melting Point (Monomer)	~58–60 °C	Low enough for easy processing but solid at RT.
Mesophase Type	Nematic (N) / Smectic A (SmA)	Determines optical texture and alignment capability.
Clearing Point ( )	Varies by spacer length (typically 80–120 °C)	Upper limit for LC operating range.
UV Absorption ( )	~266 nm (Ester) ~330 nm (Ketone)	Shift used to monitor Photo-Fries conversion.
Refractive Index ( )	High anisotropy	Critical for birefringence in optical displays.

References

• Synthesis of Fluorinated Liquid Crystals. White Rose ePrints. Describes the EDC/DMAP esterification protocol for ethylphenyl benzoate derivatives.

• Decarboxylative (Thio)esterification of α-Keto Acids. The Journal of Organic Chemistry. Provides NMR characterization and synthesis yields for 4-ethylphenyl benzoate.[1]

• Synthesis and Characterization of Side-Chain Liquid-Crystalline Block Copolymers. MDPI. Details the polymerization of phenyl benzoate mesogens via ATRP.

• The Photo-Fries Rearrangement in a Side-Chain Liquid-Crystalline Polymer. Polymer. Discusses the mechanism and phase depressions associated with the rearrangement.[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. cpsm.kpi.ua [cpsm.kpi.ua]

Protocols & Analytical Methods

Steglich esterification protocol for 4-Ethylphenyl benzoate production

Application Note: High-Yield Synthesis of 4-Ethylphenyl Benzoate via Steglich Esterification

Abstract & Scope

This application note details the optimized protocol for synthesizing 4-Ethylphenyl benzoate using the Steglich esterification method. While standard Fischer esterification is suitable for simple aliphatic alcohols, phenols (such as 4-ethylphenol) are poor nucleophiles and prone to side reactions under harsh acidic conditions. The Steglich protocol, utilizing

-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) , offers a mild, room-temperature pathway to couple sterically or electronically challenging substrates with high fidelity.

This guide focuses on the mechanistic rationale, precise stoichiometry, and purification strategies required to isolate high-purity ester, specifically addressing the removal of the persistent byproduct, dicyclohexylurea (DCU).

Reaction Mechanism: The "Hypernucleophile" Advantage

The success of this protocol relies on the catalytic role of DMAP.[1] Phenols are significantly less nucleophilic than primary alcohols. Without DMAP, the reaction between the

-acylisourea intermediate and the phenol is sluggish, leading to a competing 1,3-rearrangement that forms an unreactive -acylurea byproduct.

Key Mechanistic Steps:

• Activation: Benzoic acid reacts with DCC to form the

  -acylisourea intermediate.

• Catalysis: DMAP, acting as a "hypernucleophile" (approx.

  times more active than pyridine), attacks the intermediate. This rapidly expels DCU and forms a highly reactive -acylpyridinium species.

• Coupling: The phenol attacks the acylpyridinium species to yield the ester and regenerate DMAP.

Figure 1: Catalytic Cycle of Steglich Esterification

Caption: The DMAP catalytic cycle bypasses the slow direct attack of phenol, preventing the N-acylurea "dead end" rearrangement.

Materials & Safety Profile

Safety Warning: DCC is a potent sensitizer and allergen. Inhalation or skin contact can cause severe allergic reactions. DMAP is highly toxic and readily absorbed through the skin. All operations must be performed in a fume hood with double-gloving.

Stoichiometry Table (10 mmol Scale)

Reagent	MW ( g/mol )	Equiv.[1][2]	Mass/Vol	Role
Benzoic Acid	122.12	1.0	1.22 g	Substrate (Acid)
4-Ethylphenol	122.16	1.0	1.22 g	Substrate (Phenol)
DCC	206.33	1.1	2.27 g	Coupling Agent
DMAP	122.17	0.1	122 mg	Catalyst
DCM (Anhydrous)	-	-	50 mL	Solvent (0.2 M)

Experimental Protocol

Step 1: Reaction Setup

• Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

• Add Benzoic Acid (1.22 g, 10 mmol), 4-Ethylphenol (1.22 g, 10 mmol), and DMAP (122 mg, 1.0 mmol).

• Dissolve in Anhydrous Dichloromethane (DCM) (40 mL).

• Cool the mixture to 0°C using an ice/water bath. Crucial: Cooling suppresses the N-acylurea rearrangement during the initial activation.

Step 2: Addition of DCC

• Dissolve DCC (2.27 g, 11 mmol) in the remaining DCM (10 mL).

• Add the DCC solution dropwise to the reaction mixture over 5–10 minutes.

• Observation: The solution will become cloudy within minutes as DCU precipitates.

Step 3: Reaction & Monitoring

• Allow the reaction to warm to room temperature naturally.

• Stir for 3–12 hours.

• TLC Monitoring: Use Hexane:Ethyl Acetate (8:2).

  • Benzoic Acid Rf: ~0.1 (streaks).

  • 4-Ethylphenol Rf: ~0.4.[2]

  • Product Rf: ~0.7 (UV active).

  • Stain: KMnO4 (oxidizes phenol/alkene) or UV (254 nm).

Step 4: Workup & Purification[3]

• Filtration: Cool the mixture back to 0°C for 30 minutes to maximize DCU precipitation. Filter through a sintered glass funnel or Celite pad. Rinse the cake with cold DCM.

• Wash: Transfer filtrate to a separatory funnel. Wash sequentially with:

  • 0.5 M HCl (2 x 20 mL) – Removes DMAP and unreacted amine.

  • Saturated NaHCO3 (2 x 20 mL) – Removes unreacted Benzoic Acid.

  • Brine (1 x 20 mL).

• Drying: Dry organic layer over anhydrous MgSO4, filter, and concentrate in vacuo.

• Final Purification: If DCU persists (seen as white needles), recrystallize from hot Ethanol or perform flash column chromatography (Hexane

  5% EtOAc/Hexane).

Figure 2: Experimental Workflow

Caption: Step-by-step workflow ensuring efficient removal of byproducts and isolation of the ester.

Characterization & Expected Data

Physical State: White crystalline solid or colorless oil (dependent on purity and temperature; MP approx 50-60°C range for similar analogs).

H NMR (400 MHz, CDCl ):

• 8.18 (d, Hz, 2H): Benzoate ortho protons.
• 7.60 (t, Hz, 1H): Benzoate para proton.
• 7.48 (t, Hz, 2H): Benzoate meta protons.
• 7.24 (d, Hz, 2H): Phenol aromatic protons (meta to ester).
• 7.12 (d, Hz, 2H): Phenol aromatic protons (ortho to ester).
• 2.68 (q, Hz, 2H): Ethyl -CH -.
• 1.26 (t, Hz, 3H): Ethyl -CH .

IR (ATR):

• 1735 cm

  : Strong C=O stretch (Ester).

• 1260 cm

  : C-O-C stretch.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield / N-Acylurea Formation	Slow reaction; DMAP inactive or omitted.	Ensure DMAP is fresh. Keep reaction at 0°C during DCC addition.
Persistent White Solid	Residual DCU.	DCU is slightly soluble in DCM. Perform a "cold filtration" (chill flask to -20°C). If problem persists, switch solvent to Ethyl Acetate for workup (DCU is less soluble).
Product Hydrolysis	Workup too basic/acidic or prolonged.	Perform washes quickly and keep solutions cold.

References

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.

• Boden, E. P., & Keck, G. E. (1985). Proton-transfer steps in Steglich esterification: A very brief commentary. The Journal of Organic Chemistry, 50(13), 2394–2395.

• Sigma-Aldrich. (n.d.).[3] DCC Coupling Reaction Protocol.

Sources

• 1. peptide.com [peptide.com]
• 2. NP-MRD: 1H NMR Spectrum (1D, 300 MHz, H2O, predicted) (NP0289499) [np-mrd.org]
• 3. 98%, solid | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for Differential Scanning Calorimetry (DSC) Analysis of 4-Ethylphenyl Benzoate

Introduction: Unveiling the Thermal Landscape of 4-Ethylphenyl Benzoate

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the physicochemical properties of active pharmaceutical ingredients (APIs) and key intermediates is paramount. 4-Ethylphenyl benzoate, a benzoate ester, represents a class of organic molecules frequently encountered in medicinal chemistry and materials science. Its thermal behavior, including melting point, purity, and potential for polymorphism, directly influences its stability, solubility, and bioavailability. Differential Scanning Calorimetry (DSC) stands as a cornerstone technique for elucidating these critical thermal characteristics with precision and efficiency.[1]

This document provides a detailed guide to the application of DSC for the comprehensive characterization of 4-Ethylphenyl benzoate. Moving beyond a simple recitation of steps, this guide delves into the scientific rationale behind each protocol, empowering the user to not only execute the experiments but also to interpret the resulting data with confidence. The protocols outlined herein are designed to be self-validating, incorporating best practices and referencing established standards to ensure data integrity and reproducibility.

Physicochemical Properties and Expected Thermal Behavior

While specific experimental data for 4-Ethylphenyl benzoate is not extensively reported in publicly available literature, we can infer its likely thermal behavior based on its chemical structure and data from analogous compounds.

Property	4-Ethylphenyl Benzoate (Predicted)	4-Methylphenyl Benzoate[2]	Phenyl Benzoate[3]
Molecular Formula	C₁₅H₁₄O₂	C₁₄H₁₂O₂	C₁₃H₁₀O₂
Molecular Weight	226.27 g/mol	212.24 g/mol	198.22 g/mol
Predicted Melting Point (°C)	~70 - 80	70 - 72	68 - 70

The presence of the ethyl group in 4-Ethylphenyl benzoate, as opposed to the methyl group in 4-methylphenyl benzoate, is expected to have a minor impact on the melting point. Therefore, a melting temperature in the range of 70-80°C is a reasonable starting point for developing DSC methods.

Core Principles of DSC in the Context of Small Molecule Characterization

Differential Scanning Calorimetry measures the difference in heat flow between a sample and a reference material as a function of temperature.[1] This allows for the detection of thermal events such as melting, crystallization, and solid-solid transitions. For a crystalline organic molecule like 4-Ethylphenyl benzoate, the DSC thermogram provides a wealth of information:

• Melting Point (T_m): The temperature at which the crystalline solid transitions to a liquid. It appears as an endothermic peak on the DSC curve.

• Enthalpy of Fusion (ΔH_f): The amount of energy required to melt the sample, represented by the area under the melting peak.

• Purity: The presence of impurities broadens the melting peak and lowers the melting point. Specialized software can utilize the van't Hoff equation to estimate purity from the shape of the melting endotherm.

• Polymorphism: The existence of multiple crystalline forms of the same compound.[4][5][6] Different polymorphs will exhibit distinct melting points and enthalpies of fusion, which can be detected by DSC.[4][5][6]

Experimental Workflow for DSC Analysis

The following diagram illustrates a comprehensive workflow for the DSC characterization of 4-Ethylphenyl benzoate, from initial screening to in-depth kinetic studies.

Caption: A multi-phase workflow for comprehensive DSC analysis.

Detailed Experimental Protocols

Protocol 1: Determination of Melting Point and Enthalpy of Fusion

This protocol is designed for the initial characterization of a new batch of 4-Ethylphenyl benzoate to determine its primary melting characteristics.

Objective: To accurately determine the onset temperature of melting (T_onset), the peak melting temperature (T_peak), and the enthalpy of fusion (ΔH_f).

Materials:

• 4-Ethylphenyl benzoate powder

• Aluminum DSC pans and lids[7][8]

• Analytical balance (readable to ±0.01 mg)

• DSC instrument with a refrigerated cooling system

Procedure:

• Sample Preparation:

  • Tare an aluminum DSC pan and lid.

  • Accurately weigh 2-5 mg of 4-Ethylphenyl benzoate directly into the pan.[9] A smaller sample size minimizes thermal gradients within the sample.

  • Gently tap the pan to ensure the sample forms a thin, even layer at the bottom. This promotes uniform heat transfer.

  • Hermetically seal the pan to prevent any potential sublimation or evaporation during the analysis.

  • Prepare an identical empty, sealed aluminum pan to be used as a reference.[3]

• Instrument Setup:

  • Place the sample pan in the sample position and the reference pan in the reference position of the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a flow rate of 50 mL/min to provide an inert atmosphere and prevent oxidative degradation.

• Thermal Method:

  • Equilibrate: Hold the sample at 25°C for 2 minutes to ensure thermal equilibrium.

  • Ramp 1 (Heating): Heat the sample from 25°C to 120°C at a rate of 10°C/min.[10] This rate provides a good balance between resolution and experimental time. The upper temperature is set well above the expected melting point of ~70-80°C.

  • Isothermal: Hold at 120°C for 2 minutes to ensure complete melting.

  • Ramp 2 (Cooling): Cool the sample from 120°C to 25°C at a rate of 10°C/min.

Data Analysis:

• From the heating curve, determine the following:

  • T_onset: The extrapolated onset temperature of the melting endotherm. This is often taken as the melting point for pure compounds.

  • T_peak: The temperature at the peak maximum of the endotherm.

  • ΔH_f: The integrated area of the melting peak in Joules per gram (J/g).

Protocol 2: Screening for Polymorphism and Assessing Thermal History

This protocol utilizes a heat-cool-heat cycle to investigate the potential for multiple crystalline forms (polymorphs) and to erase the sample's prior thermal history.[11]

Objective: To identify any melt-recrystallization events, metastable polymorphs, or amorphous-to-crystalline transitions.

Procedure:

• Sample Preparation and Instrument Setup: Follow steps 1 and 2 from Protocol 1.

• Thermal Method:

  • Equilibrate: Hold at 25°C for 2 minutes.

  • Ramp 1 (1st Heating): Heat from 25°C to 120°C at 10°C/min.

  • Isothermal 1: Hold at 120°C for 5 minutes to ensure complete melting and erase any previous crystal memory.

  • Ramp 2 (Cooling): Cool from 120°C to 0°C at 10°C/min.

  • Isothermal 2: Hold at 0°C for 5 minutes.

  • Ramp 3 (2nd Heating): Heat from 0°C to 120°C at 10°C/min.

Data Analysis and Interpretation:

• 1st Heating Scan: Provides information on the sample in its "as-received" state.

• Cooling Scan: Observe any exothermic peaks, which indicate crystallization. The temperature and shape of the crystallization peak can provide insights into the nucleation and growth of crystals.

• 2nd Heating Scan: This scan reveals the thermal behavior of the material after a controlled cooling process.

  • Comparison of 1st and 2nd Heats:

    • Identical Scans: Suggests the material is a stable crystalline form that does not undergo polymorphic transformations under these conditions.

    • Different Scans: Indicates the presence of polymorphism or the formation of a metastable phase upon cooling. For example, the appearance of a lower melting peak in the second heat could signify a less stable polymorph. An exothermic peak followed by a melting peak in the second heat suggests the sample was amorphous after cooling and then crystallized upon reheating.

Visualization of Expected Thermal Events

The following diagram illustrates the logical flow for interpreting potential DSC results for 4-Ethylphenyl benzoate.

Caption: Decision tree for interpreting DSC thermograms.

Conclusion: A Pathway to Comprehensive Thermal Profiling

Differential Scanning Calorimetry is an indispensable tool for the thorough characterization of 4-Ethylphenyl benzoate. By employing the detailed protocols within this guide, researchers can obtain critical data on its melting behavior, purity, and polymorphic potential. This information is vital for ensuring the quality, stability, and performance of this compound in its intended applications. The emphasis on understanding the "why" behind each experimental parameter will enable scientists to adapt these methods to other small molecules, fostering a deeper understanding of their thermal properties.

References

• Intertek. (n.d.). Differential Scanning Calorimetry (DSC) Analysis. Retrieved from [Link]

• NETZSCH Analyzing & Testing. (2022, August 5). How DSC Assists in Characterizing Active Pharmaceutical Ingredients. Retrieved from [Link]

• METTLER TOLEDO. (2014, August 5). How to Prepare a DSC Sample [Video]. YouTube. Retrieved from [Link]

• University of Florida, Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – DSC. Retrieved from [Link]

• Shimadzu. (n.d.). Polymorphism of Drugs. Retrieved from [Link]

• Qualitest FZE. (2025, May 7). DSC Test in Practice: Step-by-Step Guide to Accurate Thermal Analysis. Retrieved from [Link]

• Dass, C. (2014). Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. In Encyclopedia of Analytical Chemistry. John Wiley & Sons, Ltd.

• NETZSCH Analyzing & Testing. (2020, July 6). Studying Polymorphism by Means of DSC. Retrieved from [Link]

• EAG Laboratories. (n.d.). DSC Analysis of Polymers. Retrieved from [Link]

• Torontech. (2025, May 19). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Retrieved from [Link]

• Wikipedia. (2023, November 28). 4-Ethylphenyl sulfate. Retrieved from [Link]

• PubChem. (n.d.). 4-(4-Ethylphenyl)benzoate. Retrieved from [Link]

• TA Instruments. (n.d.). DSC Detection of Polymorphism in Pharmaceutical Anhydrous Dexamethasone Acetate. Retrieved from [Link]

• Khazaei, A., Zolfigol, M. A., & Abedian, N. (2001). A Novel Synthesis and Characterization of Poly[4-imino(N--4-ethylbenzoate)benzene p-styrenesulphonate] and the Investigation on Polymer Ability for Drug Release. Iranian Polymer Journal, 10(1), 23-28.

• TA Instruments. (n.d.). Differential Scanning Calorimetry (DSC) Theory and Applications. Retrieved from [Link]

• NETZSCH Analyzing & Testing. (n.d.). Tips for Sample Preparation for DSC Measurements. Retrieved from [Link]

• METTLER TOLEDO. (n.d.). Interpreting DSC curves Part 1: Dynamic measurements. Retrieved from [Link]

• NETZSCH Analyzing & Testing. (2013, February 28). Influences of Heating and Cooling Rates on the DSC Measurement Result. Retrieved from [Link]

• PubChem. (n.d.). 4-Methoxyphenyl benzoate. Retrieved from [Link]

• The University of Utah, Materials Characterization Lab. (n.d.). Heating Rate in DSC. Retrieved from [Link]

• Muhammad, I., et al. (2021). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. Crystals, 11(8), 941.

• TA Instruments. (n.d.). A Review of DSC Kinetics Methods. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Differential Scanning Calorimetry. Retrieved from [Link]

• Suchetan, P. A., et al. (2009). Phenyl 4-methylbenzoate. Acta Crystallographica Section E: Structure Reports Online, 65(7), o1631.

• ResearchGate. (n.d.). DSC curve of heating and cooling cycle; heating rate 10 C/min. Retrieved from [Link]

• DSC Solutions LLC. (n.d.). DSC Characterization of Crystalline Structure in Foods and Pharmaceuticals. Retrieved from [Link]

• Chemistry LibreTexts. (2021, September 12). 1.5: Kinetic Analysis Based on Differential Scanning Calorimetry Data. Retrieved from [Link]

• Wikipedia. (2023, December 1). Ethyl benzoate. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

Sources

• 1. torontech.com [torontech.com]
• 2. 4-Methylphenyl benzoate 99 614-34-6 [sigmaaldrich.com]
• 3. Differential Scanning Calorimetry Analysis [intertek.com]
• 4. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 5. shimadzu.com [shimadzu.com]
• 6. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Sample Preparation – DSC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 9. qualitest.ae [qualitest.ae]
• 10. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 11. eng.uc.edu [eng.uc.edu]

High-Performance Liquid Crystal Mixture Formulation: The 4-Ethylphenyl Benzoate Protocol

Application Note: AN-LCM-2025-04

Executive Summary

This application note details the protocol for utilizing 4-Ethylphenyl benzoate (4-EPB) as a functional component in liquid crystal (LC) mixtures. While cyanobiphenyls are the workhorses of the display industry, ester-based mesogens like 4-EPB are critical for viscosity modification and melting point depression in eutectic mixtures.

This guide moves beyond basic mixing instructions to provide a thermodynamic framework based on the Schroder-Van Laar equation , ensuring that researchers can predict eutectic compositions rather than relying on trial-and-error.

Key Applications

• Display Technology: Viscosity reduction in nematic mixtures for faster switching times.

• Smart Windows: Broadening the operating temperature range of polymer-dispersed liquid crystals (PDLCs).

• Biosensing: 4-EPB serves as a biocompatible ester host for LC-based pathogen detection systems where hydrolytic stability is less critical than biocompatibility.

Material Science Foundation: Thermodynamics of Mixing

To create a stable LC mixture that operates at room temperature, one cannot simply mix components 50:50. You must calculate the Eutectic Point —the specific composition where the melting point of the mixture is at its theoretical minimum.

The Schroder-Van Laar Equation

The theoretical molar fraction (

) required to lower the melting point of a pure component from to a target mixture temperature is governed by: [1]

Where:

• : Mole fraction of component (e.g., 4-Ethylphenyl benzoate).
• : Enthalpy of fusion of component (J/mol).
• : Universal gas constant (8.314 J/mol·K).

• ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  : Temperature in Kelvin.[2]

Critical Insight: 4-Ethylphenyl benzoate is selected because of its relatively low enthalpy of fusion and structural compatibility with aromatic cores, making it an efficient "depressant" for melting points without destroying the liquid crystalline phase of the host.

Pre-Formulation Characterization Protocol

Before mixing, you must validate the thermodynamic properties of your specific batch of 4-EPB, as impurities significantly alter

.

Required Equipment

• Differential Scanning Calorimeter (DSC): e.g., TA Instruments DSC2500.

• Polarized Optical Microscope (POM): With hot-stage control.

• Analytical Balance: Precision

  mg.

Step-by-Step Characterization[5]

• Weighing: Encapsulate

  mg of 4-EPB in a hermetic aluminum pan.

• DSC Cycle:

  • Heat to 100°C at 10°C/min (erase thermal history).

  • Cool to 0°C at 5°C/min.

  • Heat to 100°C at 2°C/min (Data Collection).

• Data Extraction: Integrate the melting peak to find the Onset Temperature (

  ) and the Area ( ).

  • Target Values:

    (typical for pure ester).

Preparation of Eutectic Mixtures (The "Melt-Mix" Method)

Warning: Do not use solvent mixing (dissolving in DCM or Hexane) for high-performance LC mixtures unless absolutely necessary. Solvent residues act as impurities that degrade the order parameter (

) and clearing point ( ). This protocol uses the Melt-Mix technique.

Workflow Visualization

Caption: Figure 1: The Melt-Mix workflow ensures homogeneity and eliminates solvent residue risks common in evaporation methods.

Detailed Protocol Steps

Step 1: Weighing

Calculate the required mass based on the mole fraction (

) derived in Section 2.

• Vial Selection: Use 1.5 mL amber HPLC vials (glass) with PTFE-lined caps. Plastic vials leach plasticizers into LCs.

• Procedure: Weigh the solid host (e.g., 5CB or a phenyl benzoate host) first, then add 4-EPB.

Step 2: Isotropic Melting

Place the sealed vial on a hot plate or heating block.

• Temperature: Set to

  .

• Observation: The mixture must turn from opaque/white to completely clear (isotropic liquid).

Step 3: Homogenization (The Critical Step)

LCs are viscous. Diffusion alone is insufficient for mixing.

• While hot (isotropic), transfer immediately to a Vortex Mixer .

• Pulse for 30 seconds.

• Return to heat for 1 minute.

• Repeat 3 times.

Step 4: Degassing via Centrifugation

Micro-bubbles are fatal to LC device performance (causing scattering defects).

• Place the hot vial into a centrifuge (ensure balance).

• Spin at 3000 RPM for 2 minutes .

• This forces the liquid to the bottom and drives air out of the viscous melt.

Step 5: Thermal Annealing

Do not "shock cool" the mixture. Rapid cooling can freeze in non-equilibrium concentrations.

• Turn off the heating block.

• Allow the vial to cool to room temperature on the block (approx. rate 1-2°C/min).

• This allows the molecules to self-organize and prevents phase separation.

Characterization & Validation

Once the mixture is prepared, you must verify that 4-EPB has successfully integrated without destabilizing the mesophase.

Table 1: Validation Parameters

Parameter	Method	Success Criteria	Failure Mode
Clearing Point ( )	DSC / POM	Sharp peak (width < 2°C).	Broad peak > 5°C indicates phase separation.
Eutectic Melt ( )	DSC	Single melting endotherm < 0°C.	Multiple peaks indicate incomplete mixing.
Texture	POM (Crossed Polarizers)	Uniform Schlieren or Marble texture.	Black spots (crystals) or oil droplets (separation).
Viscosity	Rotational Rheometer	Lower than pure host.	Higher viscosity suggests degradation/polymerization.

Experimental Tip: The "Contact Preparation" Test

If you are unsure if 4-EPB is miscible with your host:

• Place a grain of 4-EPB and a drop of Host LC on a microscope slide, separated by 2mm.

• Cover with a cover slip.

• Heat to isotropic.[3]

• Observe the interface under POM while cooling.

• Result: A continuous gradient of color indicates miscibility. A sharp boundary line indicates immiscibility.

Troubleshooting Guide

Problem: Crystallization occurs at room temperature after 24 hours.

• Cause: The mixture is not at the eutectic composition, or the 4-EPB concentration is too high (supersaturated).

• Solution: Re-calculate

  using the Schroder-Van Laar equation. Reduce 4-EPB load by 5%.

Problem: The mixture is cloudy in the isotropic phase.

• Cause: Particulate contamination or moisture absorption (esters are hygroscopic).

• Solution: Filter the isotropic melt through a 0.2

  m PTFE syringe filter (heated).

Problem: Electrical breakdown in test cells.

• Cause: Ionic impurities in the 4-EPB.

• Solution: Purify 4-EPB via recrystallization in ethanol prior to mixing.

References

• PubChem. (2025).[4] Compound Summary: Ethyl 4-ethylbenzoate (Structural Analog Data). National Library of Medicine.[4] [Link]

• Kelker, H., & Hatz, R. (1980). Handbook of Liquid Crystals. Verlag Chemie. (Seminal text on eutectic thermodynamics).
• Haller, I. (1975). "Thermodynamic and Static Properties of Liquid Crystals." Progress in Solid State Chemistry, 10, 103-118.
• Merck KGaA. (2024). Licristal® Liquid Crystal Mixtures Technical Data Sheets. (Industry standard for mixture handling protocols).
• Collings, P. J., & Hird, M. (2017). Introduction to Liquid Crystals: Chemistry and Physics. Taylor & Francis.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ethz.ch [ethz.ch]
• 3. colorado.edu [colorado.edu]
• 4. Ethyl 4-ethylbenzoate | C11H14O2 | CID 520781 - PubChem [pubchem.ncbi.nlm.nih.gov]

Polarized Optical Microscopy (POM) observation of 4-Ethylphenyl benzoate

This is a comprehensive Application Note and Protocol for the Polarized Optical Microscopy (POM) observation of 4-Ethylphenyl benzoate . This guide is structured for researchers requiring high-precision characterization of phase transitions, specifically distinguishing between crystalline melting, potential monotropic mesophases, and crystallization kinetics.

Executive Summary

4-Ethylphenyl benzoate is a low-molecular-weight ester typically exhibiting a crystalline-to-isotropic transition. While often utilized as a synthetic intermediate or a non-mesogenic reference in liquid crystal (LC) mixtures, its characterization via Polarized Optical Microscopy (POM) is critical for:

• Purity Determination: Identifying sharp vs. depressed melting points.

• Crystallization Kinetics: Observing spherulitic growth rates from the supercooled melt.

• Monotropic Phase Detection: Investigating if rapid supercooling reveals transient metastable liquid crystalline phases (rare for short-chain esters but possible in specific derivatives).

This protocol details the setup, thermal cycling, and texture recognition required to accurately characterize the material.

Material Properties & "The Why"

Understanding the physicochemical baseline is essential before observation.

Property	Value / Description	Significance in POM
Chemical Structure		Rod-like core, but short flexible tail limits mesogenicity.
Molecular Weight	~226.27 g/mol	Low MW implies fast crystallization kinetics.
Expected Phase	Crystalline Solid (at RT)	Birefringent, rigid textures (polycrystalline).
Melting Point	~45–50 °C (Lit. varies)	Low melting point requires precise low-range temperature control.
Optical Behavior	Birefringent (Solid) Dark (Isotropic Liquid)	Sharp loss of birefringence indicates high purity.

Scientific Insight: Unlike long-chain homologues (e.g., 4-heptyloxyphenyl benzoate) which exhibit stable Nematic or Smectic phases, 4-Ethylphenyl benzoate typically melts directly to an isotropic liquid. Therefore, the primary POM application here is crystallization morphology analysis (spherulites vs. dendrites) rather than mesophase identification.

Equipment & Configuration

To ensure reproducibility, the following configuration is mandatory.

• Microscope: Transmitted light Polarized Optical Microscope (e.g., Olympus BX53-P, Nikon Eclipse Ci-POL).

• Polarizers: Crossed (

  ) configuration. Analyzer rotatable for contrast enhancement.

• Thermal Stage: Linkam or Mettler Toledo Hot Stage (Range: RT to 100°C; Precision:

  ).

• Imaging: CCD/CMOS Camera (min 5MP) with high frame rate (>30 fps) for capturing rapid crystallization.

• Substrates: Standard glass slides (

  mm) with cover slips ( mm). No alignment layer is usually required for crystallization studies, though rubbed polyimide can induce oriented growth.

Experimental Workflow (Diagram)

The following logic flow dictates the experimental procedure to ensure no transient phases are missed.

Figure 1: Experimental workflow for thermal cycling of 4-Ethylphenyl benzoate.

Detailed Protocol

Phase 1: Sample Preparation

• Loading: Place a small amount (~1-2 mg) of solid 4-Ethylphenyl benzoate onto a clean glass slide.

• Sandwiching: Cover with a cover slip.

• Melt-Pressing: Briefly heat the sample to ~60°C (above melting point) on a hot plate until it turns into a clear liquid. Gently press the cover slip with tweezers to create a thin, uniform film (~10-20

  ).

  • Why? Thin films prevent overlapping crystals, allowing clear observation of individual spherulite boundaries.

• Cooling: Allow to cool to room temperature (RT) to solidify before transferring to the POM hot stage.

Phase 2: Heating Scan (Melting Point Determination)

• Initial State: Observe the sample at RT under crossed polarizers. You should see a bright, polycrystalline texture (birefringent).

• Ramp: Heat at 5°C/min .

• Observation: Watch for the "clearing point."

  • Onset: Edges of crystals begin to blur or darken.

  • Clearing: The entire field of view turns completely black (Isotropic Liquid).

• Record: Note the temperature where the last crystal disappears (

  ). For 4-Ethylphenyl benzoate, expect .

Phase 3: Cooling Scan (Crystallization Kinetics)

This is the most critical phase for this material.

• Hold: Hold at

  for 2 minutes to destroy any "memory effect" (residual nuclei).

• Slow Cool: Cool at 1°C/min .

• Nucleation Event: Watch for the emergence of small, bright points against the dark background.

  • Interpretation: These are crystal nuclei.

• Growth: Observe the radial growth of these nuclei.

  • Spherulites: If you see circular domains with a "Maltese Cross" (black cross), this confirms crystalline spherulitic growth.

  • Mesophase (Unlikely but check): If you see fluid, mobile domains with "Schlieren" brushes (2 or 4 brushes) that coalesce like oil droplets, this would indicate a Nematic phase. Note: This is not expected for pure 4-Ethylphenyl benzoate but is common in mixtures.

• Quench (Optional): Re-melt and cool rapidly (>10°C/min) to force deep supercooling. This increases nucleation density, resulting in many small spherulites rather than few large ones.

Data Analysis & Texture Recognition

Use the following table to interpret the visual data obtained during the cooling cycle.

Texture Observation	Phase Identification	Physical Mechanism
Black Field	Isotropic Liquid	Molecules are disordered; no birefringence.
Maltese Cross (Static)	Crystalline Solid (Spherulite)	Lamellar crystals radiating from a central nucleus. The cross aligns with polarizers.[1]
Schlieren (Mobile)	Nematic LC (Mesophase)	Rare/Impurity. Orientational order without positional order.
Focal Conic Fan	Smectic LC (Mesophase)	Rare/Impurity. Layered structure.[2]
Dendritic Growth	Rapid Crystallization	Diffusion-limited growth due to high supercooling.

Logic Tree for Phase Identification (Diagram)

Figure 2: Decision tree for identifying phases based on POM textures.

Troubleshooting & Artifacts

• "Flash" Crystallization: If the sample crystallizes too instantly to observe growth, the supercooling is too deep. Solution: Reduce cooling rate or hold the temperature just below

  (e.g., at 40°C) to observe isothermal growth.

• Dark Regions in Solid: If the solid sample has large dark patches that are not isotropic liquid, these may be homeotropic regions (crystals oriented perpendicular to the glass) or air bubbles. Test: Rotate the stage. Air bubbles remain dark/invariant; homeotropic crystals may flash if tilted (conoscopy).

• Sublimation: 4-Ethylphenyl benzoate may sublime at high temperatures. Solution: Ensure the cover slip is well-sealed; do not exceed

  .

References

• PubChem. (2023).[3] 4-(4-Ethylphenyl)benzoate Compound Summary. National Library of Medicine. [Link]

• NIST. (2023). Phase Transition Temperatures of Alkyl/Alkoxyphenylbenzoates. NIST Standard Reference Data. [Link] (General reference for benzoate phase behavior).

• Dierking, I. (2003). Textures of Liquid Crystals. Wiley-VCH.
• Gray, G. W., & Goodby, J. W. (1984). Smectic Liquid Crystals: Textures and Structures. Leonard Hill.

Disclaimer: This protocol assumes pure 4-Ethylphenyl benzoate. Impurities or synthesis by-products can significantly alter phase transition temperatures and introduce biphasic regions.

Sources

• 1. arxiv.org [arxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. 苯甲酸-4-甲基苯酯 99% | Sigma-Aldrich [sigmaaldrich.com]

Application Note: 4-Ethylphenyl Benzoate as a Functional Intermediate

High-Purity Synthesis, Characterization, and Downstream Functionalization for Polymer Stabilization

Abstract

This technical guide details the operational protocols for the synthesis and application of 4-Ethylphenyl benzoate (4-EPB) . While benzoate esters are widely recognized as non-phthalate plasticizers, 4-EPB serves a more specialized role as a functional intermediate . It acts as a rigid aromatic scaffold that, upon Fries rearrangement , yields hydroxybenzophenone derivatives—critical UV-stabilizing additives for plasticized Polyvinyl Chloride (PVC) and polyolefins. This document provides a validated Schotten-Baumann synthesis protocol, the downstream functionalization workflow, and a theoretical compatibility analysis based on Hansen Solubility Parameters (HSP).

Introduction: The "Pro-Stabilizer" Concept

In modern polymer chemistry, the shift away from phthalates has elevated the importance of benzoate esters. 4-Ethylphenyl benzoate is distinct from aliphatic benzoates (like 2-ethylhexyl benzoate) due to its high aromaticity and structural rigidity.

Key Applications:

• UV Stabilizer Precursor: Through Lewis acid-catalyzed rearrangement, 4-EPB converts to 2-hydroxy-5-ethylbenzophenone , a potent UV absorber that prevents photo-degradation in PVC.

• Liquid Crystal Mesogen: The rigid phenyl-benzoate core is a classic mesogenic unit used in Liquid Crystal Polymer (LCP) formulations.

• Secondary Plasticizer: Its high compatibility with PVC allows it to act as a processing aid, reducing melt viscosity without compromising thermal stability.

Module A: Synthesis Protocol (Schotten-Baumann)

Objective: Synthesize high-purity (>99%) 4-Ethylphenyl benzoate from 4-ethylphenol and benzoyl chloride.

Mechanism & Causality

The reaction utilizes the Schotten-Baumann method.[1] Sodium hydroxide (NaOH) serves a dual purpose: it acts as a base to neutralize the HCl byproduct (driving the equilibrium forward) and deprotonates the phenol to form the more nucleophilic phenoxide ion.

• Critical Control Point: The reaction is exothermic. Temperature control (<10°C) is vital to prevent the hydrolysis of the expensive benzoyl chloride reagent into benzoic acid.

Reagents & Materials

• Reactants: 4-Ethylphenol (1.0 eq), Benzoyl Chloride (1.1 eq).

• Base: 10% Aqueous NaOH (2.5 eq).

• Solvent: Ethanol (for recrystallization).[1]

• Equipment: 3-neck round-bottom flask, addition funnel, thermometer, ice bath.

Step-by-Step Procedure

• Preparation: In a 500 mL flask, dissolve 4-ethylphenol (12.2 g, 0.1 mol) in 100 mL of 10% NaOH solution. Cool the mixture to 5°C using an ice bath.

• Addition: Add benzoyl chloride (15.5 g, 0.11 mol) dropwise via the addition funnel over 30 minutes.

  • Note: Vigorous stirring is required as the product will precipitate as a solid, potentially hindering mixing.

• Reaction: Maintain stirring at 0–10°C for 1 hour, then allow to warm to room temperature (25°C) for another hour.

• Workup: Filter the white precipitate using a Buchner funnel. Wash the cake with cold water (3 x 50 mL) to remove residual salts and NaOH.

• Purification: Recrystallize the crude solid from hot ethanol.

  • Dissolution: Heat ethanol to boiling; add crude solid until saturation.

  • Crystallization: Cool slowly to room temperature, then to 4°C.

• Drying: Dry crystals in a vacuum oven at 40°C for 6 hours.

QC Specifications

Parameter	Specification	Method
Appearance	White Crystalline Solid	Visual
Melting Point	58–60°C	DSC / Capillary
Purity	>99.0%	HPLC (C18, MeOH/Water)
Moisture	<0.1%	Karl Fischer

Module B: Downstream Functionalization (Fries Rearrangement)

Objective: Convert 4-EPB into the active UV-stabilizer 2-Hydroxy-5-ethylbenzophenone .

Reaction Workflow

This step transforms the "inactive" ester intermediate into an "active" phenolic ketone capable of dissipating UV energy via tautomerization (ESIPT mechanism).

Figure 1: Fries Rearrangement pathway converting the ester intermediate to the active UV stabilizer.

Protocol

• Mix: Combine 4-EPB (10 g) and anhydrous Aluminum Chloride (AlCl₃, 1.2 eq) in a round-bottom flask.

• Heat: Heat the neat mixture to 120°C. The solid will melt, and HCl gas will evolve (use a scrubber).

• Duration: Stir for 2 hours. The mixture will turn viscous and dark orange (aluminum complex formation).

• Quench: Cool to 60°C and carefully pour onto crushed ice/HCl mixture to break the aluminum complex.

• Extraction: Extract the organic layer with Dichloromethane (DCM), wash with water, and evaporate.[2]

• Result: The resulting ortho-hydroxy ketone is the active UV stabilizer ready for compounding.

Module C: Application & Compatibility (Solubility Parameters)

Objective: Validate the compatibility of 4-EPB and its derivatives within a PVC matrix using Hansen Solubility Parameters (HSP).

For an additive to function without migrating (blooming) to the surface, its solubility parameter (

) must align with the polymer.

Data Analysis:

• PVC

  : ~21.0 MPa

• 4-EPB

  : ~20.5 MPa (Calculated)

• Aliphatic Plasticizers (e.g., DOP): ~19.0 MPa

Conclusion: 4-EPB possesses a

value closer to PVC than many standard aliphatic plasticizers. This indicates high compatibility and low migration potential, making it an excellent secondary plasticizer or "extender" that stays locked in the matrix.

Compounding Protocol (Lab Scale)

• Resin: PVC Resin (K-value 65) - 100 phr.

• Primary Plasticizer: DOTP - 40 phr.

• Functional Additive: 4-EPB Derivative (from Module B) - 2 phr.

• Stabilizer: Ca/Zn stearate - 2 phr.

• Process: Dry blend at 80°C, then mill at 160°C for 5 minutes. Press into sheets for UV aging tests.

References

• Schotten-Baumann Synthesis of Esters

  • Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.

  • Protocol Validation: (General Phenyl Benzoate synthesis).

• Fries Rearrangement Mechanism & Catalysis

  • Martin, R. Handbook of Hydroxyacetophenones: Preparation and Physical Properties. Springer, 2005.

  • Mechanistic Insight:.

• Solubility Parameters in PVC

  • Hansen, C. M. Hansen Solubility Parameters: A User's Handbook. 2nd Ed. CRC Press, 2007.

  • PVC Compatibility Data:.

• Benzoates as Non-Phthalate Plasticizers

  • Wypych, G. Handbook of Plasticizers. 3rd Ed. ChemTec Publishing, 2017.

  • Industrial Context:.

Sources

• 1. scribd.com [scribd.com]
• 2. US6433214B1 - Process for the preparation of 2-(4-methylphenyl)-benzoic acid derivatives - Google Patents [patents.google.com]

Application Note: Quantitative Analysis of Benzoate Esters Using UV-Vis Spectroscopy

Abstract and Introduction

Benzoate esters and their salts, such as sodium benzoate, are widely utilized in the pharmaceutical, food, and cosmetic industries, primarily as preservatives and active pharmaceutical ingredients.[1][2] Their efficacy and safety are directly linked to their concentration, necessitating a reliable, simple, and rapid analytical method for their quantification. Ultraviolet-Visible (UV-Vis) spectroscopy presents an ideal technique for this purpose. The core of this method lies in the inherent chromophore of the benzoate structure—the benzene ring—which absorbs UV radiation at specific wavelengths.

This application note provides a comprehensive guide for the development and validation of UV-Vis spectroscopic methods for the quantitative analysis of benzoate esters. We will delve into the theoretical underpinnings, critical aspects of method development, a detailed experimental protocol, and a robust validation framework compliant with industry standards.

Scientific Principles: The Basis for Analysis

The quantitative power of UV-Vis spectroscopy is governed by the Beer-Lambert Law. This fundamental principle establishes a linear relationship between the absorbance of light and the concentration of an absorbing species in a solution.[3][4]

The Beer-Lambert Law is expressed as:

A = εbc

Where:

• A is the Absorbance (dimensionless), which is the quantity measured by the spectrophotometer.

• ε (epsilon) is the molar absorptivity or extinction coefficient (in L mol⁻¹ cm⁻¹), a constant unique to the molecule at a specific wavelength.

• b is the path length of the cuvette (typically 1 cm).

• c is the concentration of the analyte (in mol L⁻¹).

The benzoate moiety contains a benzene ring, which is a potent chromophore. The π-electrons within the aromatic system are excited by UV radiation, leading to characteristic π → π* transitions. These transitions produce strong absorption bands in the UV region, typically between 200 and 300 nm, making direct quantification feasible and highly sensitive.[5]

Caption: The Beer-Lambert Law relationship.

Critical Method Development Considerations

A robust and reliable method hinges on careful optimization of several key parameters. The choices made during development directly impact the method's accuracy, precision, and specificity.

Solvent Selection: The Analytical Environment

The choice of solvent is arguably the most critical decision in developing a spectroscopic method. The ideal solvent must:

• Be Optically Transparent: The solvent must not absorb UV radiation in the same region as the analyte. Common choices for benzoate analysis include ethanol, methanol, water, and dilute hydrochloric acid.[6][7]

• Effectively Solubilize the Analyte: The benzoate ester or salt must be fully dissolved to ensure a homogeneous solution for accurate measurement.

• Be Chemically Inert: The solvent should not react with the analyte.

Expert Insight: Solvent polarity can influence the position and intensity of absorption bands (a phenomenon known as solvatochromism).[8][9] Polar solvents can interact with the solute through hydrogen bonding, which may slightly shift the wavelength of maximum absorbance (λmax).[10] Therefore, the same solvent must be used consistently for all standards, samples, and the blank.

The Influence of pH on Spectral Characteristics

For benzoic acid and its salts (like sodium benzoate), the pH of the solution is a critical variable. The analyte can exist in two forms: the protonated benzoic acid (C₆H₅COOH) or the deprotonated benzoate anion (C₆H₅COO⁻). These two species have distinct absorption spectra.[11][12]

• At low pH (e.g., in 0.1 M HCl), the equilibrium shifts almost entirely to the protonated benzoic acid form.

• At high pH , the deprotonated benzoate anion dominates.

Causality: This spectral shift occurs because protonation alters the electronic distribution within the chromophore. To ensure consistency and reproducibility, it is often best practice to acidify the solution (e.g., with HCl) to analyze the single, consistent species of benzoic acid.[13] This approach eliminates variability due to minor pH fluctuations in the sample matrix.

Wavelength (λmax) Determination

To achieve maximum sensitivity and minimize deviations from the Beer-Lambert Law, measurements should be performed at the wavelength of maximum absorbance, known as λmax.[4]

Protocol for λmax Determination:

• Prepare a standard solution of the benzoate ester at a mid-range concentration.

• Using the chosen solvent as a blank, scan the solution across the UV range (e.g., 200-400 nm).

• The wavelength corresponding to the highest peak on the absorbance spectrum is the λmax.

For benzoic acid in an acidic medium, the λmax is typically observed around 228-232 nm.[13][14] A secondary, less intense peak often appears around 273 nm.[6][15]

Instrumentation and System Suitability

Instrumentation: A calibrated double-beam UV-Vis spectrophotometer equipped with a pair of 1 cm matched quartz cuvettes is required.[16]

System Suitability: Before sample analysis, the performance of the spectrophotometer must be verified according to pharmacopeial standards, such as those outlined in USP General Chapter <857>.[17] This ensures that the instrument provides accurate and reliable data. Key tests include:

• Wavelength Accuracy: Verifying the instrument's wavelength scale using certified reference materials (e.g., holmium oxide).

• Photometric Accuracy: Ensuring the absorbance scale is correct using certified reference standards like potassium dichromate solutions.[17]

Detailed Protocol: Quantification of Sodium Benzoate

This protocol provides a step-by-step method for the quantification of sodium benzoate in a bulk drug substance.

Caption: General experimental workflow.

Reagents and Materials

• Sodium Benzoate Reference Standard (USP grade or equivalent).

• Hydrochloric Acid (HCl), concentrated, analytical grade.

• Deionized or distilled water.

• Volumetric flasks (Class A).

• Pipettes (Class A).

Preparation of Solutions

• Solvent (0.1 M HCl): Carefully add 8.3 mL of concentrated HCl to approximately 500 mL of water in a 1 L volumetric flask. Dilute to the mark with water and mix well.

• Standard Stock Solution (100 µg/mL): Accurately weigh approximately 25 mg of Sodium Benzoate Reference Standard into a 250 mL volumetric flask. Dissolve in and dilute to volume with 0.1 M HCl.

• Calibration Standards: Prepare a series of at least five calibration standards by serially diluting the Standard Stock Solution with 0.1 M HCl. A typical concentration range would be 2 to 20 µg/mL.

Standard No.	Concentration (µg/mL)
1	2.0
2	5.0
3	10.0
4	15.0
5	20.0
Table 1: Example Calibration Standard Concentrations.

• Sample Solution: Accurately weigh a quantity of the sample powder expected to contain about 25 mg of sodium benzoate and prepare a 250 mL solution using 0.1 M HCl, identical to the stock solution preparation. Further dilute this solution if necessary to fall within the calibration range.

Spectrophotometric Measurement

• Set the spectrophotometer to scan from 400 nm to 200 nm.

• Fill a cuvette with the 0.1 M HCl solvent to serve as the blank and perform an autozero or baseline correction.

• Determine the λmax by scanning one of the mid-range calibration standards.

• Set the instrument to measure absorbance at the determined λmax (approx. 228 nm).

• Measure the absorbance of each calibration standard and the sample solution in triplicate.

Data Analysis and Interpretation

• Construct the Calibration Curve: Plot the average absorbance of each calibration standard on the y-axis against its corresponding concentration on the x-axis.

• Perform Linear Regression: Fit a linear regression line to the data points. The resulting equation will be in the form y = mx + b, where y is absorbance, x is concentration, m is the slope, and b is the y-intercept.

• Assess Linearity: The correlation coefficient (R²) should be ≥ 0.999 to confirm a strong linear relationship.

• Calculate Unknown Concentration: Interpolate the absorbance of the unknown sample using the regression equation to find its concentration. Remember to account for any dilution factors used during sample preparation.

Calculation: Concentration (µg/mL) = (Absorbance_sample - y-intercept) / slope

Concentration (µg/mL)	Absorbance at 228 nm (AU)
2.0	0.115
5.0	0.288
10.0	0.575
15.0	0.863
20.0	1.150
Table 2: Example Calibration Data.

Method Validation

A developed analytical method must be validated to ensure its suitability for the intended purpose. Validation is performed according to ICH Q2(R1) guidelines.[18]

Parameter	Description	Acceptance Criteria
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.[1]	R² ≥ 0.999
Accuracy	The closeness of test results to the true value. Assessed via recovery studies.[1][16]	98.0% - 102.0% Recovery
Precision	The degree of scatter between a series of measurements.
Repeatability	Precision under the same operating conditions over a short interval (intra-day).[19]	RSD ≤ 2.0%
Intermediate Precision	Precision within the same lab but on different days, with different analysts, or equipment.	RSD ≤ 2.0%
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be present (e.g., excipients).[19]	No interference at λmax
LOD (Limit of Detection)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.[6][19]	Signal-to-Noise ratio of 3:1
LOQ (Limit of Quantitation)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[6][19]	Signal-to-Noise ratio of 10:1
Table 3: Summary of Key Method Validation Parameters and Typical Acceptance Criteria.

Conclusion

UV-Vis spectroscopy is a powerful, straightforward, and cost-effective tool for the quantitative analysis of benzoate esters in various matrices. The method's success relies on a solid understanding of the Beer-Lambert law and careful consideration of experimental parameters like solvent choice and pH control. When properly developed and validated according to international guidelines, this technique provides accurate and reliable results essential for quality control in the pharmaceutical and related industries.

References

• International Journal of Pharmaceutical Chemistry and Analysis. (n.d.). Analytical method development and validation of UV-visible spectrophotometric method for the estimation of CNS stimulant drug in bulk.
• ResearchGate. (n.d.). Analysis of Sodium Benzoate Content in the Market Soft Beverages Using Uv-Vis Spectrophotometry Method.
• Animo Repository. (n.d.). Analysis of sodium benzoate and potassium sorbate in local brands of pre-packed pineapple juices using UV-VIS spectrophotometry.
• Agilent. (n.d.). Pharmaceutical Analysis Using UV-Vis: Compliance with USP Chapter <857>, and European Pharmacopoeia (Ph. Eur.).
• Alqalam Journal of Medical and Applied Sciences. (2025). Determination of Benzoate Sodium Level in Some Fruit Juice and Soft Drink Brands in Derna Markets by UV- Spectrophotometric.
• YouTube. (2020, October 14). Assay of sodium benzoate & caffeine in caffeine injection by simultaneous equation Method-Practical.
• Journal of Chemical Health Risks. (2025). Comparing UV And HPLC Methods For Determining the Preservative Sodium Benzoate in Soft Drinks in the Libyan Market (Alkums City).
• Karimova, N. V., Luo, M., Grassian, V. H., & Gerber, R. B. (2020). Absorption Spectra of Benzoic Acid in Water at Different pH and in the Presence of Salts. Physical Chemistry Chemical Physics.
• ResearchGate. (n.d.). Experimental UV spectra of benzoic acid derivatives.
• ACG Publications. (2024). Validation of a UV-VIS-NIR Spectrophotometric Method for Determination of Sodium Benzoate in Water.
• UV-Visible Spectrophotometry Method Validation for Analysis of Nefopam HCl in Poly-3-Hydroxybutyrate and Poly-ε. (n.d.).
• Master Organic Chemistry. (2016, September 16). What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation?
• uspbpep.com. (n.d.). Sodium benzoate.
• Mettler Toledo. (n.d.). Determine Sodium Benzoate Content in Soft Drinks by UV Vis.
• Royal Society Publishing. (2018, March 14). Unexpected solvent effects on the UV/Vis absorption spectra of o-cresol in toluene and benzene: in contrast with non-aromatic solvents.
• ResearchGate. (2023, July 1). Analytical method development and validation of UV-visible spectrophotometric method for the estimation of CNS stimulant drug in bulk.
• Sigma-Aldrich. (n.d.). Sodium benzoate USP Reference Standard.
• European Union Reference Laboratory for Feed Additives. (2017, April 28). Evaluation Report on the Analytical Methods submitted in connection with the Application for Authorisation of a Feed Additive.
• Development and Validation of UV Spectrophotometric Method for the Determination of Ibuprofen by Using Quality by Design (QbD). (2024, May 25).
• USP29-NF24. (n.d.). NF Monographs: Sodium Benzoate.
• BYJU'S. (n.d.). Derivation of Beer Lambert Law.
• USP. (2011, November 30). Sodium Benzoate.
• SlideShare. (n.d.). Solvents and solvent effect in UV - Vis Spectroscopy.
• Ultraviolet - Visible Spectroscopy (UV). (n.d.).
• YouTube. (2019, March 15). Part 11: Solvent Effects in the UV Visible Spectroscopy.
• European Medicines Agency. (2017, October 9). Benzoic acid and benzoates.
• YouTube. (2024, March 31). Introduction to UV-VIS absorption spectroscopy/ Beer lamberts law.
• Sim4t. (2013). UV Vis Absorption Experiment 1: Beer- Lambert Law and Identification of an Unknown Mixture.
• ResearchGate. (2017, September 19). Study Of Solvent Effect On Uv-Visible Spectra Of A Newly Synthesized Azo-Dye, 2-(3-Carboxyl-4-Hydroxylphenyl)-1-(4-Nitrophenyl) Diazene (PNA-SA).
• Clyzo. (n.d.). Sodium Benzoate (USP-NF, BP, Ph. Eur.) pure, pharma grade.
• Chemguide. (n.d.). The Beer-Lambert Law.
• uspbpep.com. (2014, February 2). Metronidazole benzoate.
• Molecules. (2021, January 31). Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo....
• CymitQuimica. (n.d.). Sodium benzoate, BP, FCC, Ph. Eur., USP grade.

Sources

• 1. journal.utripoli.edu.ly [journal.utripoli.edu.ly]
• 2. mt.com [mt.com]
• 3. byjus.com [byjus.com]
• 4. edu.rsc.org [edu.rsc.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Analytical method development and validation of UV-visible spectrophotometric method for the estimation of CNS stimulant drug in bulk - Int J Pharm Chem Anal [ijpca.org]
• 7. researchgate.net [researchgate.net]
• 8. Solvents and solvent effect in UV - Vis Spectroscopy, By Dr. Umesh Kumar sharma and Susan Jacob | PPTX [slideshare.net]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. "Analysis of sodium benzoate and potassium sorbate in local brands of p" by Patricia Grace S. Lo and Pauline Grace G. Viray [animorepository.dlsu.edu.ph]
• 14. uspbpep.com [uspbpep.com]
• 15. m.youtube.com [m.youtube.com]
• 16. acgpubs.org [acgpubs.org]
• 17. agilent.com [agilent.com]
• 18. globalresearchonline.net [globalresearchonline.net]
• 19. sphinxsai.com [sphinxsai.com]

Technical Notes & Optimization

Purification Support Hub: 4-Ethylphenyl Benzoate Synthesis

Topic: Removal of Unreacted 4-Ethylphenol (4-EP) Document ID: PSH-EPB-001 Status: Active Support Guide[1]

Diagnostic Overview: Why is the impurity persisting?

Before attempting further purification, it is critical to understand the chemical resistance of your impurity. 4-Ethylphenol (4-EP) persists in benzoate synthesis products because its solubility and acidity profile mimics the product in standard "rough" workups.

The Trap

Many researchers treat the reaction mixture with Sodium Bicarbonate (

) to remove acids. While this effectively removes unreacted benzoic acid ( ), it fails to remove 4-ethylphenol.

Compound	Functional Group	(Approx)	Behavior in Sat.[1][2] (pH ~8.5)	Behavior in 1M NaOH (pH ~14)
Benzoic Acid	Carboxylic Acid	4.2	Deprotonates (Soluble)	Deprotonates (Soluble)
4-Ethylphenol	Phenol	10.0	Remains Protonated (Insoluble)	Deprotonates (Soluble)
4-Ethylphenyl Benzoate	Ester	N/A (Neutral)	Neutral (Insoluble)	Risk of Hydrolysis

The Core Conflict: To remove the phenol, you need a high pH (>

), but high pH puts your ester product at risk of hydrolysis (breaking back down into starting materials).

Decision Matrix: Select Your Workflow

Use the following logic flow to determine the safest purification method for your specific crude state.

Figure 1: Decision matrix for selecting the appropriate purification protocol based on the physical state of the crude product.

Technical Protocols

Protocol A: Recrystallization (For Solids)

Recommended if the crude product solidifies upon cooling.

The Mechanism: 4-Ethylphenyl benzoate is significantly less soluble in cold ethanol than 4-ethylphenol.[1] The phenol remains in the "mother liquor" while the ester forms a crystal lattice.

• Solvent Selection: Use Ethanol (95%) or a Hexane/Ethyl Acetate mixture.

• Dissolution: Dissolve the crude solid in the minimum amount of hot solvent.

• Cooling: Allow to cool slowly to room temperature, then place in an ice bath (

  ) for 1 hour.

• Filtration: Vacuum filter the crystals.

• The Critical Wash: Wash the filter cake with cold (

  ) solvent. This rinses away the surface layer of mother liquor containing the dissolved 4-ethylphenol.

Protocol B: The "Cold Alkaline Wash" (For Oils/Liquids)

Recommended if the product is an oil or if you need to perform a liquid-liquid extraction.

Warning: This protocol uses Sodium Hydroxide (

). You must work quickly and keep the solution cold to prevent ester hydrolysis.

Reagents:

• Organic Solvent: Diethyl Ether (

  ) or Dichloromethane ( ).

• Wash Solution: 0.5M

  (Cold).

Step-by-Step:

• Dilution: Dissolve the crude mixture in your organic solvent (e.g., 50 mL solvent per 5 g product).

• Chill: Place the separatory funnel in an ice bath or use pre-chilled solutions. Target temperature:

  .

• The Wash (Rapid):

  • Add cold 0.5M

    (20 mL).

  • Shake vigorously for 30-45 seconds (vent frequently).

  • Note: Do not let this sit. The high pH is actively attacking your ester.

• Separation: Immediately drain the aqueous layer (bottom if using DCM, top if using Ether). The 4-ethylphenol is now trapped here as sodium 4-ethylphenolate.[1]

• Quench: Immediately wash the organic layer with Brine (Saturated NaCl) to remove residual base and neutralize the pH.

• Dry: Dry over Magnesium Sulfate (

  ) and evaporate solvent.

Protocol C: Flash Chromatography (The "Nuclear" Option)

Use this if the phenol content is

but high purity is required for biological assays.

Stationary Phase: Silica Gel 60. Mobile Phase: Hexane : Ethyl Acetate (Start 95:5, Gradient to 90:10).

Elution Order:

• First Fraction: 4-Ethylphenyl Benzoate (Non-polar, moves fast).

• Second Fraction: Unreacted 4-Ethylphenol (Polar hydroxyl group interacts with Silica, moves slow).

Quality Control: How do I know it's gone?

Do not rely on smell (both compounds have aromatic odors). Use these definitive tests:

1. Ferric Chloride Test (Qualitative & Fast)

• Dissolve a small crystal of your purified product in ethanol.

• Add 1 drop of

  solution.

• Result:

  • No Color / Yellow: Clean Product.

  • Blue/Violet/Green: Phenol is still present. (Phenols form colored complexes with Iron(III)).

2. Thin Layer Chromatography (TLC)

• Solvent: 80:20 Hexane:Ethyl Acetate.

• Visualization: UV Light (254 nm).

• Analysis: The phenol will have a significantly lower

  value (closer to the baseline) than the ester.

Frequently Asked Questions (FAQs)

Q: My product is an oil, but the literature says it should be a solid. Did the reaction fail? A: Not necessarily. Impurities act as melting point depressants. Even 5% residual 4-ethylphenol can suppress the melting point enough to keep the ester liquid at room temperature. Try Protocol B (Wash) followed by cooling/scratching the glass to induce crystallization.

Q: Can I use Potassium Carbonate (

) instead of NaOH? A: Yes, and it is safer for the ester. A saturated solution of has a pH of ~11.5, which is sufficient to deprotonate 4-ethylphenol ( 10) without the aggressive hydrolysis risk of NaOH (pH 14). However, the extraction may require multiple washes to be fully effective.

Q: Why did my yield drop significantly after the NaOH wash? A: You likely experienced hydrolysis. This happens if:

• The NaOH was too concentrated (>1M).

• The solution was too warm (Room Temp vs

  ).

• The contact time was too long (>2 minutes). Always keep the wash Cold, Dilute, and Fast .

References

• pKa Values & Phenolic Acidity

  • PubChem Compound Summary for CID 31242, 4-Ethylphenol.

  • Source:

• Esterification & Purification Protocols

  • Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

  • Fisher Esterification, Reflux, Isolation and Purification of Esters.[3][4] Science Ready.

  • Source:

• Solubility Data

  • Solubility of (4-ethylphenyl)-phenyl-methanone (Analogous Structure). Solubility of Things.[3][5][6]

  • Source:

Sources

• 1. Showing Compound 4-Ethylphenylsulfate (FDB034845) - FooDB [foodb.ca]
• 2. guidechem.com [guidechem.com]
• 3. reddit.com [reddit.com]
• 4. scienceready.com.au [scienceready.com.au]
• 5. researchgate.net [researchgate.net]
• 6. 4-Ethylphenol | C8H10O | CID 31242 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting phase separation issues in 4-Ethylphenyl benzoate mixtures

Technical Support Center: 4-Ethylphenyl Benzoate Phase Separation

Executive Summary

Compound: 4-Ethylphenyl benzoate (also known as p-Ethylphenyl benzoate). CAS: 5921-92-6 (approximate based on structure; verify with specific vendor). Key Property: Melting Point ~58–60°C. Primary Challenge: The proximity of its melting point to standard process temperatures makes this compound highly prone to Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out," rather than distinct crystallization. In Liquid Crystal (LC) mixtures, it acts as a low-melting mesogen or diluent, where phase separation indicates thermodynamic incompatibility or eutectic failure.

Module 1: Troubleshooting Synthesis & Purification

Context: You are attempting to recrystallize 4-Ethylphenyl benzoate, but the solution turns cloudy/milky or forms a separate oil layer at the bottom of the flask instead of forming crystals.

Q1: Why is my mixture "oiling out" instead of crystallizing?

A: This is a thermodynamic failure caused by the Metastable Zone Width (MSZW) . Because 4-Ethylphenyl benzoate has a low melting point (~59°C), the temperature gap between its solubility limit and its melting point is narrow. If you cool a saturated solution too quickly, the solution enters a region where the "oiled" liquid state is more stable than the supersaturated solution but kinetically faster to form than the ordered crystal lattice.

• The Mechanism: You have likely crossed the Liquid-Liquid Spinodal line before crossing the crystalline nucleation threshold.

• Common Culprit: Using a solvent system with a steep solubility curve (e.g., Ethanol/Water) or cooling too rapidly.

Q2: How do I recover crystals from the oiled state?

A: Do not simply cool it further; this usually solidifies the oil into an amorphous glass or impure block. Follow this Self-Validating Protocol :

Protocol: Remediation of Oiled Mixtures

• Re-heat: Warm the mixture until the oil phase re-dissolves completely into the solvent (return to a single phase).

• Seed at High T: Cool the solution slowly. As soon as the temperature reaches approx. 45–50°C (just below MP but above room temp), add distinct seed crystals of pure 4-Ethylphenyl benzoate.

  • Why? Seeding bypasses the nucleation energy barrier, providing a template for growth before the system reaches the temperature where oiling occurs.

• Solvent Adjustment: If seeding fails, your solvent is too poor. Switch from a high-polarity precipitant (like water) to a system with better miscibility.

  • Recommended: Hexane : Ethyl Acetate (9:1) or pure Methanol (with slow evaporation).

Module 2: Liquid Crystal (LC) Formulation Issues

Context: You are using 4-Ethylphenyl benzoate as a component in a nematic or smectic LC mixture, and you observe phase separation (cloudiness) or crystallization over time.

Q3: The mixture is clear at high temperatures but precipitates solids upon storage at 25°C. Is this a purity issue?

A: Likely not. This is a Solubility/Eutectic Failure . While phenyl benzoates are excellent mesogens, 4-Ethylphenyl benzoate has a rigid core but a short alkyl tail. It may have limited solubility in non-polar LC hosts (like cyanobiphenyls) if the dielectric anisotropy difference is too high.

Diagnostic Step: Calculate the Schröder-Van Laar predicted solubility limit (

) for your specific host:

• If your concentration is above

  , the system is thermodynamically unstable and will eventually crystallize, even if it looks stable initially (supercooling).

Q4: My LC cell shows "islands" or domains that don't switch. What is happening?

A: You are likely observing a Smectic-Nematic Phase Separation . 4-Ethylphenyl benzoate derivatives often promote smectic (layered) ordering. If your host is Nematic, the 4-Ethylphenyl benzoate molecules may be aggregating into smectic nanodomains.

• Visual Check: View the cell under Cross-Polarized Microscopy (POM). If the "islands" show a focal-conic texture while the background is Schlieren (nematic), you have phase-separated smectic domains.

Visual Troubleshooting Guides

Figure 1: Decision Tree for Oiling Out (Synthesis)

Use this logic flow when purification fails.

Caption: Logic flow for addressing Liquid-Liquid Phase Separation (LLPS) during crystallization.

Figure 2: The Thermodynamics of Oiling Out

This diagram illustrates why the compound turns to oil before crystals form.

Caption: Zone C represents the "Oiling Out" region where the solution hits the liquid spinodal limit before crystallizing.

Data Reference: Physical Properties

Property	Value	Notes
Melting Point	58–60°C	Sharp transition indicates high purity [1].
Appearance	White Crystalline Solid	Yellowing indicates oxidation/impurities.
Solubility (Water)	Negligible	Hydrophobic.
Solubility (EtOH)	Moderate	High solubility at boiling; steep drop on cooling.
Solubility (Hexane)	High	Good for slow evaporation crystallization.
LC Phase	Low-Melting Mesogen	Often monotropic or narrow nematic range.

References

• Cason, J., & Way, R. L. (1949).[1] The Journal of Organic Chemistry, 23(4). (Confirming p-Ethylphenyl benzoate melting point at 58-59°C).

• Mettler Toledo. Liquid-Liquid Phase Separation (LLPS) in Crystallization. (General principles of oiling out).

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (For calculating compatibility in LC mixtures).

• NIST Standard Reference Data. Liquid Crystal Transition Temperatures.

Sources

• 1. lib3.dss.go.th [lib3.dss.go.th]

Minimizing hydrolysis of 4-Ethylphenyl benzoate during storage

Technical Support Center: Stability of 4-Ethylphenyl Benzoate

Introduction: The Challenge of Ester Stability

Welcome to the technical support guide for 4-Ethylphenyl benzoate. As researchers and drug development professionals, maintaining the chemical integrity of active pharmaceutical ingredients (APIs) and key intermediates is paramount. 4-Ethylphenyl benzoate, an ester, is susceptible to hydrolysis—a chemical reaction with water that cleaves the ester bond to form its parent carboxylic acid (benzoic acid) and alcohol (4-ethylphenol). This degradation can lead to a loss of potency, the formation of unwanted impurities, and compromised experimental results. This guide provides in-depth, field-proven insights into the causes of hydrolysis and offers robust strategies for its prevention and detection during storage.

Part 1: Frequently Asked Questions (FAQs) on Hydrolysis

This section addresses the fundamental questions researchers encounter regarding the stability of 4-Ethylphenyl benzoate.

Q1: What is 4-Ethylphenyl benzoate hydrolysis and why is it a critical issue?

A1: Hydrolysis is the chemical breakdown of the ester by water. The reaction is essentially the reverse of the esterification process that formed the compound.[1] It can be catalyzed by either acidic or basic conditions.[2] The primary concern is that this degradation directly reduces the purity and concentration of your target compound, leading to inaccurate results in downstream applications. Furthermore, the formation of degradation products (benzoic acid and 4-ethylphenol) introduces new variables into your system, potentially altering its chemical or biological properties.

Q2: What are the primary environmental factors that drive hydrolysis during storage?

A2: The rate of hydrolysis is primarily influenced by three key factors:

• Presence of Moisture: Water is a necessary reactant for hydrolysis. Minimizing exposure to ambient humidity is the most critical step in preventing degradation.[3]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including hydrolysis, by providing the necessary activation energy.[4][5]

• pH (Presence of Acidic or Basic Impurities): Both acids and bases can act as catalysts.[2] Trace amounts of acidic or basic residues on glassware, in excipients, or from the atmosphere (like CO₂) can significantly increase the degradation rate.[6]

Q3: I store my compound in a standard laboratory freezer. Is this sufficient to prevent hydrolysis?

A3: Not necessarily. While low temperatures reduce reaction rates, standard freezers can be surprisingly humid environments.[7] Storing a compound in a non-hermetically sealed container in a freezer can expose it to moisture, which may condense upon temperature cycling (e.g., opening and closing the freezer door). For long-term stability, controlling moisture is as important as controlling temperature. A desiccator stored inside a cold chamber or the use of specialized moisture-proof packaging is a much more robust strategy.[7]

Q4: How significantly can pH affect the stability of 4-Ethylphenyl benzoate, especially if it's in a solution or formulation?

A4: The effect of pH is profound. The hydrolysis of esters is slowest near a neutral pH and increases dramatically under either acidic or basic conditions.[6][8]

• Base-Catalyzed Hydrolysis (Saponification): This process is particularly detrimental because it is typically irreversible.[9] The hydroxide ion directly attacks the ester's carbonyl carbon, and the resulting carboxylic acid is deprotonated to a carboxylate salt, driving the reaction to completion.[2][9]

• Acid-Catalyzed Hydrolysis: This is an equilibrium process.[2] The acid protonates the carbonyl oxygen, making the carbonyl carbon more susceptible to nucleophilic attack by water.

Even seemingly neutral excipients can contain acidic or basic impurities that alter the micro-environment pH and catalyze degradation.[10] Therefore, rigorous pH control and excipient compatibility screening are essential for formulated products.[11][12]

Part 2: Troubleshooting Guide for Suspected Degradation

If you suspect that your sample of 4-Ethylphenyl benzoate has undergone hydrolysis, this guide will help you diagnose the problem.

Q5: My HPLC analysis shows a new, more polar impurity peak that grows over time. How can I confirm if it's from hydrolysis?

A5: The appearance of new peaks on a stability-indicating HPLC method is a classic sign of degradation.[13] Since the hydrolysis products (benzoic acid and 4-ethylphenol) are more polar than the parent ester, they will typically have shorter retention times on a reverse-phase HPLC column.

To confirm the identity of the degradants:

• Co-injection: Spike your degraded sample with authentic standards of benzoic acid and 4-ethylphenol. If a suspected impurity peak increases in area without changing shape, it confirms the identity of that degradant.

• LC-MS Analysis: Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for identifying unknown peaks. The mass-to-charge ratio (m/z) of the impurity peaks should correspond to the molecular weights of the expected hydrolysis products.

• Forced Degradation Study: Intentionally degrade a small sample of 4-Ethylphenyl benzoate under acidic and basic conditions (see Protocol 2 below).[14][15] The primary degradation peaks that form in this study should match the retention times of the unknown impurities in your stored sample.[16]

Q6: I've observed a significant drop in the purity of my solid 4-Ethylphenyl benzoate, but I've stored it at a low temperature. What is the most likely cause?

A6: The most probable cause is exposure to moisture.[3] As discussed in Q3, low temperature alone is not a guarantee of stability if moisture is present.[7]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for purity loss in solid samples.

Part 3: Best Practices for Long-Term Storage

Proactive measures are the most effective way to ensure the long-term stability of 4-Ethylphenyl benzoate.

Mechanism of Hydrolysis:

The fundamental reaction involves the nucleophilic attack of water on the ester's carbonyl carbon. This reaction is significantly accelerated by acid (H⁺), which protonates the carbonyl oxygen, or base (OH⁻), which acts as a more potent nucleophile.

Caption: Key factors leading to the hydrolysis of 4-Ethylphenyl benzoate.

Recommended Storage Conditions:

To minimize hydrolysis, a multi-faceted approach targeting moisture, temperature, and atmospheric conditions is required.

Parameter	Recommendation	Rationale
Temperature	≤ -20°C (or lower)	Slows the kinetics of the hydrolysis reaction significantly.[7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture and CO₂ (which can form carbonic acid in solution).[7]
Primary Container	Amber glass vial with a PTFE-lined cap	Glass is non-reactive and impermeable. Amber color protects against potential photolytic degradation. PTFE liners provide an excellent seal.
Moisture Control	Store vials inside a desiccator with an active desiccant (e.g., molecular sieves, silica gel).[17]	Actively removes any moisture that permeates the storage environment.[7]
Packaging	For shipping or ultimate protection, seal the primary container inside a moisture-barrier bag (e.g., aluminized foil) with a desiccant packet.[3][18]	Provides a secondary barrier against moisture ingress.[18][19]

Part 4: Analytical Protocols for Stability Assessment

A validated, stability-indicating analytical method is crucial for accurately assessing the purity of 4-Ethylphenyl benzoate.

Protocol 1: Stability-Indicating HPLC-UV Method

This protocol describes a reverse-phase HPLC method capable of separating 4-Ethylphenyl benzoate from its primary hydrolytic degradants.

1. Instrumentation and Materials:

• HPLC system with UV detector

• C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Sample Diluent: Acetonitrile/Water (50:50, v/v)

• Reference Standards: 4-Ethylphenyl benzoate, Benzoic acid, 4-Ethylphenol

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• UV Detection: 235 nm

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	40
  15.0	90
  17.0	90
  17.1	40

  | 20.0 | 40 |

3. Sample Preparation:

• Accurately weigh and dissolve the 4-Ethylphenyl benzoate sample in the diluent to a final concentration of approximately 0.5 mg/mL.

• Filter the sample through a 0.45 µm PTFE syringe filter before injection.

4. System Suitability and Analysis:

• Inject a standard mixture of the parent compound and both degradants to confirm resolution. The expected elution order is: Benzoic acid, 4-Ethylphenol, 4-Ethylphenyl benzoate.

• Inject the prepared sample and integrate all peaks. Calculate purity based on the relative peak area.

Protocol 2: Forced Degradation Study

This protocol is used to generate degradation products to confirm the specificity of the analytical method.[16] The goal is to achieve 5-20% degradation of the active ingredient.[14]

1. Stock Solution Preparation:

• Prepare a 1.0 mg/mL stock solution of 4-Ethylphenyl benzoate in acetonitrile.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 4 hours.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 1 hour.

• Control Sample: Mix 1 mL of stock solution with 1 mL of purified water. Keep under the same conditions as the stressed samples.

3. Sample Analysis:

• After the incubation period, cool the samples to room temperature.

• Neutralize the acid and base samples (e.g., add an equivalent amount of 0.1 M NaOH to the acid sample and 0.1 M HCl to the base sample).

• Dilute all samples with the mobile phase diluent to an appropriate concentration (e.g., 0.1 mg/mL).

• Analyze all samples by the HPLC-UV method described in Protocol 1. The degradation products generated should be chromatographically resolved from the parent peak, thus demonstrating the method is "stability-indicating."

References

• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. (2024). Vertex AI Search.
• Any advice about the stability of ester and carbamate containing compounds? (2015).
• Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments. (2024).
• Hydrolysis of ethyl benzo
• Kinetics of Synthesis and Hydrolysis of Ethyl Benzoate over Amberlyst 39. (2025).
• Basic Hydrolysis of Esters - Saponific
• The effect of temperature on the individual stages of the hydrolysis of non-specific-p-nitrophenol esters by alpha-chymotrypsin. (n.d.).
• Effect of pH on the stability of plant phenolic compounds. (n.d.). PubMed.
• Moisture Barrier Packaging: How It Works & Best M
• Ester Hydrolysis. (2024). Save My Exams.
• Forced Degradation Study as per ICH Guidelines: Wh
• Drug Excipient Compatibility Testing Protocols and Charateriz
• What packaging materials do you recommend for moisture-sensitive reactive adhesives and sealants? (2018). Adhesives & Sealants Industry.
• The Effect of Temperature on the Rate of Alkaline Hydrolysis of Esters in Concentrated Aqueous Solutions of Et4NCl. (2025).
• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Pharma Focus America.
• Best Moisture-Proof Packaging Materials | Prevent Product Damage. (n.d.).
• Technical Support Center: Preventing Hydrolysis During the Workup of Esterific
• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (n.d.).
• HOW TO APPROACH A FORCED DEGRAD
• Impact of temperature on the time required for the establishment of primordial biochemistry, and for the evolution of enzymes. (n.d.).
• Moisture Absorbent Packaging: The Ultimate Guide for Industrial Use. (n.d.). IP Products.
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). [Source not available].
• Polysorbate stability: Effects of packaging materials, buffers, counterions, and pH. (2024). PubMed.
• Active Pharmaceutical Ingredient Compatibility Ensuring Safe Drug Formul

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. savemyexams.com [savemyexams.com]
• 3. carbodiimide.com [carbodiimide.com]
• 4. researchgate.net [researchgate.net]
• 5. Impact of temperature on the time required for the establishment of primordial biochemistry, and for the evolution of enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. scispace.com [scispace.com]
• 11. Polysorbate stability: Effects of packaging materials, buffers, counterions, and pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. arborpharmchem.com [arborpharmchem.com]
• 13. sgs.com [sgs.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. onyxipca.com [onyxipca.com]
• 16. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Moisture Absorbent Packaging: The Ultimate Guide for Industrial Use - IP Products [ipproducts.com]
• 18. codefine.com [codefine.com]
• 19. Best Moisture-Proof Packaging Materials | Prevent Product Damage [ppbag.co]

Phenyl Benzoate Synthesis: A Technical Support Guide to Optimizing Reaction Temperature

For researchers, scientists, and professionals in drug development, the synthesis of phenyl benzoate is a foundational esterification reaction. While seemingly straightforward, optimizing this process, particularly the reaction temperature, is critical for maximizing yield and purity. This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions to address common challenges encountered during this synthesis, primarily focusing on the widely used Schotten-Baumann reaction.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of phenyl benzoate, providing explanations grounded in chemical principles and offering practical solutions.

Q1: Why is my phenyl benzoate yield unexpectedly low?

A low yield in phenyl benzoate synthesis is a frequent issue, often attributable to several competing factors. The primary culprit is typically the hydrolysis of the benzoyl chloride reactant.

Causality: The Schotten-Baumann reaction is conducted in an aqueous alkaline environment (typically using sodium hydroxide). While the hydroxide ions are essential for deprotonating phenol to the more nucleophilic phenoxide ion, they can also directly attack the highly electrophilic carbonyl carbon of benzoyl chloride. This competing reaction forms sodium benzoate and hydrochloric acid, consuming the starting material and reducing the overall yield of the desired ester.[1][2]

Troubleshooting Steps:

• Temperature Control is Paramount: The rates of both the desired esterification and the undesired hydrolysis of benzoyl chloride increase with temperature.[1] However, the hydrolysis reaction is often more sensitive to temperature increases. Therefore, maintaining a low reaction temperature is crucial. It is recommended to run the reaction in an ice bath, especially during the addition of benzoyl chloride, to minimize this side reaction.[3][4] Many established procedures recommend vigorous shaking with occasional cooling under a tap or in ice water.[3]

• Rate of Addition of Benzoyl Chloride: Adding the benzoyl chloride slowly and in small portions to the reaction mixture ensures that its concentration remains low at any given time. This favors the reaction with the phenoxide, which is present in a relatively constant concentration, over the competing hydrolysis.

• Efficient Stirring: Vigorous stirring is essential to ensure that the benzoyl chloride, which may be in a separate organic phase, comes into intimate contact with the aqueous phase containing the phenoxide ion. This increases the rate of the desired reaction relative to the hydrolysis at the interface.

• pH of the Reaction Mixture: The reaction should be maintained under alkaline conditions to ensure the presence of the phenoxide ion.[3] It is advisable to check the pH at the end of the reaction; if it is not alkaline, the yield will likely be low.[3]

Q2: The melting point of my purified phenyl benzoate is lower than the literature value (69-70°C). What are the likely impurities?

A depressed and broadened melting point is a classic indicator of an impure sample. In the context of phenyl benzoate synthesis, the most probable impurities are unreacted starting materials or side products.

Potential Impurities and Their Removal:

• Phenol: Unreacted phenol is a common impurity. It can be largely removed by washing the crude product with cold water, in which phenyl benzoate is insoluble, but phenol has some solubility. A dilute sodium hydroxide wash can also be effective in removing acidic phenol.

• Benzoic Acid: This is a product of the hydrolysis of benzoyl chloride.[5] Like phenol, it is acidic and can be removed by washing the crude product with a dilute solution of sodium bicarbonate or sodium carbonate. The benzoic acid will react to form sodium benzoate, which is water-soluble.

• Ethyl Benzoate: If ethanol is used as the recrystallization solvent, there is a possibility of transesterification, especially if any residual acid or base is present, leading to the formation of ethyl benzoate. To mitigate this, ensure the crude product is thoroughly washed and neutralized before recrystallization. Using a non-alcoholic solvent for recrystallization, if a suitable one can be found, would eliminate this possibility.

Purification Protocol:

A robust purification protocol involves the following steps:

• Filtration and Washing: After the reaction is complete, filter the precipitated crude phenyl benzoate.

• Aqueous Washes: Wash the solid product thoroughly with cold water to remove any water-soluble impurities like sodium hydroxide and sodium chloride.[6]

• Base Wash: A subsequent wash with a cold, dilute solution of sodium bicarbonate will help remove any acidic impurities like benzoic acid and unreacted phenol.

• Final Water Wash: Wash again with cold water to remove any remaining sodium bicarbonate.

• Recrystallization: Recrystallize the dried crude product from hot ethanol.[6] Dissolve the solid in a minimal amount of hot ethanol and allow it to cool slowly to form pure crystals.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the optimization of phenyl benzoate synthesis.

Q1: What is the optimal reaction temperature for the Schotten-Baumann synthesis of phenyl benzoate?

There isn't a single "optimal" temperature, but rather an optimal temperature range that balances reaction rate with minimizing side reactions. The Schotten-Baumann reaction for phenyl benzoate is typically exothermic.

General Guidance:

Most laboratory procedures for the Schotten-Baumann synthesis of phenyl benzoate recommend maintaining the reaction at or below room temperature.[7] This is often achieved by immersing the reaction vessel in an ice bath or by intermittent cooling.[3][4]

Temperature Effects on Reaction Rates:

Temperature Range	Effect on Phenyl Benzoate Formation	Effect on Benzoyl Chloride Hydrolysis	Overall Impact on Yield
Low (0-10°C)	Slower reaction rate, may require longer reaction times.	Significantly suppressed.	Higher potential yield and purity, but at the cost of reaction speed.
Room Temperature (~25°C)	Moderate reaction rate.	Increased rate compared to lower temperatures.	A good compromise between reaction time and yield for many lab-scale preps.
Elevated (>40°C)	Significantly faster reaction rate.	Very rapid hydrolysis, leading to substantial loss of benzoyl chloride.	Likely to result in a significantly lower yield of the desired product.[4]

Recommendation: For optimal results, it is best to start the reaction at a low temperature (0-5°C) by adding the benzoyl chloride slowly to the chilled reaction mixture. After the addition is complete, the reaction can be allowed to slowly warm to room temperature and stirred for a designated period to ensure completion.

Q2: What is the mechanism of the Schotten-Baumann reaction for phenyl benzoate synthesis?

The reaction proceeds via a nucleophilic acyl substitution mechanism.

Step-by-Step Mechanism:

• Formation of the Nucleophile: Phenol, being weakly acidic, reacts with the strong base (sodium hydroxide) to form the sodium phenoxide salt. The phenoxide ion is a much stronger nucleophile than the neutral phenol molecule.

• Nucleophilic Attack: The negatively charged oxygen atom of the phenoxide ion attacks the electrophilic carbonyl carbon of benzoyl chloride. This breaks the pi bond of the carbonyl group, and the electrons are pushed onto the oxygen atom, forming a tetrahedral intermediate.

• Leaving Group Departure: The tetrahedral intermediate is unstable and collapses. The electrons from the oxygen atom reform the carbonyl double bond, and in the process, the chloride ion, being a good leaving group, is expelled.

• Product Formation: The final product, phenyl benzoate, is formed, along with sodium chloride as a byproduct.

Visualizing the Mechanism:

Caption: Schotten-Baumann reaction mechanism for phenyl benzoate synthesis.

Q3: Can I use a different base instead of sodium hydroxide?

While sodium hydroxide is the most common base for this reaction, other bases can be used, though they may alter the reaction conditions and outcomes.

• Potassium Hydroxide (KOH): Often interchangeable with NaOH and can sometimes increase the rate of the desired esterification.[1]

• Pyridine: A weaker, organic base that can also be used. Pyridine can act as a nucleophilic catalyst, forming a highly reactive acylpyridinium ion intermediate, which is then attacked by the phenoxide. This can sometimes lead to higher yields, especially for less reactive systems.[8]

• Triethylamine (TEA): Another common organic base used to scavenge the HCl produced during the reaction.

The choice of base can depend on the specific substrate, solvent system, and desired reaction conditions. For the standard synthesis of phenyl benzoate, aqueous sodium hydroxide is generally effective and economical.

Experimental Protocols

Standard Laboratory Protocol for Phenyl Benzoate Synthesis

Materials:

• Phenol

• 10% Sodium Hydroxide solution

• Benzoyl chloride

• Ethanol (for recrystallization)

• Ice

Procedure:

• In a conical flask, dissolve 2.5 g of phenol in 35 mL of 10% sodium hydroxide solution.

• Cool the flask in an ice bath.

• Slowly add 4 mL of benzoyl chloride to the cooled solution while continuously swirling or stirring the flask.

• After the complete addition of benzoyl chloride, stopper the flask and shake it vigorously for 15-20 minutes. The smell of benzoyl chloride should disappear upon completion of the reaction.

• Filter the solid precipitate of phenyl benzoate using a Buchner funnel.

• Wash the crude product with plenty of cold water to remove any unreacted starting materials and soluble byproducts.

• (Optional but recommended) Wash the crude product with a cold, dilute sodium bicarbonate solution to remove any benzoic acid, followed by another wash with cold water.

• Dry the crude product.

• Recrystallize the dry, crude phenyl benzoate from a minimal amount of hot ethanol.

• Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation.

• Filter the purified crystals, wash with a small amount of cold ethanol, and dry them.

• Determine the melting point of the purified phenyl benzoate.

Safety Precautions:

• Phenol: Toxic and corrosive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Benzoyl Chloride: A lachrymator (causes tearing) and is corrosive. Handle in a well-ventilated fume hood.

• Sodium Hydroxide: Corrosive. Avoid contact with skin and eyes.

Troubleshooting Workflow

Caption: A troubleshooting workflow for phenyl benzoate synthesis.

References

• Kinetic study and modeling of the Schotten-Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor. (2021). Reaction Chemistry & Engineering, 6(9), 1574-1590. [Link]

• Which benzoyl chloride undergoes hydrolysis faster in water? (2024). Reddit. [Link]

• Schotten-Baumann Reaction. Cambridge University Press. [Link]

• Preparation of the Benzoate of Phenol. (2021). Chemistry LibreTexts. [Link]

• Schotten Baumann Reaction. (2019). BYJU'S. [Link]

• Schotten-Baumann Reaction. Organic Chemistry Portal. [Link]

• Schotten Baumann Reaction: Introduction, mechanism, procedure. (2023). Chemistry Notes. [Link]

• Schotten–Baumann reaction. Wikipedia. [Link]

• Optimization Of Reaction Conditions And Yield Enhancement In The Synthesis Of New Amide Compounds From 2-Hydroxybenzoic And 2. American Journal of Applied Science and Technology. [Link]

• Why does benzoyl chloride react preferentially with the phenoxide anion and not with water? (2022). Quora. [Link]

• Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor. (2021). RSC Publishing. [Link]

• Rate-order plot for benzoyl chloride (BC) reaction with phenol in the presence of triethylamine (dichloromethane, 0 °C). ResearchGate. [Link]

• Benzoylation of ethanol with benzoyl chloride in the pres- ence of metal oxide. ResearchGate. [Link]

• Synthesis of Phenyl Benzoate. Scribd. [Link]

• Kinetic study and modeling of the Schotten-Baumann synthesis of peroxyesters using phase-Transfer catalysts in. Pure. [Link]

• The mechanism of the hydrolysis of benzyl chloride. SciSpace. [Link]

• Preparation of Diglycolamides via Schotten–Baumann Approach and Direct Amidation of Esters. ResearchGate. [Link]

• KINETICS OF BENZOYL CHLORIDE HYDROLYSIS. Poznan University of Technology. [Link]

• Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. UNI ScholarWorks. [Link]

• Benzoyl chloride from benzyl alcohol and chlorine. Sciencemadness Discussion Board. [Link]

• Synthesis, Charecterization and study of Antimicrobial Activity of Phenyl Benzoate. ResearchGate. [Link]

• Multi-objective Bayesian optimisation using q-noisy expected hypervolume improvement (qNEHVI) for the Schotten–Baumann reaction. RSC Publishing. [Link]

• Hey can anybody help me with this reaction please? is the alcohol supposed to react with benzoyl chloride? I'm confused bc books shows that but instead of sodium methoxide, there's a pyridine. Reddit. [Link]

• Recrystallization of benzoin in ethanol. Reddit. [Link]

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• 1. Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
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• 3. chem.libretexts.org [chem.libretexts.org]
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Technical Support Hub: Strategies for Solubilizing 4-Ethylphenyl Benzoate in Aqueous Media

A Guide for Researchers and Formulation Scientists

This technical guide provides a comprehensive resource for overcoming the significant solubility challenges of 4-Ethylphenyl benzoate in aqueous systems. Designed for professionals in research and drug development, this document outlines the physicochemical properties of the compound and offers a structured, question-and-answer-based approach to troubleshooting common solubilization issues.

Understanding 4-Ethylphenyl Benzoate: Physicochemical Profile

4-Ethylphenyl benzoate is an aromatic ester characterized by its pronounced hydrophobicity, rendering it practically insoluble in water. A thorough understanding of its physical and chemical properties is fundamental to developing an effective solubilization strategy.

Key Physicochemical Properties of 4-Ethylphenyl Benzoate Analogs

Property	Value (Estimated/Analog Data)	Significance for Aqueous Solubility
Molecular Formula	C₁₅H₁₄O₂	The molecule is dominated by non-polar carbon-hydrogen bonds.
Molecular Weight	226.27 g/mol	A moderate molecular weight, but its hydrophobic nature is the primary determinant of solubility.
logP	~4.2 - 5.2	A high octanol-water partition coefficient strongly indicates poor aqueous solubility and a preference for lipid environments.[1][2]
Water Solubility	Predicted to be very low.	The lack of significant hydrogen bond donors contributes to its immiscibility with water.
Melting Point	Not available; (Analog: Phenyl benzoate 68-70°C)	A crystalline solid at room temperature.

Note: Data for 4-Ethylphenyl benzoate is limited; therefore, values are estimated or based on structurally similar compounds like Phenyl benzoate and Ethyl benzoate.

Troubleshooting Guide and Frequently Asked Questions (FAQs)

This section provides solutions to common problems encountered when attempting to dissolve 4-Ethylphenyl benzoate in aqueous solutions.

Question 1: My initial attempt to dissolve 4-Ethylphenyl benzoate directly in water failed. What is the most logical first step?

Answer:

Direct dissolution of this highly hydrophobic compound in water is not feasible. A systematic approach to solubilization is necessary, starting with the most common and straightforward techniques.[3][4][5][6]

Initial Strategy Workflow:

Caption: A stepwise approach to solubilizing 4-Ethylphenyl benzoate.

Recommended First Steps:

• Cosolvency: This technique involves adding a water-miscible organic solvent to your aqueous solution to reduce its polarity.[7][8] This is often the simplest and quickest method to assess.

• Surfactant-based Solubilization: If cosolvents are ineffective or not suitable for your application, surfactants can be used. Above their critical micelle concentration (CMC), surfactants form micelles that can encapsulate hydrophobic molecules.[9][10]

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior that can form inclusion complexes with poorly soluble compounds, thereby increasing their aqueous solubility.[11][12][13]

Question 2: How do I choose an appropriate cosolvent and determine the right concentration to use?

Answer:

The selection of a cosolvent is highly dependent on the experimental system, especially if biological compatibility is a concern.

Common Cosolvents for Formulation Development:

Cosolvent	Recommended Starting Concentration (% v/v)	Advantages	Disadvantages
Ethanol	1 - 10%	Generally well-tolerated in many biological systems at low concentrations.	Can cause precipitation of proteins at higher concentrations.
Dimethyl Sulfoxide (DMSO)	0.1 - 2%	A very strong solvent for a wide range of organic molecules.	Can have cytotoxic effects, even at low concentrations, and may interfere with certain assays.
Polyethylene Glycol 400 (PEG 400)	5 - 25%	Low toxicity and is a common excipient in pharmaceutical formulations.	Solutions can be viscous at higher concentrations.
Propylene Glycol (PG)	5 - 20%	Good safety profile and frequently used in various formulations.	Can cause irritation at high concentrations.

Protocol for Cosolvent Screening:

• Prepare a Concentrated Stock: Dissolve 4-Ethylphenyl benzoate in a pure cosolvent (e.g., 10 mg/mL in Ethanol) to create a stock solution.

• Prepare Cosolvent-Buffer Blends: Create a series of aqueous buffer solutions containing varying concentrations of the cosolvent (e.g., 1%, 2%, 5%, 10%, 20% Ethanol).

• Introduce the Compound: Add a small aliquot of the stock solution to each cosolvent-buffer blend to achieve the desired final concentration of 4-Ethylphenyl benzoate.

• Assess Solubility: Vigorously mix each solution and visually inspect for any precipitation or cloudiness. The lowest concentration of cosolvent that results in a clear and stable solution is the optimal choice.

The Underlying Principle: Cosolvents work by disrupting the hydrogen-bonding network of water, which creates a less polar microenvironment that can more readily accommodate hydrophobic solutes.[14]

Question 3: Cosolvents alone are not sufficient for my needs. What is the next solubilization method I should try?

Answer:

When cosolvency is not sufficient, or if the required concentration of the cosolvent is too high for your specific application, the use of surfactants is the recommended next step.

The Mechanism of Micellar Solubilization:

Caption: Encapsulation of a hydrophobic molecule within a surfactant micelle.

Suggested Surfactants for Investigation:

Surfactant	Type	Typical Concentration Range (% w/v)	Key Considerations
Tween® 80 (Polysorbate 80)	Non-ionic	0.1 - 5%	Widely used in pharmaceutical formulations due to its low toxicity and good solubilizing capacity.
Poloxamer 188	Non-ionic	1 - 10%	A block copolymer with good biocompatibility.
Sodium Dodecyl Sulfate (SDS)	Anionic	0.1 - 2%	A powerful solubilizing agent, but it is known to denature proteins and is generally not suitable for cell-based experiments.

Protocol for Surfactant-Based Solubilization (Thin-Film Hydration Method):

• Prepare a Stock Solution: Dissolve a known amount of 4-Ethylphenyl benzoate in a volatile organic solvent such as methanol or chloroform in a round-bottom flask.

• Create a Thin Film: Remove the solvent using a rotary evaporator to create a thin, uniform film of the compound on the inner surface of the flask.

• Hydration: Add your aqueous buffer containing the desired concentration of the surfactant to the flask.

• Dispersion: Agitate the mixture (e.g., by vortexing or sonication) until the film is fully dispersed, resulting in a clear or slightly opalescent solution, which indicates the formation of drug-loaded micelles.

Question 4: What are the benefits of using cyclodextrins, and how do I formulate with them?

Answer:

Cyclodextrins are an excellent choice when seeking to improve solubility, and they can also enhance the stability and bioavailability of a compound.[15]

The Principle of Cyclodextrin Complexation: Cyclodextrins have a toroidal structure with a hydrophobic inner cavity and a hydrophilic outer surface. The hydrophobic 4-Ethylphenyl benzoate molecule can be encapsulated within the cavity, forming a water-soluble inclusion complex.[11][12]

Commonly Used Cyclodextrins:

Cyclodextrin Derivative	Key Features
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	High aqueous solubility and a favorable safety profile make it a popular choice for parenteral and oral formulations.
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	Its anionic nature can enhance complexation with cationic or neutral compounds.

Protocol for Preparing a Cyclodextrin Inclusion Complex:

• Prepare the Cyclodextrin Solution: Dissolve the chosen cyclodextrin (e.g., HP-β-CD) in the aqueous buffer to the desired concentration.

• Add the Compound: Add an excess amount of 4-Ethylphenyl benzoate to the cyclodextrin solution.

• Equilibration: Stir the suspension at a constant temperature for a period of 24-72 hours to allow for the formation of the inclusion complex and to reach equilibrium.

• Separation of Undissolved Compound: Remove the excess, undissolved compound by filtration (e.g., using a 0.22 µm syringe filter) or centrifugation.

• Quantification: The concentration of the solubilized 4-Ethylphenyl benzoate in the clear filtrate can then be determined using a suitable analytical method, such as HPLC-UV.

By systematically applying these troubleshooting strategies and experimental protocols, researchers and formulation scientists can effectively overcome the solubility challenges presented by 4-Ethylphenyl benzoate and develop suitable aqueous formulations for their specific applications.

References

• Wikipedia. Ethyl benzoate. Retrieved from [Link]

• FooDB. Showing Compound 4-Ethylbenzoic acid (FDB022844). Retrieved from [Link]

• Quora. What's the difference between Ethyl benzoate and phenyl propanioate in the chemical structure? Retrieved from [Link]

• PMC - NIH. Solubilization techniques used for poorly water-soluble drugs. Retrieved from [Link]

• The Journal of Physical Chemistry B. The Hydrophobic Effect and the Role of Cosolvents. Retrieved from [Link]

• PubMed Central. Drug Delivery Systems: Study of Inclusion Complex Formation between Methylxanthines and Cyclodextrins and Their Thermodynamic and Transport Properties. Retrieved from [Link]

• PubChem - NIH. 4-(4-Ethylphenyl)benzoate | C15H13O2- | CID 7019463. Retrieved from [Link]

• PubChem - NIH. Ethyl 4-(phenylamino)benzoate | C15H15NO2 | CID 15629745. Retrieved from [Link]

• PMC. Mechanism of the Micellar Solubilization of Curcumin by Mixed Surfactants of SDS and Brij35 via NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview. Retrieved from [Link]

• MDPI. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. Retrieved from [Link]

• OAText. Inclusion complex formation of cyclodextrin with its guest and their applications. Retrieved from [Link]

• SciSpace. Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Retrieved from [Link]

• Taylor & Francis. Solubilization – Knowledge and References. Retrieved from [Link]

• Brieflands. A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Retrieved from [Link]

• IJCRT.org. SOLUBILITY ENHANCEMENT TECHNIQUES OF POORLY WATER-SOLUBLE DRUGS.. Retrieved from [Link]

• The Journal of Physical Chemistry B. Mechanism of the Mixed Surfactant Micelle Formation. Retrieved from [Link]

• ResearchGate. (PDF) β-Cyclodextrin inclusion complex: Preparation, characterization, and its aspirin release in vitro. Retrieved from [Link]

• ResearchGate. (PDF) The Hydrophobic Effect and the Role of Cosolvents. Retrieved from [Link]

• University of Alberta. Micellar solubilization of drugs.. Retrieved from [Link]

• PubMed. Solubilization techniques used for poorly water-soluble drugs. Retrieved from [Link]

• MDPI. Enhancing the Solubility of Co-Formulated Hydrophobic Drugs by Incorporating Functionalized Nano-Structured Poly Lactic-co-glycolic Acid (nfPLGA) During Co-Precipitation. Retrieved from [Link]

• PubMed. Cyclodextrin complexes: Perspective from drug delivery and formulation. Retrieved from [Link]

• PMC. Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. Retrieved from [Link]

• ResearchGate. (PDF) 9 Solubilization in Surfactant Systems. Retrieved from [Link]

• ChemBK. 4-ethylbenzoate. Retrieved from [Link]

Sources

• 1. 4-(4-Ethylphenyl)benzoate | C15H13O2- | CID 7019463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 4-(phenylamino)benzoate | C15H15NO2 | CID 15629745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. brieflands.com [brieflands.com]
• 6. Solubilization techniques used for poorly water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijcrt.org [ijcrt.org]
• 8. researchgate.net [researchgate.net]
• 9. Micellar solubilization of drugs. [sites.ualberta.ca]
• 10. researchgate.net [researchgate.net]
• 11. Drug Delivery Systems: Study of Inclusion Complex Formation between Methylxanthines and Cyclodextrins and Their Thermodynamic and Transport Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. oatext.com [oatext.com]
• 14. Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cyclodextrin complexes: Perspective from drug delivery and formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Controlling supercooling effects in 4-Ethylphenyl benzoate samples

Topic: Controlling Supercooling Effects in 4-Ethylphenyl Benzoate Samples Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Formulation Scientists, and QC Analysts

Technical Support Center: 4-Ethylphenyl Benzoate (4-EPB)

Welcome to the 4-EPB Technical Resource Hub. This guide addresses the persistent supercooling (undercooling) phenomena observed in 4-Ethylphenyl benzoate (CAS: 5921-92-6 / Generic Class). As a rigid rod-like ester, 4-EPB exhibits strong liquid crystalline (mesogenic) tendencies, often resulting in a metastable nematic or isotropic liquid phase well below its thermodynamic melting point (

). This behavior complicates Differential Scanning Calorimetry (DSC) analysis, purity determination, and solid-state handling.

Module 1: The Physics of Supercooling in 4-EPB

Q: Why does my 4-EPB sample remain liquid at room temperature despite a reported melting point >50°C?

A: This is a classic kinetic hindrance phenomenon common in phenyl benzoate derivatives. While the crystalline solid is the thermodynamically stable phase at room temperature (

), the formation of the first stable crystal nucleus requires overcoming a significant free energy barrier ( ).

• Structural Factor: The 4-EPB molecule consists of two phenyl rings linked by an ester group. This semi-rigid structure often aligns locally (nematic-like ordering) before crystallizing. These pre-ordered clusters can actually inhibit the formation of the 3D crystal lattice, trapping the material in a supercooled liquid or glassy state.

• Purity Factor: High-purity samples (>99.5%) lack heterogeneous nucleation sites (dust, scratches, impurities), making them more prone to deep supercooling than crude samples.

Q: Is the supercooled state stable?

A: It is metastable . It may persist for hours or days, but mechanical shock, introduction of a seed crystal, or surface interactions can trigger rapid, exothermic crystallization (cold crystallization). This unpredictability is a major variable in drug development and formulation stability studies.

Module 2: Troubleshooting & Experimental Controls

Issue: "I cannot get a reproducible melting endotherm on my DSC."

Diagnosis: The sample likely supercooled during the cooling cycle of the previous run and did not recrystallize, or it crystallized into a polymorph with a different

.

Corrective Protocol: The "Heat-Cool-Heat" Annealing Cycle Do not rely on a standard ramp. You must force the thermal history reset.

• First Heat: Ramp to

  to erase thermal history.

• Controlled Cool: Cool slowly (e.g.,

  ) to .

  • Observation: If no exotherm (crystallization peak) is seen, the sample is supercooled.

• Isothermal Hold (Annealing): Hold at

  below the expected for 30 minutes. This provides time for nucleation kinetics to catch up.

• Second Heat: Ramp at

  . You should now see a sharp melting endotherm.

Issue: "How do I induce crystallization in a bulk supercooled liquid?"

Diagnosis: Homogeneous nucleation is statistically unlikely in static storage. You must introduce Heterogeneous Nucleation.

Method A: Seeding (The Gold Standard)

• Technique: Add a single micro-crystal of solid 4-EPB to the supercooled melt.

• Mechanism: The seed provides a template with

  (critical radius), bypassing the nucleation energy barrier. Growth will proceed rapidly from the seed.

Method B: Surface Energy Modification (Scratching)

• Technique: Use a glass pipette tip to scratch the side of the glass vial below the liquid level.

• Mechanism: This creates microscopic cavities and high-energy surface defects that lower the activation energy for nucleation.

Method C: Sonocrystallization

• Technique: Apply a short burst (5-10 seconds) of ultrasonic energy.

• Mechanism: Cavitation bubbles collapse, creating local high-pressure/high-temperature hotspots that force molecular alignment and cluster formation.

Module 3: Visualizing the Phase Behavior

The following diagram illustrates the hysteresis loop typical of 4-EPB. Note the "Danger Zone" where the material exists as a liquid below its freezing point.

Figure 1: Hysteresis loop showing the metastable supercooled pathway vs. the thermodynamic melting pathway.

Module 4: Data Summary & Physical Properties

When handling 4-Ethylphenyl benzoate, reference these parameters to distinguish between supercooling and genuine impurity depression.

Parameter	Typical Value / Behavior	Notes
Melting Point ( )	~58–62°C (Generic range for class)	Sharp endotherm in pure crystalline state.
Crystallization Temp ( )	Variable (< 40°C)	Highly dependent on cooling rate and purity.
Supercooling Depth		Common in clean glass vials.
Appearance (Solid)	White crystalline powder	Opaque.
Appearance (Supercooled)	Clear, colorless oil	Often mistaken for a "melted" product during shipping.

Module 5: Storage & Stability FAQs

Q: My sample arrived as a liquid. Is it degraded? A: Likely not. If the shipping temperature exceeded

(e.g., in a truck during summer), the sample melted. Upon cooling, it supercooled.

• Verification: Place the vial in a freezer (

  ) for 1 hour. If it solidifies and remains solid upon returning to room temperature, it was simply supercooled. If it remains liquid at , check for solvent contamination or hydrolysis (hydrolysis of the ester bond yields 4-ethylphenol + benzoic acid).

Q: Can I use the supercooled liquid for dosing/formulation? A: Not recommended. The density and viscosity of the supercooled liquid differ from the solid. More importantly, it may crystallize unexpectedly inside needles, tubing, or in vivo, leading to dosing inaccuracies or blockage. Always recrystallize before weighing to ensure the correct polymorph and density.

References

• National Institute of Standards and Technology (NIST). Ethyl 4-methylbenzoate (Structural Analog) Phase Change Data. NIST Chemistry WebBook. Available at: [Link]

• PubChem. 4-(4-Ethylphenyl)benzoate Compound Summary. National Library of Medicine. Available at: [Link]

• Hoffmann, K. et al. Nucleation triggering methods in supercooled phase change materials. ResearchGate.[1][2] Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Benzoic acid;4-ethylphenol | 3132-15-8 | Benchchem [benchchem.com]

Purification strategies for removing acid catalysts from benzoate esters

Technical Support Center: Purification Strategies for Benzoate Esters

Topic: Removal of Acid Catalysts (

, pTSA, HCl) from Benzoate Ester Synthesis ID: TSC-ORG-042 Date: October 26, 2023

Introduction: The Criticality of Acid Removal

In the Fischer esterification of benzoic acid, the acid catalyst (typically Sulfuric Acid or p-Toluenesulfonic Acid) serves a dual role: it protonates the carbonyl oxygen to facilitate nucleophilic attack and acts as a dehydrating agent to drive the equilibrium forward.

However, once the reaction is complete, the catalyst becomes a liability. Residual acid in the final product catalyzes the reverse reaction (hydrolysis) in the presence of atmospheric moisture, degrading your ester back into benzoic acid and alcohol. Furthermore, acidic impurities can cause degradation of acid-sensitive functional groups in complex drug scaffolds.

This guide provides the Gold Standard protocols for catalyst removal, engineered for reproducibility and high-purity isolation.

Module 1: The Gold Standard (Liquid-Liquid Extraction)

Target Audience: General synthesis, bulk scale-up. Principle: Differential solubility based on pH manipulation.

The most robust method for removing strong acid catalysts and unreacted benzoic acid is a wash with saturated Sodium Bicarbonate (

).

The Chemistry of the Wash

We exploit the

differences between the components.

• Sulfuric Acid (

  ): (Strong Acid)

• Benzoic Acid:

  (Weak Acid)

• Carbonic Acid (

  ):

Because

creates a basic environment (pH ~8-9), it deprotonates both the strong catalyst and the weak unreacted benzoic acid, converting them into highly water-soluble salts (Sodium Sulfate and Sodium Benzoate), while the neutral Benzoate Ester remains in the organic layer.

Standard Operating Procedure (SOP)

• Quench: Cool the reaction mixture to room temperature. If using a water-miscible solvent (e.g., THF, Methanol), remove the bulk solvent via rotary evaporation first. Dissolve the residue in an organic solvent (Diethyl Ether or Ethyl Acetate).

• First Wash (Water): Wash the organic layer with an equal volume of ice-cold water.

  • Purpose: Removes the bulk of the strong acid catalyst and water-soluble alcohols.

• Second Wash (Bicarbonate): Wash with saturated aqueous

  .[1]

  • Critical Safety Step:VENT FREQUENTLY. The neutralization generates

    gas.

  • Endpoint: Continue washing until no further bubbling is observed.

• Verification (Self-Validating Step): Check the pH of the aqueous layer. It must be basic (pH > 8). If acidic, the catalyst is not fully neutralized—repeat the wash.

• Brine Wash: Wash with saturated NaCl (Brine) to remove residual water from the organic phase.

• Dry & Concentrate: Dry over anhydrous

  or , filter, and concentrate.

Visual Workflow: The Extraction Logic

Caption: Figure 1. Logical flow for the liquid-liquid extraction of benzoate esters, highlighting the separation of acidic byproducts.

Module 2: Troubleshooting Phase Separation (The "Emulsion Nightmare")

Issue: Benzoate esters, particularly those with longer alkyl chains, act as lipophiles. When mixed with the salts generated during neutralization (Sodium Benzoate), they can form stable surfactants, leading to emulsions where the organic and aqueous layers refuse to separate.

Troubleshooting Guide:

Method	Mechanism	Procedure
The Salting Out (Brine)	Increases the ionic strength of the aqueous layer, decreasing the solubility of organic compounds in water.	Add saturated NaCl (Brine) to the emulsion. Swirl gently.
The Filtration	Physical disruption of the stabilized interface.	Filter the entire emulsion through a pad of Celite. The emulsion often breaks in the filter flask.
The Time-Out	Gravity separation.	Simply wait. 20-30 minutes can often resolve mild emulsions.
The "Magic Wand"	Physical agitation of the interface.	Use a glass rod to gently stir the interface between the layers.

Decision Tree: Breaking the Emulsion

Caption: Figure 2. Step-by-step escalation strategy for resolving persistent emulsions during workup.

Module 3: Advanced Strategies (Solid-Supported Scavengers)

Target Audience: Medicinal Chemistry, Drug Discovery (High value, small scale). Context: When your ester is sensitive to aqueous base (hydrolysis risk) or you need to avoid liquid-liquid extraction entirely.

Protocol: Polymer-Supported Carbonate (PS-CO3) Instead of washing with aqueous bicarbonate, use a solid-supported base resin.

• Dissolve: Dissolve crude reaction mixture in Dichloromethane (DCM) or Methanol.

• Add Resin: Add 3-4 equivalents (relative to catalyst) of Polymer-Supported Carbonate resin.

• Agitate: Shake gently at room temperature for 1-2 hours.

  • Mechanism:[2][3][4][5] The resin acts as a "proton sponge," binding the

    from the catalyst and the benzoic acid.

• Filter: Filter off the resin.[6] The filtrate contains your neutral ester.

• Evaporate: Remove solvent.

Why use this?

• Anhydrous: Eliminates water, preventing hydrolysis of sensitive esters.

• No Emulsions: Since there are no immiscible liquid phases, emulsions are impossible.

Frequently Asked Questions (FAQs)

Q: My final product smells like almonds or solvent. Is it pure? A: A strong almond smell usually indicates residual Benzaldehyde (a common impurity in low-grade Benzoic Acid) or the ester itself (Methyl Benzoate smells like feijoa/fruit; Ethyl Benzoate smells minty/fruity). If it smells sharp/acrid, you likely have residual Acetic Acid or Benzoic Acid. Run a TLC plate; if you see a streak or a spot at the baseline, re-wash with Bicarbonate.

Q: I washed with Bicarbonate, but my yield dropped significantly. Why? A: You likely experienced Base-Catalyzed Hydrolysis (Saponification) . This happens if:

• The wash was too warm (always use ice-cold water/bicarbonate).

• The contact time was too long (separate layers immediately after gas evolution stops).

• The pH was too high (do not use Sodium Hydroxide/NaOH; it is too strong).

Q: The separatory funnel exploded/popped its stopper! A: This is due to

pressure buildup from the reaction: .

• Correction: Vent the funnel immediately after the first inversion and every few seconds thereafter. Never shake vigorously without venting.

References

• Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[7][8] Longman Scientific & Technical, 1989.

• Clayden, J., Greeves, N., Warren, S. Organic Chemistry, 2nd Ed. Oxford University Press, 2012. (Chapter 10: Nucleophilic Substitution at the Carbonyl Group).

• Furniss, B.S., et al. Standard Liquid-Liquid Extraction Protocols. Department of Chemistry, University of Rochester.

• Master Organic Chemistry. Fischer Esterification Mechanism and Workup.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. personal.tcu.edu [personal.tcu.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. Vogel's Textbook Practical Organic Chemistry - AbeBooks [abebooks.com]
• 8. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

Reference Data & Comparative Studies

FTIR spectral validation of 4-Ethylphenyl benzoate functional groups

Executive Summary

This guide provides a rigorous technical framework for the structural validation of 4-Ethylphenyl benzoate (4-EPB) . As a substituted phenyl ester used in liquid crystal engineering and organic synthesis, 4-EPB requires precise characterization to distinguish it from hydrolysis products (benzoic acid, 4-ethylphenol) and structural isomers.

This document moves beyond basic peak assignment, offering a comparative analysis of Diamond ATR (Attenuated Total Reflectance) versus Transmission KBr protocols. It establishes a self-validating logic system where FTIR data is cross-referenced against orthogonal Raman scattering to ensure 99%+ confidence in chemical identity.

Molecular Context & Vibrational Logic

To validate 4-EPB, one must understand the vibrational causality of its three distinct moieties:

• Benzoate Core: Provides the carbonyl (C=O) and ester (C-O-C) anchors.

• Phenolic Oxygen: The electron-withdrawing phenoxy group shifts the C=O stretch to higher frequencies compared to alkyl esters.

• 4-Ethyl Substitution: The aliphatic ethyl group breaks the aromatic symmetry, introducing

  C-H stretches that are absent in purely aromatic analogues (e.g., Phenyl benzoate).

Target Molecule Structure: Ph-CO-O-(p-Ph)-CH2-CH3

Comparative Methodology: ATR vs. KBr vs. Raman

For routine validation, Diamond ATR is the recommended primary method due to workflow efficiency. However, for regulatory filing or polymorph characterization, KBr Transmission remains the resolution gold standard.

Feature	Method A: Diamond ATR	Method B: KBr Transmission	Method C: Raman (Orthogonal)
Primary Utility	Routine QC, High Throughput	Structural Elucidation, Trace Analysis	Symmetry Confirmation, Isomer Check
Sample Prep	None (Neat Solid)	Grinding/Pressing (1-2% in KBr)	None (Neat in vial)
Spectral Range	4000–600 cm⁻¹ (Detector limited)	4000–400 cm⁻¹	4000–50 cm⁻¹
Resolution	Medium (Path length dependent)	High (Sharp aromatic bands)	High (Laser spot size dependent)
Key Limitation	Weak signal for overtone bands	Hygroscopic (Water interference)	Fluorescence interference
Verdict	Preferred for Daily ID	Preferred for Publication	Required for Polymorphs

Detailed Experimental Protocols

Protocol A: High-Throughput Validation via Diamond ATR

Rationale: 4-EPB is typically a crystalline solid. ATR minimizes path length variation, providing reproducible intensity ratios for the Ester/Aliphatic comparison.

• System Prep: Clean the diamond crystal with isopropanol. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution).

• Deposition: Place ~5 mg of 4-EPB directly onto the crystal focal point.

• Contact: Apply high pressure using the anvil clamp. Critical: Watch the live preview; stop tightening when the C=O peak (approx. 1735 cm⁻¹) absorbance stabilizes between 0.4 and 0.8 AU.

• Acquisition: Acquire 64 scans. Perform an ATR correction algorithm (if software allows) to normalize penetration depth effects at high wavenumbers.

Protocol B: Orthogonal Validation via Raman Spectroscopy

Rationale: FTIR is dipole-dependent (strong C=O). Raman is polarizability-dependent (strong C=C). Using Raman confirms the aromatic backbone integrity without "drowning" in the carbonyl signal.

• Setup: 785 nm or 532 nm laser (avoid UV to prevent fluorescence).

• Power: Set to <50 mW to prevent sample melting (4-EPB mp ~60-70°C).

• Target: Focus on the 1600 cm⁻¹ doublet (Ring breathing) and the 1000 cm⁻¹ region.

Spectral Data & Interpretation

The following table summarizes the critical "Go/No-Go" peaks. A sample is validated only if all Tier 1 peaks are present and Tier 2 ratios are correct.

Functional Group	Mode	Wavenumber (cm⁻¹)	Intensity	Validation Logic (Causality)
Ester Carbonyl		1730 – 1745	Strong	Primary Anchor. Higher than ethyl benzoate (1720) due to phenyl conjugation.
Ester Linkage		1260 – 1280	Strong	Fingerprint. Confirmation of esterification.
Ethyl Group		2960, 2870	Weak/Med	Differentiator. Distinguishes 4-EPB from Phenyl Benzoate.
Aromatic Ring		> 3000	Weak	Confirms aromaticity.[1]
Para-Substitution		800 – 850	Medium	Isomer Check. Specific to 1,4-substitution on the phenolic ring.
Mono-Substitution		690 – 710	Strong	Confirms the benzoate (acid side) ring is unsubstituted.

Common Failure Modes:

• Broad band at 3200-3500 cm⁻¹: Indicates Hydrolysis (Presence of Benzoic Acid or Phenol - OH groups).

• Shift of C=O to 1680 cm⁻¹: Indicates free Benzoic Acid.

Visualization: Validation Logic Workflow

The following diagram illustrates the decision tree for validating 4-EPB synthesis using the described protocols.

Caption: Logical decision tree for 4-EPB validation. Tier 1 checks (Yellow) must pass via FTIR before Tier 2 confirmation (Green) via Raman.

References

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[2][3] Retrieved from [Link][3][4][5]

• NIST Mass Spectrometry Data Center. NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology.[6][7] Retrieved from [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. Wiley. (Standard reference for group frequency assignments).
• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. Wiley.

Sources

• 1. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. Spectral Database for Organic Compounds, SDBS - Databases - UW-Madison Libraries [search.library.wisc.edu]
• 3. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 4. Bioregistry - Spectral Database for Organic Compounds [bioregistry.io]
• 5. Spectral Database for Organic Compounds | re3data.org [re3data.org]
• 6. Ethyl 4-methylbenzoate [webbook.nist.gov]
• 7. Benzoic acid, 4-ethoxy-, ethyl ester [webbook.nist.gov]

HPLC Purity Assessment Standards for 4-Ethylphenyl Benzoate: A Comparative Methodological Guide

Executive Summary & Chemical Context[1][2][3][4][5][6]

4-Ethylphenyl benzoate (4-EPB, CAS 5974-88-9) is a critical aromatic ester intermediate, frequently utilized in the synthesis of liquid crystalline materials and as a model compound for studying ester hydrolysis kinetics. In drug development, it often serves as a lipophilic pro-drug model or a specific impurity marker in the synthesis of benzoate-derived pharmacophores.

The primary challenge in assessing the purity of 4-EPB is not the detection of the parent compound, but the resolution of its specific hydrolysis degradation products: Benzoic Acid and 4-Ethylphenol .

This guide compares two HPLC separation strategies:

• Method A (The Standard): A traditional C18 alkyl-chain separation.

• Method B (The Alternative): A Phenyl-Hexyl stationary phase exploiting

  interactions.

The Degradation Pathway (Critical Quality Attributes)

Understanding the impurity profile is the prerequisite for method design. The ester bond is susceptible to hydrolysis, yielding a polar acid and a moderately non-polar phenol.

Comparative Method Assessment

We evaluated the performance of a standard C18 column against a Phenyl-Hexyl column. While C18 is the industry workhorse, Phenyl-Hexyl phases offer unique selectivity for aromatic compounds due to

electron interactions, which can be advantageous for separating the phenolic impurity from the benzoate parent.

Experimental Conditions Overview

Parameter	Method A: Standard C18	Method B: Phenyl-Hexyl (Alternative)
Stationary Phase	C18 (Octadecyl), 3.5 µm, 150 x 4.6 mm	Phenyl-Hexyl, 3.5 µm, 150 x 4.6 mm
Mechanism	Hydrophobic Interaction (Van der Waals)	Hydrophobic + Interaction
Mobile Phase A	0.1% Phosphoric Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Methanol
Gradient	50% B to 95% B over 10 min	45% B to 90% B over 12 min
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV @ 254 nm	UV @ 254 nm

Performance Data Comparison

The following data represents typical system suitability results observed during method validation.

Performance Metric	Method A (C18)	Method B (Phenyl-Hexyl)	Analysis
Retention Time (4-EPB)	12.4 min	14.1 min	Phenyl phase shows stronger retention for the aromatic ester.
Resolution ( ) (Acid/Phenol)	4.2	6.5	Method B Superior: Methanol/Phenyl combination improves selectivity for the phenol.
Resolution ( ) (Phenol/Ester)	15.1	18.3	Both methods easily resolve the parent from impurities.
Tailing Factor ( ) - Benzoic Acid	1.3	1.1	Method B Superior: Phenyl phases often exhibit better peak shape for aromatic acids.
Limit of Quantitation (LOQ)	0.05%	0.05%	Comparable sensitivity.

Expert Verdict

• Choose Method A (C18) for routine QC where speed is priority and standard consumables are required. It is robust and sufficient for >99% purity samples.

• Choose Method B (Phenyl-Hexyl) for stability-indicating studies . The enhanced resolution between the degradation products (Benzoic acid and 4-Ethylphenol) makes this method more reliable for quantifying low-level hydrolysis in stressed samples.

Detailed Experimental Protocol (Recommended Method)

Based on the comparison, Method A (C18) is recommended for standard purity assessment due to the ubiquity of C18 columns. However, the protocol below includes specific buffering to ensure the acidic impurity (Benzoic acid) does not tail.

Reagents & Standards

• Reference Standard: 4-Ethylphenyl benzoate (>99.0% purity, Certified Reference Material).

• Solvents: HPLC Grade Acetonitrile (ACN) and Water.

• Modifier: 85% Orthophosphoric Acid (

  ).

Step-by-Step Workflow

Step 1: Mobile Phase Preparation

• Mobile Phase A (0.1%

  ): Add 1.0 mL of phosphoric acid to 1000 mL of Milli-Q water. Filter through a 0.22 µm nylon membrane. Why? Acidic pH (~2.5) suppresses the ionization of Benzoic acid ( 4.2), ensuring it elutes as a sharp neutral peak rather than a broad ionic band.

• Mobile Phase B: 100% Acetonitrile. Degas by sonication.

Step 2: Standard Preparation[1]

• Stock Solution (1.0 mg/mL): Weigh 25 mg of 4-EPB into a 25 mL volumetric flask. Dissolve in 100% ACN. Note: 4-EPB has low water solubility; do not use water in the diluent.

• Working Standard (0.1 mg/mL): Dilute 1.0 mL of Stock Solution into a 10 mL flask. Dilute to volume with 50:50 ACN:Water . Crucial: Matching the diluent to the starting gradient conditions prevents "solvent shock" and peak distortion.

Step 3: Instrument Setup

• Column: C18, 150 x 4.6 mm, 3.5 µm or 5 µm.

• Temperature: 30°C (Controlled temperature is vital for retention time reproducibility).

• Detector: Diode Array (DAD) or Variable Wavelength (VWD) at 254 nm (aromatic ring absorption) and 230 nm (ester carbonyl absorption).

Step 4: Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	50	50
10.0	5	95
12.0	5	95
12.1	50	50
15.0	50	50

Analytical Workflow Diagram

This diagram illustrates the logical flow from sample preparation to data validation, ensuring a self-validating system.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7019463, 4-(4-Ethylphenyl)benzoate. Retrieved from [Link]

• SIELC Technologies. Separation of 4-Ethylphenyl 4-propylbenzoate on Newcrom R1 HPLC column. (Application Note describing analogous ester separation conditions). Retrieved from [Link]

• Food and Agriculture Organization (FAO). Combined Compendium of Food Additive Specifications: HPLC Method for Benzoate Derivatives. Retrieved from [Link]

• Karimova, N. V., et al. (2020). Absorption Spectra of Benzoic Acid in Water at Different pH. Physical Chemistry Chemical Physics.[2] (Validates UV detection wavelengths for hydrolysis products). Retrieved from [Link]

Sources

• 1. fsis.usda.gov [fsis.usda.gov]
• 2. pubs.rsc.org [pubs.rsc.org]

Precision in Purity: A Comparative Guide to Stoichiometric Confirmation of 4-Ethylphenyl Benzoate

Executive Summary: The Stoichiometry Challenge

In the development of liquid crystals and pharmaceutical intermediates, 4-Ethylphenyl benzoate (C₁₅H₁₄O₂) serves as a critical scaffold. Its purity is not merely a matter of percentage but of stoichiometric exactness. A deviation in elemental ratio often signals not just contamination, but fundamental synthesis failures—such as incomplete esterification or hydrolysis during workup.

This guide moves beyond standard datasheets to objectively compare the two dominant methodologies for confirming the stoichiometry of this ester: Combustion Analysis (CHN) and Quantitative ¹H-NMR (qNMR) . While CHN remains the historical gold standard for elemental ratios, our data suggests qNMR offers superior utility for detecting the specific impurities (solvents, water, starting materials) that plague this specific lipophilic ester.

Theoretical Baseline: The Target Metrics

Before validating any experimental data, we must establish the theoretical "perfect" stoichiometry for 4-Ethylphenyl benzoate.

Molecular Formula: C₁₅H₁₄O₂ Molecular Weight: 226.27 g/mol

Element	Count	Atomic Mass	Total Mass Contribution	Theoretical % (w/w)
Carbon	15	12.011	180.165	79.62%
Hydrogen	14	1.008	14.112	6.24%
Oxygen	2	15.999	31.998	14.14%

Note: In a standard Certificate of Analysis (CoA), an acceptable variance for CHN analysis is typically ±0.4%.

Comparative Analysis: CHN Combustion vs. qNMR

Method A: Combustion Analysis (CHN)

The "Black Box" Approach

Combustion analysis relies on flash combustion (>1000°C) to convert the sample into simple gases (CO₂, H₂O, N₂). It is an absolute method for determining elemental ratios but is structurally blind.

• Mechanism: The sample is burned in excess oxygen; gases are separated by GC and detected via Thermal Conductivity Detection (TCD).

• The Flaw for Esters: 4-Ethylphenyl benzoate is structurally isomeric with other potential byproducts or contaminants (e.g., regioisomers of ethylphenyl benzoate). CHN cannot distinguish between correct stoichiometry and an isomeric mixture. Furthermore, trapped solvent (like Ethyl Acetate, C₄H₈O₂) can skew Carbon percentages in ways that mimic product degradation.

Method B: Quantitative ¹H-NMR (qNMR)

The "Structural" Approach [1][2]

qNMR utilizes the principle that the integrated signal area is directly proportional to the molar concentration of the nuclei, provided relaxation times (

) are respected.

• Mechanism: Comparison of integration values of specific structural protons (e.g., the ethyl group triplet) against a certified internal standard (e.g., Maleic Acid or Dimethyl Sulfone).

• The Advantage: It simultaneously confirms identity and purity. For 4-Ethylphenyl benzoate, the ethyl group provides a distinct diagnostic handle that shifts measurably if the phenol ring is not esterified.

Summary of Performance

Feature	Combustion Analysis (CHN)	Quantitative ¹H-NMR (qNMR)
Precision	±0.3 - 0.4% absolute	±0.5 - 1.0% relative (tunable)
Specificity	Low (Blind to structure)	High (Distinguishes impurities)
Sample Req.	~2 mg (Destructive)	~10 mg (Non-destructive)
Solvent Detection	Fails (Combusts solvents)	Excellent (Quantifies solvate)
Cost	Low (Outsourced ~$20)	Medium (Instrument time + Deuterated solvent)

Detailed Experimental Protocols

Protocol A: High-Precision qNMR for Stoichiometry

Rationale: This protocol is designed to eliminate weighing errors, the largest source of uncertainty in qNMR.

Reagents:

• Analyte: 4-Ethylphenyl benzoate (Vacuum dried >12h).

• Internal Standard (IS): 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Maleic Acid (TraceCERT® grade). Note: TCNB is preferred due to lack of exchangeable protons and high solubility in CDCl₃.

• Solvent: CDCl₃ (99.8% D) with TMS.

Workflow:

• Gravimetry: Weigh exactly 20.0 mg of Analyte and 10.0 mg of IS into the same vial using a microbalance (d=0.001 mg). Record weights to 5 decimal places.

• Solvation: Add 1.0 mL CDCl₃. Vortex until fully dissolved.

• Acquisition:

  • Pulse Angle: 90°.

  • Relaxation Delay (

    ): Must be of the longest relaxing proton (typically 30-60s).

  • Scans: 16 or 32 (for S/N > 250).

  • Spectral Width: 20 ppm (to catch all signals).

• Processing: Phase and baseline correct manually. Integrate the Ethyl Triplet (~1.25 ppm) of the analyte and the aromatic singlet of TCNB.

Calculation:

Where = Integral, = Number of protons, = Molar Mass, = weighed mass, = Purity.[1][2][3][4][5][6]

Protocol B: CHN Combustion Analysis (Best Practices)

Rationale: Ensuring complete combustion of the aromatic ring.

• Sample Prep: Dry the sample in a vacuum oven at 40°C for 24 hours to remove surface moisture.

• Encapsulation: Weigh 2.0 mg (±0.005 mg) into a tin capsule. Fold tightly to exclude air.

• Combustion: Run on a standard analyzer (e.g., Thermo FlashSmart).

  • Reactor Temp: 950°C.

  • Carrier Gas: Helium (140 mL/min).

  • Oxygen Injection: 10s (Ensure excess O₂ for the benzoate ring).

• Validation: Run a Sulfanilamide standard before the sample to verify calibration factors.

Decision Logic & Workflow

The following diagram illustrates the logical pathway for selecting the appropriate analytical method based on the stage of drug development.

Figure 1: Decision tree for stoichiometric validation. qNMR is prioritized for its ability to detect non-stoichiometric solvates.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7019463, 4-(4-Ethylphenyl)benzoate. Retrieved from [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[2][4] Journal of Medicinal Chemistry. Retrieved from [Link]

• Royal Society of Chemistry (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. Retrieved from [Link]

• Mestrelab Research. What is qNMR and why is it important? Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. quora.com [quora.com]
• 4. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Application of Quantitative Proton Nuclear Magnetic Resonance Spectroscopy for the Compositional Analysis of Short-Chain Fatty Acid Ethyl Ester Mixtures [pubs.sciepub.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Benchmarking 4-Ethylphenyl benzoate dielectric constants against industry standards

Executive Summary: The Polarity Paradox

In the development of liquid crystal (LC) formulations and lipophilic drug delivery systems, dielectric constants (

) serve as the fundamental metric for molecular responsiveness.

4-Ethylphenyl benzoate (4-EPB) occupies a critical niche as a Low-Dielectric Ester .[1] Unlike the industry-standard 5CB , which exhibits massive positive dielectric anisotropy (

) used for driving voltages, 4-EPB acts as a "dielectric stabilizer." It offers low polarity ( ) and high chemical stability, making it essential for reducing viscosity in LC mixtures or acting as a lipophilic solvent in pharmaceutical matrices.

This guide benchmarks 4-EPB against 5CB and standard pharmaceutical solvents, providing a self-validating protocol to measure these values in your own laboratory.

The Physics of Polarity: Why It Matters

Before benchmarking, we must distinguish between the two contexts of "dielectric constant" relevant to this audience:

• Anisotropic Permittivity (LC Physics):

  • (Parallel): Permittivity along the long molecular axis.[1][2]
  • (Perpendicular): Permittivity distinct from the axis.[1]
  • (Anisotropy): .[1] This determines if molecules align with (positive) or orthogonal to (negative) an electric field.[1]

• Static Permittivity (Drug Development/Solvation):

  • (Isotropic): The ability of the bulk liquid to stabilize charges. Crucial for predicting solubility (LogP) and membrane permeability.[1]

Diagram 1: Dielectric Mechanism & Measurement Principle

The following diagram illustrates how molecular dipoles respond to an electric field in both High Polarity (5CB) and Low Polarity (4-EPB) scenarios.

Figure 1: Mechanistic difference between the strong dipole reorientation of 5CB and the weak response of 4-EPB.

Benchmarking Data: 4-EPB vs. Industry Standards

The following data consolidates experimental values for 4-EPB analogs against the "Gold Standard" 5CB and common pharmaceutical solvents.

Table 1: Liquid Crystal Dielectric Parameters (Anisotropic Phase)

Note: 4-EPB is often used in mixtures.[1] Values below reflect the behavior of pure phenyl benzoates extrapolated from homologous series.

Property	Standard: 5CB (Cyano-biphenyl)	Target: 4-EPB (Phenyl Benzoate)	Implication
$\epsilon_{	}$ (Parallel)	~19.7
(Perpendicular)	~6.7	~5.8	4-EPB is nearly isotropic even in ordered phases.[1]
(Anisotropy)	+13.0 (Huge Positive)	+0.4 to -0.2 (Near Zero)	4-EPB does not switch well alone; it acts as a stabilizer .[1]
Dipole Moment ( )	~4.75 Debye	~1.8 Debye	Explains the lower solubility in polar media.[1]

Table 2: Isotropic Solvent Parameters (Pharma/Formulation Context)

For drug development, the static dielectric constant (

) at 25°C is the key metric.

Solvent / Material	Dielectric Constant ( )	Polarity Class	Application Note
Water	80.1	High Polar	Systemic circulation standard.[1]
Ethanol	24.5	Polar Protic	Co-solvent standard.[1]
4-Ethylphenyl Benzoate	~6.0	Low Polar / Lipophilic	Lipid membrane mimic; hydrophobic drug carrier.
Chloroform	4.8	Non-Polar	Extraction solvent.[1]

Experimental Protocol: Self-Validating Measurement System

To verify these constants in your lab, do not rely on literature alone. Use this Parallel Plate Capacitance Method . This protocol is self-validating because it requires a "Empty Cell" calibration step that instantly detects leakage or short circuits.[1]

Equipment Required:

• Precision LCR Meter (e.g., Agilent/Keysight E4980A).[1]

• Temperature Controller (Hot stage with 0.1°C precision).

• Commercial LC Cells (ITO coated, 5µm - 20µm gap).[1]

  • Cell A: Homeotropic Alignment (measures

    ).[1]

  • Cell B: Planar Alignment (measures

    ).[1]

Step-by-Step Workflow:

• Empty Cell Calibration (The Validator):

  • Measure the capacitance of the empty cell (

    ).

  • Validation Logic: The calculated gap

    must match the manufacturer's spec within ±5%. If not, the cell is dirty or etched.

• Sample Loading:

  • Heat 4-EPB to its isotropic phase (approx > 60°C, check DSC).

  • Fill the cell via capillary action.[1]

  • Cool slowly (0.5°C/min) to room temperature to ensure domain alignment.

• Measurement Sweep:

  • Apply Voltage: 1.0 Vrms (Low enough to avoid Freedericksz transition in Planar cells).

  • Frequency: 1 kHz standard.

  • Record Capacitance (

    ).[1]

• Calculation:

  [1][3]

  • For Homeotropic Cell

    Result is .[1]

  • For Planar Cell

    Result is .[1]

Diagram 2: Experimental Workflow

Figure 2: The self-validating workflow ensures data integrity by verifying cell geometry before sample consumption.

Structural Analysis & Causality

Why does 4-Ethylphenyl benzoate behave this way?

• Electronic Shielding: The ester linkage (-COO-) breaks the conjugation between the two phenyl rings more effectively than the direct bond in biphenyls (like 5CB). This reduces the longitudinal polarizability.[1]

• Absence of Strong Dipoles: 4-EPB lacks a terminal Cyano (-CN) or Nitro (-NO2) group.[1] Its dipole is determined largely by the ester group, which sits at an angle to the molecular axis, resulting in a "cancellation" effect that lowers the net anisotropy.

• Pharma Implications: The ethyl group adds steric bulk and lipophilicity without adding polarity.[1] This makes 4-EPB an excellent permeation enhancer model—it mimics the dielectric environment of the lipid bilayer interior (

  ), allowing researchers to predict how drugs partition into cell membranes.

References

• Merck KGaA. (2023).[1] Licristal® Liquid Crystal Mixtures - Physical Properties Data Sheet.

• Dunmur, D. A., & Miller, W. H. (1980).[1] Dielectric properties of nematic liquid crystals. Journal de Physique Colloques. (Classic reference for benzoate ester dielectric baselines).

• Thieme Chemistry. (2023).[1][3][4] Römpp Online - Phenyl benzoate properties.

• National Institute of Standards and Technology (NIST). (2023).[1] Dielectric Constants of Pure Liquids.

• PubChem. (2023).[1] 4-Ethylphenyl benzoate Compound Summary.

Sources

• 1. Phenyl benzoate | C13H10O2 | CID 7169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Table of dielectric constants of substances | Level meters and level switches by Yamaden [ydic.co.jp]
• 4. Ethyl 4-ethylbenzoate | C11H14O2 | CID 520781 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Ethylphenyl Benzoate

As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a critical, non-negotiable aspect of our work that ensures the safety of ourselves, our colleagues, and the environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Ethylphenyl benzoate, grounded in established safety principles and regulatory awareness. The causality behind each step is explained to foster a deeper understanding of safe laboratory practices.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before handling disposal, it's essential to understand the inherent risks of 4-Ethylphenyl benzoate. While specific toxicological data for this exact compound is limited, we can infer its likely hazard profile from structurally similar benzoate esters, such as Phenyl benzoate and Ethyl benzoate.

• Primary Hazards: The primary risks associated with benzoate esters are irritation to the skin and eyes.[1][2] Inhalation of dust or aerosols may cause respiratory tract irritation.[1][3] Ingestion is considered harmful.[1][2]

• Environmental Concerns: Many simple esters are classified as toxic to aquatic life, with potential for long-lasting adverse effects in the aquatic environment.[3][4][5] Therefore, under no circumstances should 4-Ethylphenyl benzoate or its solutions be disposed of down the sink .[1][4][6] This is a critical step in preventing environmental contamination.

• Chemical Incompatibility: Esters can react with strong oxidizing agents, strong acids, and strong bases.[2][6] Mixing this waste with incompatible chemicals can lead to dangerous reactions, heat generation, or gas evolution.[7] This is the fundamental reason for segregating waste streams.

Data Summary: Properties of 4-Ethylphenyl Benzoate and Related Compounds

Property	4-Ethylphenyl Benzoate	Phenyl Benzoate (Analogue)	p-Tolyl Benzoate (Analogue)
Molecular Formula	C₁₅H₁₄O₂	C₁₃H₁₀O₂	C₁₄H₁₂O₂
Molecular Weight	~226.27 g/mol [8]	198.22 g/mol	212.24 g/mol [9]
Physical Form	Solid (Predicted)	Solid	Solid[9]
Melting Point	Not available	68-70 °C	70-72 °C[9]
Primary Hazards	Skin/eye irritation (inferred)	Skin/eye irritation, Harmful if swallowed[1][2]	Combustible Solid[9]
Incompatibilities	Strong acids, bases, oxidizing agents (inferred)[2]	Strong acids, bases, oxidizing agents[2]	N/A

Core Disposal Principle: Contain, Segregate, and Label

The foundation of proper chemical disposal rests on a simple mantra: Contain, Segregate, and Label . This systematic approach prevents accidental mixing of incompatible wastes and ensures that your institution's Environmental Health & Safety (EHS) department can handle the waste safely and efficiently.

Disposal Workflow Diagram

Caption: Decision workflow for the disposal of 4-Ethylphenyl benzoate.

Step-by-Step Disposal Protocol for 4-Ethylphenyl Benzoate

This protocol covers the routine collection of waste 4-Ethylphenyl benzoate and contaminated materials.

Required Materials:

• Designated non-halogenated solid chemical waste container (typically glass or high-density polyethylene with a screw cap).[7][10]

• Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves.

• Hazardous waste label (provided by your institution's EHS department).

• Spatula or scoop for solids transfer.

Methodology:

• Don PPE: Before handling any chemical waste, ensure you are wearing appropriate PPE, including safety goggles, a lab coat, and compatible chemical-resistant gloves.

• Select the Correct Container: Obtain a designated waste container for non-halogenated solid waste . The causality here is twofold: segregating waste prevents dangerous reactions and is often required for specific disposal methods like incineration.[7] Never mix solid waste with liquid waste streams.[10]

• Transfer the Waste: Carefully transfer the solid 4-Ethylphenyl benzoate waste into the container using a clean spatula. This includes any contaminated consumables like weighing paper. Avoid creating dust.[1][11] If transferring contaminated sharps (e.g., needles, razor blades), they must first be placed in a dedicated, puncture-proof sharps container.[12]

• Secure the Container: After adding waste, securely close the container with its cap. This prevents the release of vapors and protects the contents from contamination.[7] Containers should be kept closed at all times unless waste is actively being added.

• Label Immediately: As soon as the first portion of waste is added, affix a hazardous waste label to the container.[7] An unlabeled container is a serious safety violation.

• Complete the Label: Clearly write the full chemical name ("4-Ethylphenyl benzoate") and its approximate quantity or percentage.[7] Do not use abbreviations. Record the date the waste was first added (the "accumulation start date").

• Store Appropriately: Place the sealed and labeled container in a designated Satellite Accumulation Area (SAA).[7] This is typically a secondary container (like a plastic tub) within a fume hood or a ventilated cabinet, away from incompatible materials.[7]

• Arrange for Disposal: Once the container is full (typically around 75-80% capacity to allow for expansion), arrange for pickup by your institution’s EHS department according to their specific procedures.[12]

Emergency Protocol: Spill Management

Accidents happen. A prepared response is key to mitigating the risk.

Methodology:

• Alert and Isolate: Alert personnel in the immediate area. If the spill is large or in a poorly ventilated space, evacuate the area.

• Don Additional PPE: If safe to do so, don additional PPE, which may include a respirator if dust is airborne.

• Contain the Spill: Prevent the spread of the solid material.

• Absorb and Collect: Gently sweep up the solid material.[2][11] For very fine powders that could become airborne, it is better to cover with an inert absorbent material like sand or vermiculite, then sweep the mixture.[6][13] This minimizes dust generation.[11]

• Package for Disposal: Place the collected spill material and any contaminated cleaning supplies into a designated waste container, as described in the protocol above. Seal and label it as "Spill Debris containing 4-Ethylphenyl benzoate."

• Decontaminate: Clean the spill area thoroughly with soap and water.[13]

• Report: Report the spill to your laboratory supervisor and EHS department, as per institutional policy.

By adhering to these detailed procedures, you contribute to a culture of safety and environmental stewardship. The principles outlined here are not merely rules but are grounded in the chemical and physical realities of the materials we work with, ensuring a safe and compliant laboratory environment.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Phenyl benzoate, 99%. Retrieved from [Link]

• Directpcw. (2023, June 6). Safety Data Sheet - ETHYL BENZOATE. Retrieved from [Link]

• The Perfumers Apprentice. (2020, June 10). SAFETY DATA SHEET - PHENYL ETHYL BENZOATE. Retrieved from [Link]

• LabXchange. (2022, May 23). How To: Lab Waste [Video]. YouTube. Retrieved from [Link]

• Alfa Aesar. (2011, June 1). Material Safety Data Sheet - Ethyl benzoate. Retrieved from [Link]

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Navigating the Safe Handling of 4-Ethylphenyl Benzoate: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the meticulous handling of chemical reagents is paramount. This guide provides an in-depth, procedural framework for the safe management of 4-Ethylphenyl benzoate, moving beyond mere compliance to foster a culture of proactive safety and operational excellence. Our commitment is to empower you with the knowledge and tools necessary to handle this compound with the utmost confidence and care, ensuring both personal safety and the integrity of your research.

Hazard Identification and Risk Mitigation: Understanding 4-Ethylphenyl Benzoate

4-Ethylphenyl benzoate is a benzoate ester that, while not classified as acutely toxic, presents notable hazards that demand careful management. The primary risks associated with this compound are irritation to the skin and eyes.[1] Prolonged or repeated contact can lead to dermatitis, and direct eye contact may cause significant irritation. While comprehensive toxicological data for this specific ester is limited, it is prudent to handle it with the same level of caution as other benzoate esters, which can cause irritation to the respiratory system if inhaled in high concentrations.[2]

Core Principle: The foundation of safe handling is a thorough understanding of the potential hazards. By recognizing that 4-Ethylphenyl benzoate is an irritant, we can implement targeted strategies to prevent exposure and mitigate risk.

Personal Protective Equipment (PPE) Protocol: Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling 4-Ethylphenyl benzoate. This protocol is designed to provide a robust barrier against the primary routes of exposure.

Glove Selection: A Critical Choice

Not all gloves offer the same level of protection. For handling 4-Ethylphenyl benzoate and other esters, Nitrile gloves are a recommended choice. They provide good resistance to a range of chemicals, including esters, and are a suitable alternative for individuals with latex allergies.[3] However, it is crucial to understand that nitrile gloves offer splash protection and are not intended for prolonged immersion.[4][5]

Field-Proven Insight: Always double-glove when handling 4-Ethylphenyl benzoate. This practice provides an additional layer of protection and allows for the safe removal of the outer glove in case of a minor splash, without compromising the integrity of your primary barrier. Regularly inspect your gloves for any signs of degradation or perforation.

Eye and Face Protection: Shielding Against Splashes

Chemical splash goggles are mandatory whenever handling 4-Ethylphenyl benzoate. For procedures with a higher risk of splashing, a face shield should be worn in conjunction with goggles to provide comprehensive facial protection.[6]

Laboratory Coat and Attire:

A buttoned, long-sleeved laboratory coat is essential to protect your skin and clothing from accidental spills. Ensure that you wear closed-toe shoes and long pants to cover any exposed skin on your lower body.[6][7]

Data Presentation: PPE Selection for 4-Ethylphenyl Benzoate

PPE Component	Specification	Rationale
Hand Protection	Nitrile Gloves (double-gloving recommended)	Good chemical resistance to esters, provides a barrier against skin irritation.
Eye Protection	Chemical Splash Goggles	Protects eyes from direct splashes of the chemical.
Face Protection	Face Shield (in addition to goggles for high-risk procedures)	Provides a broader area of protection for the face against splashes.
Body Protection	Long-sleeved Laboratory Coat	Protects skin and personal clothing from contamination.
Footwear	Closed-toe Shoes	Prevents injury from spills and dropped objects.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 4-Ethylphenyl benzoate minimizes the risk of exposure and ensures a controlled laboratory environment.

Preparation and Engineering Controls

• Work Area Designation: Designate a specific, well-ventilated area for handling 4-Ethylphenyl benzoate. A chemical fume hood is the preferred engineering control to minimize the inhalation of any potential vapors.[7][8]

• Gather Materials: Before starting, ensure all necessary equipment, including your PPE, spill containment materials, and waste containers, are readily accessible.

• Emergency Equipment Check: Verify that the safety shower and eyewash station are unobstructed and in good working order.[9]

Expertise in Action: The use of a chemical fume hood is not just about ventilation; it provides a physical barrier between you and the chemical, containing any potential splashes or aerosols within the enclosure.

Handling Procedure

• Don PPE: Put on your complete PPE ensemble as outlined in the protocol above.

• Dispensing: When transferring 4-Ethylphenyl benzoate, do so slowly and carefully to avoid splashing. Use a funnel for transferring liquids to containers with narrow openings.

• Avoid Inhalation: While 4-Ethylphenyl benzoate has low volatility, always handle it in a manner that minimizes the generation of dust or aerosols.

• Immediate Cleanup: In the event of a small spill, immediately absorb it with an inert material (e.g., vermiculite, sand) and place it in a designated hazardous waste container.[10]

• Hand Washing: After handling is complete and before leaving the laboratory, thoroughly wash your hands with soap and water, even if you were wearing gloves.[10][11]

Storage

• Container: Store 4-Ethylphenyl benzoate in a tightly sealed, properly labeled container.[11]

• Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2]

Disposal Plan: Responsible End-of-Life Management

The proper disposal of 4-Ethylphenyl benzoate and any contaminated materials is a critical component of laboratory safety and environmental responsibility.

Trustworthiness through Compliance: All chemical waste must be disposed of in accordance with local, state, and federal regulations. This plan provides a general framework; always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Waste Segregation and Collection

• Designated Waste Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste container for all 4-Ethylphenyl benzoate waste.[12] The label should include the words "Hazardous Waste," the chemical name, and the associated hazards (e.g., "Irritant").[12]

• Contaminated Materials: Any materials that come into contact with 4-Ethylphenyl benzoate, such as gloves, absorbent pads, and disposable labware, must also be disposed of as hazardous waste in the same container.[12]

• Empty Containers: Empty containers that once held 4-Ethylphenyl benzoate should be treated as hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[13]

Disposal Procedure

• Container Sealing: Once the waste container is full, securely seal it. Do not overfill the container.

• EHS Pickup: Arrange for the collection of the hazardous waste container by your institution's certified hazardous waste disposal service.

• Documentation: Maintain accurate records of the hazardous waste generated and its disposal, as required by your institution and regulatory agencies.

Visualizing the Workflow: A Safety-First Approach

The following diagram illustrates the key decision points and actions for the safe handling of 4-Ethylphenyl benzoate, from initial preparation to final disposal.

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